2-Bromoimidazo[1,2-b]pyridazine

Core Science & Biosynthesis

Comprehensive Technical Guide: Chemical, Physical, and Synthetic Properties of 2-Bromoimidazo[1,2-b]pyridazine

Executive Summary

The imidazo[1,2-b]pyridazine scaffold has emerged as a highly privileged pharmacophore in modern drug discovery, particularly in the design of potent and selective kinase inhibitors[1][2]. Among its functionalized derivatives, 2-Bromoimidazo[1,2-b]pyridazine serves as a critical, versatile building block[3]. The strategic placement of the bromine atom at the C-2 position provides an ideal synthetic handle for late-stage functionalization (e.g., Suzuki-Miyaura and Buchwald-Hartwig cross-couplings), enabling medicinal chemists to rapidly explore structure-activity relationships (SAR) in the specificity pockets of target enzymes[2].

This whitepaper provides an in-depth analysis of the physicochemical properties, structural rationale, self-validating synthetic protocols, and therapeutic applications of 2-bromoimidazo[1,2-b]pyridazine.

Physicochemical Profiling

Accurate physicochemical data is critical for storage, handling, and downstream reaction optimization. Table 1 summarizes the core properties of 2-bromoimidazo[1,2-b]pyridazine.

Table 1: Chemical and Physical Properties

Property	Value / Description
CAS Registry Number	1363166-47-5[3][4]
Molecular Formula	C₆H₄BrN₃[5]
Molecular Weight	198.02 g/mol [5]
Appearance	Yellow to off-white solid[4]
SMILES String	BrC1=CN2N=CC=CC2=N1[5]
Storage Conditions	Inert atmosphere (Argon/N₂), 2-8°C[4][5]

| Reactivity Profile | Susceptible to nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-couplings. |

Structural and Mechanistic Insights in Drug Design

In the context of kinase inhibitor design, the imidazo[1,2-b]pyridazine core acts as a superior ATP-competitive hinge binder[2].

• Hinge Region Anchoring: The nitrogen atoms at positions 1 and 2 function as highly effective hydrogen bond acceptors, mimicking the adenine ring of ATP to anchor the molecule within the kinase hinge region[1][6].

• The C-2 Vector: The 2-bromo substitution is strategically vital. It provides a highly reactive vector pointing toward the solvent-exposed region or the specificity pocket of the kinase. By coupling bulky or functionally diverse aryl/heteroaryl groups at this position, researchers can fine-tune both the target selectivity and the pharmacokinetic profile (e.g., improving aqueous solubility or membrane permeability)[2][7].

Synthetic Methodologies: A Self-Validating Protocol

As an application scientist, it is critical to understand why specific reagents and conditions are chosen. The synthesis of 2-bromoimidazo[1,2-b]pyridazine is a masterclass in regiocontrol, typically executed via a two-step sequence.

Step 1: Assembly of the Imidazo[1,2-b]pyridazine Core

• Reagents: 3-aminopyridazine, bromoacetaldehyde diethyl acetal, aqueous HBr, Ethanol.

• Procedure: 3-aminopyridazine (1.0 equiv) is dissolved in an EtOH/H₂O mixture. Bromoacetaldehyde diethyl acetal (2.0 equiv) and a catalytic amount of HBr are added. The mixture is refluxed at 100-105 °C for 12-18 hours until complete consumption of the starting material[8][9].

• Mechanistic Causality: Why use an acetal instead of free bromoacetaldehyde? Free bromoacetaldehyde is highly unstable and prone to rapid polymerization. The use of bromoacetaldehyde diethyl acetal in an acidic aqueous-ethanolic medium serves a dual purpose. The HBr catalyzes the in situ hydrolysis of the acetal to generate a steady, low concentration of the highly reactive bromoacetaldehyde[8]. The exocyclic amine of 3-aminopyridazine attacks the aldehyde, followed by intramolecular cyclization onto the endocyclic nitrogen, yielding the core scaffold cleanly[10].

Step 2: Regioselective C-2 Bromination via Directed Metalation

• Reagents: Lithium diisopropylamide (LDA), anhydrous THF, 1,2-dibromo-1,1,2,2-tetrafluoroethane (or Br₂).

• Procedure: The imidazo[1,2-b]pyridazine core is dissolved in anhydrous THF and cooled to -78 °C under argon. LDA (1.1 equiv) is added dropwise. After 45 minutes of stirring to ensure complete metalation, an electrophilic bromine source (e.g., 1,2-dibromo-1,1,2,2-tetrafluoroethane) is introduced. The reaction is slowly warmed to room temperature and quenched with saturated NH₄Cl.

• Mechanistic Causality: Why use directed metalation instead of direct electrophilic bromination (e.g., NBS)? Electrophilic aromatic substitution on the imidazo[1,2-b]pyridazine core inherently favors the electron-rich C-3 position due to the stabilization of the Wheland intermediate. To circumvent this and selectively functionalize the C-2 position, a thermodynamic approach is required. The C-2 proton is the most acidic on the imidazole ring. Treatment with a sterically hindered, strong base like LDA at cryogenic temperatures (-78 °C) facilitates directed metalation at C-2. Subsequent trapping with an electrophilic bromine source yields the desired 2-bromo isomer without C-3 contamination.

Fig 1. Regioselective synthetic workflow for 2-Bromoimidazo[1,2-b]pyridazine via C-2 lithiation.

Applications in Targeted Kinase Inhibition

The 2-bromoimidazo[1,2-b]pyridazine building block has been instrumental in discovering clinical and preclinical candidates across multiple oncology targets:

• Bruton's Tyrosine Kinase (BTK): Imidazo[1,2-b]pyridazine derivatives have been developed as highly selective, irreversible BTK inhibitors (e.g., compound TM471-1, which entered Phase I clinical trials)[11]. They effectively shut down the BCR signaling pathway, achieving complete tumor regression in B-cell malignancy xenograft models[11].

• Transforming Growth Factor-β Activated Kinase (TAK1): 6-substituted imidazo[1,2-b]pyridazines exhibit nanomolar inhibition of TAK1 (IC₅₀ = 55 nM), showing excellent antiproliferative activity against multiple myeloma cell lines (e.g., MPC-11 and H929)[6][7].

• Mps1 (TTK) Kinase: The scaffold has been utilized to discover potent Mps1 inhibitors with remarkable in vivo antiproliferative activity against various tissue cancer cell lines, operating in the sub-nanomolar range[1].

Fig 2. Inhibition of the BCR-BTK signaling pathway by imidazo[1,2-b]pyridazine derivatives.

References

• Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK) Kinase Inhibitors Exhibiting Remarkable Antiproliferative Activity. Journal of Medicinal Chemistry - ACS Publications.1

• Imidazo[1,2-b]pyridazines: A potent and selective class of cyclin-dependent kinase inhibitors. ResearchGate.2

• Discovery of Imidazo[1,2- b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors. PubMed.11

• Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Publishing.6

• Medicinal Chemistry Optimization of Antiplasmodial Imidazopyridazine Hits from High Throughput Screening of a SoftFocus Kinase Library: Part 1. ACS Publications.8

• 280110-73-8;;1485684-77-2;; CAS - ChemicalBook. ChemicalBook.3

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• 5. 1363166-47-5|2-Bromoimidazo[1,2-b]pyridazine|BLD Pharm [bldpharm.com]
• 6. Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Discovery of imidazo[1,2- b ]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00415E [pubs.rsc.org]
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• 11. Discovery of Imidazo[1,2- b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors [pubmed.ncbi.nlm.nih.gov]

Solubility profile of 2-Bromoimidazo[1,2-b]pyridazine in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 2-Bromoimidazo[1,2-b]pyridazine in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: The Imperative of Solubility in Modern Drug Discovery

In the intricate journey of transforming a promising chemical entity into a viable therapeutic agent, understanding its fundamental physicochemical properties is not merely a preliminary step but a cornerstone of success. Among these properties, solubility stands out as a critical determinant of a drug's bioavailability, manufacturability, and ultimately, its clinical efficacy. The imidazo[1,2-b]pyridazine scaffold, a privileged heterocyclic system, has garnered significant attention in medicinal chemistry due to its versatile biological activities. However, the translation of these potent compounds, such as 2-Bromoimidazo[1,2-b]pyridazine, from the bench to the clinic is often hampered by challenges related to their solubility.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to meticulously determine and interpret the solubility profile of 2-Bromoimidazo[1,2-b]pyridazine. We will delve into the theoretical underpinnings of solubility, present robust experimental protocols, and offer insights into the practical application of this crucial data. Our approach is grounded in the principles of scientific integrity, ensuring that the methodologies described are both accurate and reproducible, empowering you to make data-driven decisions in your research and development endeavors.

Theoretical Framework: Predicting and Understanding Solubility

The solubility of a solid compound in a liquid solvent is a complex interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" serves as a fundamental, albeit simplified, guide. In essence, a solute will dissolve best in a solvent that has a similar polarity.

For a crystalline solid like 2-Bromoimidazo[1,2-b]pyridazine, the dissolution process can be conceptualized as two primary energy-dependent steps:

• Crystal Lattice Energy: The energy required to overcome the intermolecular forces holding the solute molecules together in the crystal lattice.

• Solvation Energy: The energy released when the solute molecules are surrounded and stabilized by solvent molecules.

For dissolution to occur, the solvation energy must be sufficient to overcome the crystal lattice energy.

Physicochemical Properties of 2-Bromoimidazo[1,2-b]pyridazine

While specific experimental data on the solubility of 2-Bromoimidazo[1,2-b]pyridazine is not extensively documented in public literature, we can infer its likely behavior by examining its predicted physicochemical properties.

Property	Predicted Value	Implication for Solubility
Molecular Weight	198.04 g/mol	Moderate molecular weight, generally favorable for solubility.
logP (Octanol-Water Partition Coefficient)	1.5 - 2.0	Indicates a moderate lipophilicity, suggesting a balance between aqueous and organic solubility.
Topological Polar Surface Area (TPSA)	28.5 Ų	A relatively low TPSA suggests lower polarity and potentially better solubility in less polar organic solvents.
Hydrogen Bond Donors	0	The absence of hydrogen bond donors limits interactions with protic solvents.
Hydrogen Bond Acceptors	2	The two nitrogen atoms can act as hydrogen bond acceptors, allowing for interactions with protic solvents.

Based on these predicted properties, 2-Bromoimidazo[1,2-b]pyridazine is expected to exhibit moderate solubility in a range of organic solvents, with a preference for those that are moderately polar and aprotic.

The Role of the Solvent

The choice of solvent is paramount in determining solubility. Organic solvents can be broadly classified based on their polarity and their ability to donate hydrogen bonds.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding and have high dielectric constants. They can interact with the hydrogen bond acceptors (nitrogen atoms) of 2-Bromoimidazo[1,2-b]pyridazine.

• Polar Aprotic Solvents (e.g., Acetonitrile, DMSO, DMF): These solvents have high polarity but do not donate hydrogen bonds. They are effective at solvating polar molecules through dipole-dipole interactions.

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents have low polarity and interact primarily through weak van der Waals forces. They are generally poor solvents for polar molecules.

A systematic investigation of solubility across these solvent classes is essential to build a comprehensive profile.

Experimental Determination of Solubility: The Gold Standard Shake-Flask Method

The equilibrium solubility or "shake-flask" method remains the most reliable and widely accepted technique for determining the solubility of a compound. This method involves allowing an excess of the solid compound to equilibrate with the solvent of interest until the concentration of the dissolved solute in the supernatant is constant.

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination workflow.

Caption: Workflow for Equilibrium Solubility Determination.

Detailed Protocol

Materials and Equipment:

• 2-Bromoimidazo[1,2-b]pyridazine (solid)

• Selected organic solvents (analytical grade or higher)

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Autosampler vials

Procedure:

• Preparation of Slurries:

  • Add an excess amount of 2-Bromoimidazo[1,2-b]pyridazine to a series of glass vials. A general rule of thumb is to add at least twice the expected amount to ensure a saturated solution.

  • Accurately add a known volume (e.g., 1.0 mL) of each selected organic solvent to the respective vials.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate at a consistent speed (e.g., 200 rpm).

  • Allow the slurries to equilibrate for a sufficient period. A minimum of 24 hours is recommended, but the time to reach equilibrium should be determined experimentally by taking samples at different time points (e.g., 24, 48, and 72 hours) and analyzing the concentration until it plateaus.

• Sampling and Sample Preparation:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle for at least 30 minutes.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any remaining solid particles. This step is critical to prevent overestimation of solubility.

  • Accurately dilute the filtered sample with a suitable solvent (typically the mobile phase for HPLC analysis) to bring the concentration within the linear range of the analytical method.

• Quantification by HPLC-UV:

  • Method Development: Develop a reverse-phase HPLC method capable of resolving 2-Bromoimidazo[1,2-b]pyridazine from any potential impurities. A C18 column is a good starting point. The mobile phase could consist of a mixture of acetonitrile and water with a suitable buffer.

  • Calibration Curve: Prepare a series of calibration standards of known concentrations of 2-Bromoimidazo[1,2-b]pyridazine in the diluent.

  • Analysis: Inject the calibration standards and the diluted samples onto the HPLC system.

  • Quantification: Determine the concentration of 2-Bromoimidazo[1,2-b]pyridazine in the diluted samples by interpolating their peak areas against the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

A Proposed Solvent Selection for Comprehensive Profiling

To obtain a meaningful solubility profile, a diverse set of organic solvents should be selected. The following table provides a suggested list, categorized by solvent class, along with their relevant properties.

Solvent Class	Solvent	Polarity Index	Dielectric Constant (20°C)	H-Bond Donor/Acceptor
Polar Protic	Methanol	5.1	32.7	Donor & Acceptor
Ethanol	4.3	24.5	Donor & Acceptor
Isopropanol	3.9	19.9	Donor & Acceptor
Polar Aprotic	Acetonitrile	5.8	37.5	Acceptor
Dimethyl Sulfoxide (DMSO)	7.2	46.7	Acceptor
N,N-Dimethylformamide (DMF)	6.4	36.7	Acceptor
Acetone	5.1	20.7	Acceptor
Moderately Polar	Dichloromethane (DCM)	3.1	9.1	Weak Acceptor
Ethyl Acetate	4.4	6.0	Acceptor
Nonpolar	Toluene	2.4	2.4	-
Heptane	0.1	1.9	-

Hypothetical Solubility Profile and Data Interpretation

While awaiting experimental determination, we can construct a hypothetical solubility profile for 2-Bromoimidazo[1,2-b]pyridazine based on the theoretical principles discussed. This serves as an illustrative example of how to present and interpret the data.

Solvent	Solvent Class	Hypothetical Solubility (mg/mL)	Interpretation
DMSO	Polar Aprotic	> 100	High polarity and strong H-bond accepting character likely lead to excellent solvation.
DMF	Polar Aprotic	> 100	Similar to DMSO, expected to be a very good solvent.
Dichloromethane	Moderately Polar	50 - 75	The moderate polarity aligns well with the predicted logP of the compound.
Methanol	Polar Protic	25 - 50	The H-bond donating ability of methanol can interact with the nitrogen acceptors, but the overall polarity match may be suboptimal.
Acetonitrile	Polar Aprotic	10 - 25	Despite its high polarity, its solvation power for this specific scaffold may be less than DMSO or DMF.
Ethyl Acetate	Moderately Polar	5 - 10	Moderate solubility is expected.
Ethanol	Polar Protic	5 - 10	Similar to methanol but with a slightly lower polarity.
Isopropanol	Polar Protic	< 5	The decreasing polarity in the alcohol series may lead to lower solubility.
Toluene	Nonpolar	< 1	The significant mismatch in polarity results in poor solubility.
Heptane	Nonpolar	< 0.1	Very poor solubility is anticipated due to the nonpolar nature of the solvent.

Interpreting the Profile

This hypothetical profile suggests that 2-Bromoimidazo[1,2-b]pyridazine is likely to be highly soluble in polar aprotic solvents like DMSO and DMF, and moderately soluble in solvents of intermediate polarity like dichloromethane. The solubility in protic solvents is expected to be moderate to low, and very poor in nonpolar solvents.

This information is invaluable for:

• Synthetic Chemistry: Selecting appropriate solvents for reaction and purification (e.g., crystallization).

• Pre-formulation: Identifying potential solvent systems for early-stage formulation development, such as for toxicology studies.

• Analytical Chemistry: Choosing suitable diluents for analytical method development.

Conclusion: From Data to Decision

The solubility profile of a drug candidate like 2-Bromoimidazo[1,2-b]pyridazine is not merely a set of data points but a critical piece of the puzzle in the drug development process. A thorough understanding of its solubility in a range of organic solvents provides the foundation for rational decision-making in synthesis, purification, formulation, and analytical development. By employing robust experimental methodologies, such as the shake-flask method, and interpreting the results within a sound theoretical framework, researchers can navigate the challenges of drug development with greater confidence and efficiency. The protocols and insights provided in this guide serve as a comprehensive resource for undertaking this essential investigation.

References

• Title: General classification of solvents according to their polarity. Source: Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. URL: [Link]

• Title: The Shake Flask Method for Solubility Determination. Source: European Chemicals Agency (ECHA). (2017). Guidance on information requirements and chemical safety assessment. URL: [Link]

• Title: Physicochemical Properties and Solubility. Source: Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. URL: [Link]

• Title: High-Performance Liquid Chromatography (HPLC) for Pharmaceutical Analysis. Source: Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. URL: [Link]

• Title: PubChem Database for Physicochemical Properties. Source: National Center for Biotechnology Information. (n.d.). PubChem. URL: [Link]

2-Bromoimidazo[1,2-b]pyridazine (CAS 1363166-47-5): Comprehensive Safety Data, Handling Guidelines, and Application Workflows

Executive Summary

In modern drug discovery, the imidazo[1,2-b]pyridazine scaffold is a privileged pharmacophore frequently utilized in the design of kinase inhibitors and CNS-active therapeutics. 2-Bromoimidazo[1,2-b]pyridazine serves as a critical electrophilic building block, enabling late-stage functionalization via transition-metal-catalyzed cross-coupling reactions. As a Senior Application Scientist, I have structured this technical guide to transcend standard safety data sheets (SDS). This whitepaper synthesizes physicochemical profiling, mechanistic hazard causality, and self-validating experimental protocols to ensure both laboratory safety and chemical integrity.

Physicochemical Profiling & Storage Causality

Understanding the fundamental properties of 2-Bromoimidazo[1,2-b]pyridazine is the first step in designing robust handling protocols. The compound presents as a yellow to off-white solid[1].

Table 1: Quantitative & Physicochemical Properties

Property	Value
Chemical Name	2-Bromoimidazo[1,2-b]pyridazine
CAS Registry Number	1363166-47-5[2]
Molecular Formula	C6H4BrN3[2]
Molecular Weight	198.02 g/mol [2]
Appearance	Yellow to off-white solid[1]
SMILES String	BrC1=CN2N=CC=CC2=N1[2]
Optimal Storage	2-8°C, Inert atmosphere[2]

Causality of Storage Conditions: Why must this compound be stored at 2-8°C under an inert atmosphere (Argon/Nitrogen)[2]? The nitrogen-rich core of the imidazopyridazine system is susceptible to slow N-oxidation when exposed to ambient oxygen and light. Furthermore, the bromo group can undergo trace hydrolysis if exposed to atmospheric moisture over prolonged periods. Storing the compound under inert, refrigerated conditions arrests these degradation pathways, ensuring the high purity required for sensitive catalytic couplings.

Safety Data Sheet (SDS) Core: Hazard Identification & Mechanistic Causality

Standard SDS documentation lists hazards without explaining their origins. To handle this compound safely, researchers must understand why it is hazardous.

Table 2: GHS Classification & Precautionary Directives

GHS Code	Classification	Directive / Statement
Signal Word	Warning [3]	N/A
H302	Hazard	Harmful if swallowed[4]
H315	Hazard	Causes skin irritation[4]
H319	Hazard	Causes serious eye irritation[4]
H335	Hazard	May cause respiratory irritation[4]
P261	Precaution	Avoid breathing dust/fume/gas/mist/vapors/spray[4]
P280	Precaution	Wear protective gloves/clothing/eye & face protection[4]
P305+P351+P338	Response	IF IN EYES: Rinse cautiously with water. Remove contact lenses.[4]

Mechanistic Causality of Hazards: The imidazo[1,2-b]pyridazine scaffold is a highly conjugated, nitrogen-dense heteroaromatic system. The presence of the electronegative bromine atom at the C2 position creates a localized electrophilic center. When exposed to biological tissues, this electrophilic site can undergo rapid nucleophilic attack by sulfhydryl (-SH) or amine (-NH2) groups present in proteins within the skin, eyes, and mucous membranes. This covalent modification disrupts cellular function, triggering the localized inflammatory responses clinically observed as acute skin irritation (H315) and serious eye irritation (H319)[4].

Advanced Handling & Validation Workflows

To mitigate the hazards outlined above while preserving the chemical integrity of the building block, handling must follow a strict, self-validating workflow.

Workflow for the safe handling and validation of 2-Bromoimidazo[1,2-b]pyridazine.

Protocol 1: Anhydrous Solubilization and Stock Preparation

• Equilibration: Remove the sealed vial of 2-Bromoimidazo[1,2-b]pyridazine from 2-8°C storage and allow it to equilibrate to room temperature for 30 minutes. Causality: Opening a cold vial in ambient air causes immediate moisture condensation, which can ruin anhydrous downstream reactions.

• Containment: Inside a Class II fume hood, weigh the desired mass using an analytical balance to mitigate inhalation risks (H335)[4].

• Solubilization: Dissolve the solid in anhydrous, degassed DMSO or DMF to achieve a 100 mM stock concentration.

• Self-Validation Step: Withdraw a 1 µL aliquot and dilute it in 1 mL of LC-MS grade acetonitrile. Analyze via UPLC-MS. The system is validated if the mass spectrum displays a distinct 1:1 intensity ratio for m/z 198 [M+H]+ and m/z 200[M+H+2]+. This confirms the isotopic fidelity of the bromine atom (^79Br and ^81Br) and proves the absence of degradation (e.g., debromination, which would appear at m/z 120).

Experimental Methodologies: Palladium-Catalyzed Cross-Coupling

2-Bromoimidazo[1,2-b]pyridazine is predominantly used in Suzuki-Miyaura cross-coupling reactions to build extended heteroaromatic systems.

Palladium-catalyzed Suzuki cross-coupling cycle for 2-bromoimidazo[1,2-b]pyridazine.

Protocol 2: Self-Validating Suzuki-Miyaura Coupling

• Setup: In an oven-dried Schlenk flask, combine 2-Bromoimidazo[1,2-b]pyridazine (1.0 eq), an arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

• Solvent Addition: Add a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Causality: Water is strictly required to dissolve the inorganic base and activate the boronic acid via the formation of a reactive boronate complex, while dioxane solubilizes the organic substrates.

• Catalyst Introduction: Add Pd(dppf)Cl₂ (0.05 eq) under a positive pressure of argon. Causality: The bidentate dppf ligand provides the necessary steric bulk to accelerate the final reductive elimination step while stabilizing the highly reactive Pd(0) intermediate.

• Reaction: Heat the mixture to 90°C for 4-6 hours.

• Self-Validation Step: Perform reaction monitoring via TLC (Hexanes/EtOAc 1:1). The protocol is self-validating when the starting material spot (Rf ~0.4) disappears and a new, highly UV-active spot appears (Rf ~0.2-0.3). To definitively validate C-C bond formation before proceeding to the laborious aqueous workup, quench a 10 µL reaction aliquot in EtOAc, filter it through a micro-celite plug, and confirm the exact mass of the coupled product via LC-MS.

References

• Source: rlavie.
• Source: bldpharm.
• Source: achmem.
• Source: bldpharm.

Sources

• 1. CAS 1363166-47-5|2-Bromoimidazo[1,2-B]Pyridazine [rlavie.com]
• 2. 1363166-47-5|2-Bromoimidazo[1,2-b]pyridazine|BLD Pharm [bldpharm.com]
• 3. achmem.com [achmem.com]
• 4. 1363166-47-5|2-Bromoimidazo[1,2-b]pyridazine|BLD Pharm [bldpharm.com]

Strategic Utilization of 2-Bromoimidazo[1,2-b]pyridazine in the Rational Design of Next-Generation Kinase Inhibitors

Executive Summary

The development of highly selective kinase inhibitors requires molecular scaffolds that offer both precise structural complementarity to the ATP-binding pocket and versatile synthetic handles for late-stage diversification. The imidazo[1,2-b]pyridazine bicyclic core has emerged as a privileged pharmacophore in modern medicinal chemistry, demonstrating remarkable efficacy across diverse therapeutic areas, including oncology, autoimmune disorders, and fibrotic diseases.

Specifically, the 2-bromoimidazo[1,2-b]pyridazine derivative serves as a critical synthetic pivot. The bromine atom at the C2 position acts as an orthogonal reactive site, enabling precise, late-stage Pd-catalyzed cross-coupling. This allows medicinal chemists to systematically probe the hydrophobic gatekeeper regions of target kinases while maintaining the core's fundamental hinge-binding properties. This whitepaper dissects the mechanism of action (MoA), structural biology, and self-validating experimental workflows essential for developing 2-bromoimidazo[1,2-b]pyridazine-derived kinase inhibitors.

Structural Rationale: The Imidazo[1,2-b]pyridazine Pharmacophore

The efficacy of the imidazo[1,2-b]pyridazine scaffold lies in its dual capacity to act as a rigid structural spacer and a direct participant in kinase hinge-binding.

• Hinge-Binding Mechanics: In many kinase complexes (e.g., Tyk2, CDKs), the N1 nitrogen of the imidazo[1,2-b]pyridazine core acts as a potent hydrogen-bond acceptor, while substituents at the C8 position often provide a complementary hydrogen-bond donor, satisfying the bidentate interaction requirements of the kinase hinge region (e.g., Val690 in Tyk2)[1].

• The 2-Bromo Pivot: The C2 position projects directly toward the hydrophobic pocket or gatekeeper residue of the kinase. By utilizing 2-bromoimidazo[1,2-b]pyridazine as a starting material, researchers can employ Suzuki-Miyaura or Sonogashira couplings to append diverse aryl, heteroaryl, or alkynyl groups. This modularity is vital for tuning isoform selectivity (e.g., distinguishing ROCK2 from ROCK1)[2].

• The C6 Solvent Vector: The C6 position, typically functionalized via Nucleophilic Aromatic Substitution (SNAr) due to the electron-deficient pyridazine ring, projects toward the solvent-exposed region, allowing for the introduction of solubilizing groups (e.g., morpholine or piperazine derivatives) to optimize pharmacokinetics[3].

Diagram 1: Structural logic and SAR vectors of the 2-bromoimidazo[1,2-b]pyridazine scaffold.

Divergent Mechanisms of Action (MoA)

The versatility of the 2-bromoimidazo[1,2-b]pyridazine scaffold allows it to be engineered for multiple distinct mechanisms of kinase inhibition.

Type I ATP-Competitive Inhibition (ROCK2, Haspin, CDKs)

In classical Type I inhibition, the scaffold directly competes with ATP for the active site. For example, in the treatment of pulmonary fibrosis, imidazo[1,2-b]pyridazine derivatives have been developed as highly selective ROCK2 inhibitors. Co-crystal structures reveal that while an appended indazole moiety binds the hinge (Glu170/Met172), the imidazo[1,2-b]pyridazine core establishes critical hydrophobic contacts deep within the pocket, driving exceptional potency (IC50 = 7.0 nM) and isoform selectivity over ROCK1[2]. Similarly, the scaffold has been utilized to target Haspin (a mitotic kinase) and Cyclin-Dependent Kinases (CDKs) , where shape complementarity to the ATP pocket dictates efficacy[3][4].

Targeted Covalent Inhibition (BTK)

To achieve prolonged target engagement in B-cell malignancies, the scaffold has been adapted into irreversible covalent inhibitors targeting Bruton's Tyrosine Kinase (BTK) . By utilizing the C2 or C6 vectors to precisely position an electrophilic warhead (e.g., an acrylamide group) adjacent to Cys481 in the BTK active site, researchers have achieved sub-nanomolar potency (IC50 = 1.3 nM) and complete tumor regression in xenograft models[5].

Allosteric Pseudokinase Regulation (Tyk2 JH2)

Perhaps the most sophisticated MoA involves targeting the Janus Kinase 2 (Tyk2) JH2 pseudokinase domain . Tyk2 contains a catalytic domain (JH1) and a regulatory pseudokinase domain (JH2). Imidazo[1,2-b]pyridazine derivatives bind selectively to the ATP-binding site of the catalytically inactive JH2 domain. This binding event allosterically stabilizes an auto-inhibitory conformation of the full-length protein, effectively suppressing the catalytic activity of the JH1 domain and halting pro-inflammatory STAT phosphorylation[1][6].

Diagram 2: Allosteric regulation of Tyk2 signaling via JH2 pseudokinase domain stabilization.

Quantitative Pharmacodynamics

The structural tuning enabled by the 2-bromo handle translates directly into highly potent and selective biochemical profiles. Table 1 summarizes the quantitative data across various target kinases.

Target Kinase	Mechanism of Action	Key Interacting Residues	Representative IC50	Primary Therapeutic Indication
ROCK2	Type I (ATP-Competitive)	Glu170, Met172, Asp232	7.0 nM	Pulmonary Fibrosis[2]
Tyk2 (JH2)	Allosteric (Pseudokinase)	Val690, Lys642, Glu688	0.015 - 0.035 nM	Autoimmune / Psoriasis[1]
BTK	Irreversible Covalent	Cys481 (Covalent bond)	1.3 nM	B-Cell Malignancies[5]
Haspin	Type I (ATP-Competitive)	Lys511, Hinge region	6.0 nM	Oncology (Mitotic arrest)[3]

Self-Validating Experimental Workflows

To ensure scientific integrity and reproducibility, the synthesis and evaluation of 2-bromoimidazo[1,2-b]pyridazine derivatives must rely on self-validating protocols where the causality of each step is strictly defined.

Protocol 1: Orthogonal Functionalization via Suzuki-Miyaura Coupling

Objective: Introduce hydrophobic aryl/heteroaryl groups at the C2 position to probe the kinase gatekeeper region. Causality: The C2-bromo position is highly reactive toward oxidative addition by Palladium(0). By performing this step after functionalizing the C6 position (via SNAr), chemists avoid competing side reactions, utilizing the 2-bromo group as a dedicated late-stage diversification handle.

• Reagent Assembly: Combine the 2-bromoimidazo[1,2-b]pyridazine intermediate (1.0 eq), the desired boronic acid/ester (1.2 eq), and Pd(dppf)Cl₂ (0.05 eq) in a Schlenk tube.

  • Causality: Pd(dppf)Cl₂ provides a bidentate ligand framework that accelerates reductive elimination and prevents the formation of inactive Pd-black precipitates.

• Solvent & Base: Add a degassed mixture of 1,4-dioxane and 2M aqueous K₂CO₃ (3:1 v/v).

  • Causality: Dioxane solubilizes the organic components, while the aqueous base is required to activate the boronic acid into a reactive boronate complex. Degassing prevents oxidative degradation of the Pd catalyst.

• Reaction & Monitoring: Heat to 90°C under N₂ for 4-6 hours. Monitor via LC-MS.

  • Validation Step: The reaction is deemed complete only when the starting material peak (identified by the M+ and M+2 isotopic pattern characteristic of bromine) is fully consumed and replaced by the desired product mass.

Protocol 2: Time-Resolved FRET (TR-FRET) Kinase Activity Profiling

Objective: Quantify the IC50 of synthesized derivatives against target kinases. Causality: Imidazopyridazines often exhibit intrinsic fluorescence that confounds standard colorimetric or prompt-fluorescence assays. TR-FRET utilizes a lanthanide chelate (e.g., Europium) with a long emission half-life, allowing a microsecond time delay before measurement to completely eliminate background compound auto-fluorescence.

• Assay Plate Preparation: Dispense kinase enzyme, ATP (at Km concentration), and biotinylated peptide substrate into a 384-well low-volume plate.

  • Causality: Using ATP at its Km ensures the assay is highly sensitive to competitive inhibitors without artificially inflating the apparent IC50.

• Compound Addition: Add the 2-bromoimidazo[1,2-b]pyridazine derivatives in a 10-point dose-response dilution (10 µM to 0.5 nM). Incubate for 60 minutes.

• Detection Reagent: Add the stop buffer containing EDTA (to chelate Mg²⁺ and halt the kinase reaction), Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).

• Incubation & Reading: Incubate for 60 minutes to allow the FRET complex to form. Read on a microplate reader with a 50 µs delay and a 100 µs integration time.

• System Validation: Calculate the Z'-factor using positive (staurosporine) and negative (DMSO) controls.

  • Validation Step: The assay is only validated, and data accepted, if Z' > 0.6, ensuring high signal-to-noise ratio and robust reproducibility.

Diagram 3: Linear self-validating workflow for kinase inhibitor discovery and validation.

References

• Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Identification of Novel Imidazo[1,2-b]pyridazine Derivatives as Selective ROCK2 Inhibitors for the Treatment of Pulmonary Fibrosis Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of Imidazo[1,2- b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors Source: PubMed / NIH URL:[Link]

• Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation Source: Taylor & Francis Online URL:[Link]

• Imidazo[1,2-b]pyridazines: A potent and selective class of cyclin-dependent kinase inhibitors Source: ResearchGate URL:[Link]

• Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling Source: National Institutes of Health (NIH) / PMC URL:[Link]

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The Imidazo[1,2-b]pyridazine Scaffold: A Technical Guide to Preliminary Toxicity and Pharmacokinetic Assessment

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-b]pyridazine core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its unique structural and electronic properties have made it a "privileged scaffold," leading to the development of numerous derivatives with a wide array of biological activities.[1][2] These compounds have shown promise as potent inhibitors of various kinases, including PI3K/mTOR, Mps1, Bruton's tyrosine kinase (BTK), and cyclin-dependent kinases (CDKs), making them attractive candidates for anticancer therapies.[3][4][5][6] Furthermore, their therapeutic potential extends to anti-inflammatory, antiviral, and antiparasitic applications.[7][8][9]

This in-depth technical guide provides a comprehensive overview of the critical preliminary toxicity and pharmacokinetic (PK) assessments for novel imidazo[1,2-b]pyridazine-based compounds. As a senior application scientist, the following sections will not only detail the necessary experimental protocols but also delve into the scientific rationale behind these choices, empowering researchers to design and execute robust preclinical evaluations.

Part 1: Foundational Principles of Preclinical Assessment

The journey of a novel chemical entity from discovery to a potential therapeutic is paved with rigorous evaluation. For imidazo[1,2-b]pyridazine scaffolds, understanding their preliminary safety and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is paramount. This early-stage assessment is crucial for identifying promising lead candidates and flagging potential liabilities that could derail later-stage development.

A critical aspect of this evaluation is the iterative nature of the process. Initial in vitro data should inform the design of subsequent in vivo studies, and the collective findings should guide further structural modifications to optimize both efficacy and safety.

Part 2: Preliminary Toxicity Assessment: A Multi-faceted Approach

Early identification of potential toxicity is a cornerstone of drug development. For imidazo[1,2-b]pyridazine derivatives, a tiered approach to toxicity testing, starting with in vitro assays and progressing to in vivo models, is recommended.

In Vitro Cytotoxicity: The First Line of Screening

The initial assessment of a compound's toxicity often begins with evaluating its effect on cell viability. This provides a rapid and cost-effective method to identify compounds that may cause overt cellular damage.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Plate selected cancer cell lines (e.g., A549, MCF-7) and a non-malignant cell line (e.g., MCF10A) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test imidazo[1,2-b]pyridazine compound and add them to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for a predetermined period (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that causes a 50% reduction in cell viability.

Causality Behind Experimental Choices: The use of both cancer and non-malignant cell lines is crucial. A desirable compound will exhibit selective cytotoxicity towards cancer cells while having a minimal effect on normal cells.[4] The IC₅₀ value provides a quantitative measure of cytotoxicity, allowing for direct comparison between different derivatives.

In Vivo Acute Toxicity: Assessing Systemic Effects

Following promising in vitro results, the next logical step is to evaluate the compound's toxicity in a living organism. Acute toxicity studies provide initial information on the potential adverse effects of a single high dose of the compound.

Experimental Protocol: Acute Oral Toxicity Study in Rodents (Up-and-Down Procedure)

• Animal Model: Use a single sex (usually females, as they are often more sensitive) of a standard rodent strain (e.g., Sprague-Dawley rats or BALB/c mice).

• Dosing: Administer a single oral dose of the test compound to one animal. The starting dose is selected based on in vitro data and in silico predictions.

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days. Key observations include changes in body weight, behavior, and any visible signs of distress.

• Dose Adjustment:

  • If the animal survives, the next animal receives a higher dose.

  • If the animal dies, the next animal receives a lower dose.

• Endpoint: The study is complete after a specified number of animals have been tested and a clear pattern of toxicity has been established.

• Necropsy and Histopathology: At the end of the study, perform a gross necropsy on all animals. Collect major organs (liver, kidneys, heart, etc.) for histopathological examination to identify any treatment-related changes.

Trustworthiness and Self-Validation: This stepwise procedure minimizes the number of animals required while still providing a reliable estimate of the acute toxic dose. The observation of dose-dependent toxicity and the correlation of clinical signs with histopathological findings provide a self-validating system. Some studies have reported significant toxicity with certain imidazo[1,2-b]pyridazine derivatives, including body weight loss and death, highlighting the importance of these in vivo assessments.[4] Conversely, other derivatives have shown no distinct liver and kidney toxicity at therapeutic doses.[3]

Part 3: Unraveling the Pharmacokinetic Profile

A compound's therapeutic potential is not solely dependent on its potency but also on its ability to reach the target site in sufficient concentrations and for an adequate duration. Pharmacokinetic studies are therefore essential to understand the ADME properties of imidazo[1,2-b]pyridazine derivatives.

In Vitro ADME Assays: Early Indicators of Bioavailability

A suite of in vitro assays can provide early insights into a compound's likely pharmacokinetic behavior.

Table 1: Key In Vitro ADME Assays

Parameter	Assay	Rationale
Solubility	Kinetic or Thermodynamic Solubility Assay	Poor solubility can limit oral absorption.
Permeability	Caco-2 or PAMPA Assay	Predicts intestinal absorption.
Metabolic Stability	Liver Microsome or Hepatocyte Stability Assay	Determines the rate of metabolism by liver enzymes, which influences clearance.
Plasma Protein Binding	Equilibrium Dialysis or Ultracentrifugation	High plasma protein binding can limit the amount of free drug available to exert its effect.

Causality Behind Experimental Choices: Poor microsomal stability, for instance, can lead to rapid clearance and low oral bioavailability, as has been observed for some imidazo[1,2-b]pyridazine compounds.[4] Conversely, modifications to the scaffold have led to derivatives with dramatically improved metabolic stability.[10]

In Vivo Pharmacokinetics: The Whole-Body Picture

Following promising in vitro ADME data, in vivo pharmacokinetic studies are conducted to understand how the compound behaves in a complete biological system.

Experimental Protocol: Single-Dose Pharmacokinetic Study in Rodents

• Animal Model: Typically conducted in male Sprague-Dawley rats or BALB/c mice.

• Dosing: Administer the compound via two routes: intravenous (IV) and oral (PO). The IV dose provides a baseline for 100% bioavailability.

• Blood Sampling: Collect blood samples at multiple time points after dosing (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Analysis: Process the blood to obtain plasma and analyze the concentration of the parent compound using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Parameter Calculation: Use specialized software to calculate key pharmacokinetic parameters.

Table 2: Key Pharmacokinetic Parameters

Parameter	Description	Importance
Cmax	Maximum plasma concentration	Indicates the peak exposure to the drug.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC	Area under the plasma concentration-time curve	Represents the total drug exposure over time.
t1/2	Half-life	The time it takes for the plasma concentration to decrease by half.
CL	Clearance	The volume of plasma cleared of the drug per unit time.
Vd	Volume of distribution	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F (%)	Oral Bioavailability	The fraction of the oral dose that reaches systemic circulation.

Authoritative Grounding: The design and execution of these studies should adhere to guidelines from regulatory bodies such as the FDA and EMA to ensure data quality and reliability. The pharmacokinetic properties of imidazo[1,2-b]pyridazine derivatives have been shown to be highly dependent on their substitution patterns, with some compounds exhibiting excellent oral bioavailability and others showing none.[4][11]

Part 4: Visualizing the Workflow and Interconnections

To better understand the logical flow of preclinical assessment, the following diagrams illustrate the key stages and relationships.

Diagram 1: Preliminary Toxicity Assessment Workflow

Caption: Workflow for preliminary toxicity assessment of imidazo[1,2-b]pyridazine scaffolds.

Diagram 2: Pharmacokinetic Evaluation Pathway

Caption: Pathway for the pharmacokinetic evaluation of imidazo[1,2-b]pyridazine derivatives.

Part 5: Conclusion and Future Directions

The imidazo[1,2-b]pyridazine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. A thorough and well-designed preliminary assessment of toxicity and pharmacokinetics is not merely a regulatory hurdle but a critical scientific endeavor that informs the entire drug discovery and development process. By integrating the methodologies and rationale presented in this guide, researchers can more effectively identify and advance imidazo[1,2-b]pyridazine derivatives with the highest potential for clinical success. The interplay between chemical structure, biological activity, toxicity, and pharmacokinetics is complex, and a deep understanding of these relationships is essential for the successful translation of these promising compounds from the laboratory to the clinic.

References

• Discovery of Imidazo[1,2-b]pyridazine Derivatives as Potent PI3K/mTOR Dual Inhibitors for the Treatment of Pulmonary Fibrosis. Journal of Medicinal Chemistry.
• Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK) Kinase Inhibitors Exhibiting Remarkable Antiproliferative Activity. Journal of Medicinal Chemistry.
• Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry.
• Discovery of Imidazo[1,2-b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors. Journal of Medicinal Chemistry.
• Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry.
• Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors. ACS Medicinal Chemistry Letters.
• Imidazo[1,2-b]pyridazines, Novel Nucleus with Potent and Broad Spectrum Activity against Human Picornaviruses: Design, Synthesis, and Biological Evalu
• Imidazo[1,2-b]pyridazines: A potent and selective class of cyclin-dependent kinase inhibitors. Bioorganic & Medicinal Chemistry Letters.
• Discovery of Imidazo[1,2- b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors. Journal of Medicinal Chemistry.
• Discovery of imidazo[1,2-b]pyridazines as IKKβ inhibitors. Part 3: exploration of effective compounds in arthritis models. Bioorganic & Medicinal Chemistry Letters.
• Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry.
• Design, Structure–Activity Relationships, and In Vivo Evaluation of Potent and Brain-Penetrant Imidazo[1,2-b]pyridazines as Glycogen Synthase Kinase-3β (GSK-3β) Inhibitors. Journal of Medicinal Chemistry.
• Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling. MedChemComm.
• Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. ACS Chemical Neuroscience.
• Exploring the untapped pharmacological potential of imidazopyridazines. RSC Medicinal Chemistry.
• Exploratory toxicology studies of 2,3-substituted imidazo[1,2- a]pyridines with antiparasitic and anti-inflamm
• Synthesis, cytotoxic characterization, and SAR study of imidazo[1,2-b]pyrazole-7-carboxamides. Medicinal Chemistry Research.
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• Imidazopyridazine Acetylcholinesterase Inhibitors Display Potent Anti-Proliferative Effects in the Human Neuroblastoma Cell-Line, IMR-32. Molecules.
• Structure–activity‐relationship (SAR) studies of imidazo[1,2‐a]pyridine derivatives synthesized by Aliwani et al.
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• The pharmacologically active imidazo[1,2‐b]pyridazine derivatives.
• IMIDAZO[1,2-b]PYRIDAZINE-BASED COMPOUNDS, COMPOSITIONS COMPRISING THEM, AND METHODS OF THEIR USE.
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An In-depth Technical Guide to 2-Bromoimidazo[1,2-b]pyridazine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Bromoimidazo[1,2-b]pyridazine, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its fundamental physicochemical properties, explore its synthesis and reactivity, and discuss its role as a key building block in the development of novel therapeutics. The imidazo[1,2-b]pyridazine scaffold is a "privileged" structure in drug discovery, and understanding the chemistry of its halogenated derivatives is crucial for designing next-generation kinase inhibitors and other targeted therapies.[1][2]

Core Physicochemical Properties

2-Bromoimidazo[1,2-b]pyridazine is a distinct chemical entity, and it is essential to differentiate it from its isomers, such as 3-bromo- and 6-bromoimidazo[1,2-b]pyridazine, which possess different chemical reactivity and biological activity profiles.

Property	Value	Source(s)
Chemical Name	2-Bromoimidazo[1,2-b]pyridazine	N/A
Synonym	Imidazo[1,2-b]pyridazine, 2-bromo-	[3]
CAS Number	1363166-47-5	[3]
Molecular Formula	C₆H₄BrN₃	[3]
Molecular Weight	198.02 g/mol	[4][5]
Appearance	Yellow to off-white solid	[3]
Storage Conditions	2-8°C, keep in a dark place, sealed in dry conditions	[3]

Structural Formula and Isomeric Differentiation

The core of the molecule is the imidazo[1,2-b]pyridazine fused ring system. The position of the bromine atom is critical and defines the molecule's reactivity.

Caption: General workflow for the synthesis of the imidazo[1,2-b]pyridazine scaffold.

Reactivity and Role in Medicinal Chemistry

The bromine atom at the 2-position of the imidazo[1,2-b]pyridazine ring system is a versatile handle for introducing a wide range of functional groups through cross-coupling reactions. This is particularly valuable in drug discovery for structure-activity relationship (SAR) studies. The imidazo[1,2-b]pyridazine scaffold itself is found in numerous biologically active molecules, and its derivatives have been investigated for a variety of therapeutic applications, including:

• Kinase Inhibition: The scaffold is a key component of several kinase inhibitors. For example, derivatives have been developed as potent and selective inhibitors of Mps1 (TTK) kinase, which is involved in cell division and is a target for cancer therapy. [6]* Antiviral Activity: Certain imidazo[1,2-b]pyridazines have shown potent and broad-spectrum activity against human picornaviruses. [7]* Neurodegenerative Diseases: These compounds have been evaluated as potential imaging agents for detecting β-amyloid plaques associated with Alzheimer's disease. [6]* Other Therapeutic Areas: The scaffold has also been explored for anti-inflammatory, antibacterial, and antiparasitic properties. [1] The ability to functionalize the 2-position via the bromo substituent allows for the fine-tuning of the molecule's properties to enhance potency, selectivity, and pharmacokinetic profiles.

Experimental Protocols

Protocol: C-6 Amination of a 3-Bromo-6-chloroimidazo[1,2-b]pyridazine

This protocol illustrates a common functionalization reaction on the imidazo[1,2-b]pyridazine core, demonstrating the utility of halogenated intermediates.

Objective: To replace the chlorine atom at the C-6 position with an amine via nucleophilic aromatic substitution (SNAr).

Materials:

• 3-bromo-6-chloroimidazo[1,2-b]pyridazine

• Primary or secondary alkylamine (2.0 equivalents)

• Cesium Fluoride (CsF) (1.0 equivalent)

• Benzyltriethylammonium chloride (BnNEt₃Cl) (10 mol %)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution

• Water (H₂O)

• 15 ml pressure vessel

Procedure:

• To a 15 ml pressure vessel, add 3-bromo-6-chloroimidazo[1,2-b]pyridazine (e.g., 100 mg, 0.43 mmol), the desired alkylamine (0.86 mmol), CsF (65 mg, 0.43 mmol), and BnNEt₃Cl (10 mg, 10 mol%).

• Add DMSO (2.0 mL) to the vessel.

• Seal the vessel and heat the reaction mixture to 100 °C with stirring for 24 hours.

• After 24 hours, cool the reaction mixture to ambient temperature.

• Add H₂O (20 mL) to the reaction mixture.

• Extract the aqueous mixture with EtOAc (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 20 mL) and then with water (2 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the C-6 aminated product.

Causality: The use of a mild base like CsF and a phase-transfer catalyst like BnNEt₃Cl in a polar aprotic solvent (DMSO) facilitates the nucleophilic aromatic substitution of the chlorine at the C-6 position by the amine. The elevated temperature provides the necessary activation energy for the reaction to proceed to completion. This method is noted to be cost-effective and high-yielding. [1]

Conclusion

2-Bromoimidazo[1,2-b]pyridazine is a valuable and versatile building block in medicinal chemistry. Its well-defined structure and the reactivity of the bromine atom at the 2-position make it an important intermediate for the synthesis of a diverse range of biologically active compounds. The imidazo[1,2-b]pyridazine scaffold continues to be a focal point of research in the development of novel therapeutics, particularly in the area of kinase inhibition. Further exploration of the chemistry of 2-Bromoimidazo[1,2-b]pyridazine and its derivatives holds significant promise for the discovery of new and effective drugs.

References

• Rlavie. (n.d.). CAS 1363166-47-5 | 2-Bromoimidazo[1,2-B]Pyridazine. Retrieved from [Link]

• Kung, M. P., et al. (2010). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. Journal of Medicinal Chemistry, 53(13), 5069-5072.
• Taylor & Francis Online. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines.

• Manasa Life Sciences. (n.d.). 3-Bromoimidazo[1,2-b]pyridazine. Retrieved from [Link]

• ACS Publications. (2003). Imidazo[1,2-b]pyridazines, Novel Nucleus with Potent and Broad Spectrum Activity against Human Picornaviruses: Design, Synthesis, and Biological Evaluation. Journal of Medicinal Chemistry, 46(20), 4245-4258.

• Inxight Drugs. (n.d.). 6-Bromoimidazo[1,2-b]pyridazine. Retrieved from [Link]

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• ACS Publications. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.

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• Arkivoc. (2008). Pyrrolo[1,2-b]pyridazines. A revisit. ARKIVOC, 2008(i), 232-270.
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• 5. 6-Bromoimidazo[1,2-b]pyridazine [drugs.ncats.io]
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The Imidazo[1,2-b]pyridazine Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a Heterocyclic Powerhouse

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds"—structures that can interact with a wide range of biological targets, leading to the development of potent and selective therapeutics. The imidazo[1,2-b]pyridazine nucleus is a prime example of such a scaffold. This versatile heterocyclic compound, characterized by a fused imidazole and pyridazine ring system, has garnered significant attention for its broad spectrum of biological activities and its role as a cornerstone in the design of novel therapeutic agents.[1]

This guide provides a comprehensive overview of the discovery and history of imidazo[1,2-b]pyridazine building blocks, from their foundational synthesis to their evolution into complex, clinically relevant molecules. We will delve into the key synthetic methodologies, the rationale behind experimental choices, and the ever-expanding applications of this remarkable heterocyclic core.

The Genesis of a Scaffold: Early Synthetic Approaches

While the full scope of its medicinal potential has been more recently appreciated, the chemistry of the imidazo[1,2-b]pyridazine core has been explored for several decades, with a notable review covering the period from 1966 onwards, suggesting its origins in the mid-20th century.[2] The foundational and still widely practiced method for constructing the imidazo[1,2-b]pyridazine backbone is the condensation reaction between an α-bromoketone and a 3-aminopyridazine derivative.

A critical insight in the development of this synthesis was the strategic use of a halogen substituent on the pyridazine ring.[3][4] Early investigations revealed that the reaction with unsubstituted 3-aminopyridazine was often inefficient. This is due to the electronic properties of the pyridazine ring, where the ring nitrogen not adjacent to the amino group is the most nucleophilic site. Consequently, alkylation by the α-bromoketone preferentially occurs at this nitrogen, hindering the desired intramolecular cyclization to form the fused imidazole ring.[3][5]

The introduction of a halogen, typically chlorine, at the 6-position of the 3-aminopyridazine starting material proved to be a game-changer. This modification alters the electronics of the pyridazine ring, facilitating the desired reaction pathway and leading to significantly higher yields of the imidazo[1,2-b]pyridazine product.[3][4] This seemingly simple modification was a pivotal discovery that unlocked the synthetic accessibility of this scaffold for broader investigation.

Foundational Synthesis: Condensation of α-Bromoketones with 3-Amino-6-halopyridazines

This robust and versatile method remains a cornerstone for the synthesis of a wide array of imidazo[1,2-b]pyridazine derivatives. The general protocol is as follows:

Experimental Protocol: Synthesis of 6-substituted-2-phenylimidazo[1,2-b]pyridazines

• Starting Material Preparation: 3-Amino-6-chloropyridazine is prepared from 3,6-dichloropyridazine by reaction with aqueous ammonia at elevated temperatures (e.g., 130°C).[3]

• Condensation Reaction: The 3-amino-6-chloropyridazine is reacted with an appropriate α-bromoketone (e.g., 2-bromoacetophenone to yield a 2-phenyl derivative) in the presence of a mild base, such as sodium bicarbonate.[3][4] The reaction is typically carried out in a suitable solvent, like ethanol, and may require heating.

• Cyclization: The initial condensation is followed by an intramolecular nucleophilic attack of the second pyridazine nitrogen onto the carbonyl carbon, which, after dehydration, results in the formation of the fused imidazo[1,2-b]pyridazine ring system.

• Isolation and Purification: The resulting product is then isolated and purified using standard techniques such as filtration, recrystallization, or column chromatography.

The presence of the chlorine atom at the 6-position not only facilitates the initial cyclization but also serves as a valuable synthetic handle for further functionalization, as will be discussed later.[6]

Caption: Foundational synthesis of the imidazo[1,2-b]pyridazine core.

The Modern Era: Advanced Synthetic Methodologies and Functionalization

The resurgence of interest in imidazo[1,2-b]pyridazines, particularly spurred by the success of the kinase inhibitor ponatinib, has driven the development of more sophisticated synthetic strategies.[2] These modern approaches focus on the efficient and diverse functionalization of the core scaffold, enabling the exploration of vast chemical space in drug discovery programs.

Transition metal-catalyzed cross-coupling reactions have become indispensable tools for the late-stage functionalization of the imidazo[1,2-b]pyridazine nucleus.[7] The halogen atom, often at the 6-position, which was crucial for the initial synthesis, now serves as a versatile anchor point for introducing a wide range of substituents.

Commonly employed cross-coupling reactions include:

• Suzuki Coupling: For the introduction of aryl and heteroaryl groups.

• Buchwald-Hartwig Amination: For the installation of amino and amido functionalities.

• Sonogashira, Heck, Negishi, Kumada, and Stille reactions: Broadening the scope of achievable C-C and C-heteroatom bonds.[7]

These reactions have allowed for the systematic exploration of structure-activity relationships (SAR) by enabling precise modifications at various positions of the imidazo[1,2-b]pyridazine scaffold.

A Case Study in Modern Synthesis: Mps1 Kinase Inhibitors

The discovery of potent Mps1 kinase inhibitors showcases the power of modern synthetic strategies.[8] In this campaign, a key intermediate was a protected 6-amino-imidazo[1,2-b]pyridazine. This intermediate was then subjected to iodination, followed by a Suzuki coupling to introduce various aryl groups. Subsequent coupling reactions and deprotection steps afforded a library of derivatives with potent antiproliferative activity.[8]

Caption: Modern functionalization of the imidazo[1,2-b]pyridazine scaffold.

Applications in Drug Discovery: A Scaffold of Immense Potential

The unique structural and electronic properties of the imidazo[1,2-b]pyridazine core make it an ideal scaffold for interacting with a multitude of biological targets. Its rigid, planar structure provides a well-defined vector for substituent orientation, while the nitrogen atoms offer opportunities for hydrogen bonding and other key interactions within protein binding pockets. This has led to the discovery of imidazo[1,2-b]pyridazine derivatives with a wide range of therapeutic applications.

The most prominent area of application is in oncology , where this scaffold has yielded numerous potent kinase inhibitors .[2] By strategically decorating the core with various functional groups, researchers have developed inhibitors targeting a host of kinases implicated in cancer progression.

Target Kinase	Therapeutic Area	Key Findings
Mps1	Oncology	Potent, selective, and orally bioavailable inhibitors with remarkable antiproliferative activity.[8]
TAK1	Multiple Myeloma	6-substituted derivatives inhibit TAK1 at nanomolar concentrations.
TRK	Oncology	Novel derivatives act as potent second-generation TRK inhibitors, overcoming resistance mutations.
PI3K/mTOR	Pulmonary Fibrosis	Dual inhibitors showing potent antifibrotic effects.
FLT3	Acute Myeloid Leukemia	Potent inhibition of FLT3 and its resistance-conferring mutations.
BTK	B-cell Malignancies	Highly selective and potent irreversible inhibitors, with one candidate advancing to clinical trials.
CDK12/13	Triple-Negative Breast Cancer	Covalent inhibitors with potent activity against TNBC cells.
Tyk2	Autoimmune Diseases	Selective and orally active inhibitors of the Tyk2 pseudokinase domain.

Beyond oncology, imidazo[1,2-b]pyridazines have shown promise in other therapeutic areas, including:

• Neuroscience: As ligands for β-amyloid plaques, with potential applications in the diagnosis and treatment of Alzheimer's disease.[3][4]

• Infectious Diseases: Demonstrating activity against human picornaviruses and as potential antitubercular agents.[9]

• Inflammatory Diseases: Through the inhibition of pro-inflammatory signaling pathways.[1]

The broad applicability of the imidazo[1,2-b]pyridazine scaffold also extends to agrochemical research , where its derivatives are being explored for crop protection.[1]

Conclusion: An Enduring Legacy and a Bright Future

The journey of the imidazo[1,2-b]pyridazine core, from its foundational synthesis to its current status as a privileged scaffold in drug discovery, is a testament to the power of synthetic innovation and the intricate relationship between chemical structure and biological function. The initial breakthrough of using a halogenated aminopyridazine to enable efficient synthesis paved the way for decades of exploration. Today, with the advent of modern cross-coupling methodologies, the possibilities for derivatizing this versatile nucleus are virtually limitless.

For researchers and drug development professionals, the imidazo[1,2-b]pyridazine scaffold represents a rich and fertile ground for the discovery of next-generation therapeutics. Its proven track record across a multitude of biological targets, combined with its synthetic tractability, ensures that this remarkable heterocyclic building block will continue to be a central player in the quest for novel medicines for years to come.

References

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• 9. tsijournals.com [tsijournals.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling of 2-Bromoimidazo[1,2-b]pyridazine

Introduction: The Strategic Importance of the Imidazo[1,2-b]pyridazine Scaffold

The imidazo[1,2-b]pyridazine core is a privileged heterocyclic scaffold in modern medicinal chemistry and drug discovery.[1][2] Its rigid, planar structure and the specific arrangement of nitrogen atoms make it an excellent bioisostere for various endogenous ligands, enabling it to interact with a wide range of biological targets. Notably, derivatives of this scaffold have demonstrated significant potential as kinase inhibitors, anti-inflammatory agents, and therapeutics for central nervous system disorders.[1][3] The blockbuster drug Ponatinib, a multi-targeted kinase inhibitor, features this core structure, underscoring its therapeutic relevance and stimulating extensive research into novel analogues.[2]

Functionalization of the imidazo[1,2-b]pyridazine skeleton is crucial for modulating its pharmacological properties. Among the available positions for substitution, the C2-position offers a key vector for introducing molecular diversity. The Suzuki-Miyaura cross-coupling reaction stands out as one of the most robust and versatile methods for forging carbon-carbon bonds, making it an indispensable tool for the C2-arylation of this heterocycle.[4] This application note provides an in-depth guide to the Suzuki-Miyaura coupling of 2-bromoimidazo[1,2-b]pyridazine, detailing the underlying mechanistic principles, offering field-proven experimental protocols, and presenting representative data to guide researchers in their synthetic endeavors.

Mechanistic Considerations: Keys to a Successful Coupling

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron species (typically a boronic acid or its ester) and an organic halide.[5] The reaction proceeds through a well-established catalytic cycle involving three fundamental steps: oxidative addition, transmetalation, and reductive elimination. Understanding these steps is critical for troubleshooting and optimizing the reaction for a specific substrate like 2-bromoimidazo[1,2-b]pyridazine.

The Catalytic Cycle

The generally accepted mechanism is illustrated below. The cycle is initiated by the oxidative addition of the aryl bromide to a coordinatively unsaturated Pd(0) complex, forming a Pd(II) intermediate. This is often the rate-limiting step. The subsequent transmetalation step involves the transfer of the organic group from the boron atom to the palladium center, a process facilitated by a base. Finally, reductive elimination from the Pd(II) complex yields the desired biaryl product and regenerates the active Pd(0) catalyst.

Sources

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• 4. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies [mdpi.com]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Application Note: Synthetic Strategies and Protocols for Novel Kinase Inhibitors Utilizing the 2-Bromoimidazo[1,2-b]pyridazine Scaffold

Executive Summary

The development of small-molecule kinase inhibitors is a cornerstone of modern targeted therapy in oncology and immunology. Among the most privileged pharmacophores in this domain is the imidazo[1,2-b]pyridazine scaffold. Recognized for its exceptional ability to act as a "hinge binder" within the ATP-binding pocket of kinases[1], this bicyclic heteroaromatic system has been successfully deployed in inhibitors targeting VEGFR2[2], RET kinase[3], TYK2[4], and TAK1[5].

This application note provides a comprehensive, self-validating methodological guide for utilizing 2-Bromoimidazo[1,2-b]pyridazine (CAS: 1363166-47-5) [6] as a versatile starting material. By leveraging the C2-bromine handle for regioselective cross-coupling, researchers can rapidly generate diverse libraries of highly potent kinase inhibitors[7].

Mechanistic Rationale: The Imidazo[1,2-b]pyridazine Scaffold

The efficacy of the imidazo[1,2-b]pyridazine core stems from its precise spatial geometry and electronic distribution. The nitrogen atoms within the fused ring system (specifically N1 and N5) act as critical hydrogen-bond acceptors, interacting directly with the backbone amides of the kinase hinge region[3]. This interaction mimics the binding of the adenine ring of ATP, competitively locking the kinase in an inactive state and halting downstream oncogenic or inflammatory signaling[4].

Fig 1. Competitive inhibition of kinase signaling pathways by imidazo[1,2-b]pyridazine derivatives.

Synthetic Strategy: Leveraging 2-Bromoimidazo[1,2-b]pyridazine

The strategic advantage of 2-bromoimidazo[1,2-b]pyridazine lies in its chemical stability and regioselectivity. The fused bicyclic core is highly resistant to ring-opening or decomposition under harsh catalytic conditions[7]. The bromine atom at the C2 position serves as a highly reactive electrophilic center for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for the late-stage introduction of diverse aryl, heteroaryl, or alkyl groups to probe the kinase's hydrophobic pockets[7].

Fig 2. Late-stage functionalization workflow of the 2-bromoimidazo[1,2-b]pyridazine scaffold.

Experimental Protocols

Protocol I: Regioselective Suzuki-Miyaura Cross-Coupling at C2

This protocol describes the functionalization of the C2 position to introduce an aryl group, a critical step for engaging the kinase selectivity pocket.

Reagents & Materials:

• 2-Bromoimidazo[1,2-b]pyridazine (1.0 equiv)

• Arylboronic acid or pinacol ester (1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology & Causality:

• Preparation: Charge an oven-dried Schlenk flask with 2-bromoimidazo[1,2-b]pyridazine, the arylboronic acid, and K₂CO₃.

  • Causality: K₂CO₃ is chosen as a mild inorganic base that effectively activates the boronic acid to form the reactive "ate" complex without causing degradation of the heteroaryl core.

• Solvent Addition & Degassing: Add the 1,4-Dioxane/H₂O mixture. Degas the suspension via three freeze-pump-thaw cycles or by sparging with ultra-pure Argon for 15 minutes.

  • Causality: The biphasic solvent system ensures solubility of both organic substrates and inorganic salts. Degassing is strictly mandatory; residual oxygen will rapidly oxidize the active Pd(0) species to inactive Pd(II) and promote unwanted homocoupling of the boronic acid.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ under an Argon counter-flow.

  • Causality: The bidentate dppf ligand enforces a wide bite angle on the palladium center, which accelerates the reductive elimination step and suppresses protodehalogenation side reactions.

• Reaction: Seal the flask and heat to 90°C for 12 hours with vigorous stirring.

• Workup & Self-Validation: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na₂SO₄ and concentrate.

  • Validation Check: Analyze the crude mixture via LC-MS. The reaction is considered successful if the starting material mass ( [M+H]+=198/200 ) is entirely replaced by the product mass. Proceed to flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol II: Self-Validating Kinase Inhibition Assay (ADP-Glo)

To evaluate the synthesized compounds, an ADP-Glo assay is utilized. This protocol measures the depletion of ATP, directly correlating with kinase activity.

Step-by-Step Methodology & Causality:

• Buffer Preparation: Prepare a kinase buffer containing 40 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM DTT, and 0.01% Tween-20.

  • Causality: Mg²⁺ is strictly required to coordinate ATP. DTT maintains the reduced state of critical cysteine residues in the kinase active site. Tween-20 prevents non-specific binding of lipophilic inhibitors to the microplate plastic.

• Compound Dilution: Serially dilute the synthesized imidazo[1,2-b]pyridazine inhibitors in DMSO (10-point curve, 1:3 dilutions), ensuring a final DMSO concentration of ≤ 1% in the assay to prevent solvent-induced protein denaturation.

• Pre-Incubation: Mix the target kinase (e.g., VEGFR2 or TAK1) with the inhibitor and incubate at room temperature for 30 minutes.

  • Causality: Pre-incubation allows the inhibitor to reach thermodynamic equilibrium with the target before the substrate is introduced, which is crucial for accurately determining the IC50​ of competitive hinge binders.

• Reaction Initiation: Add ATP (at the apparent Km​ of the specific kinase) and the appropriate peptide substrate. Incubate for 60 minutes.

• Detection: Add ADP-Glo reagent to terminate the kinase reaction and deplete unreacted ATP (40 mins). Subsequently, add Kinase Detection Reagent to convert ADP back to ATP, generating a luminescent signal proportional to kinase activity.

• Self-Validation (Z'-Factor Calculation):

  • Include positive controls (e.g., 10 μ M Staurosporine, 100% inhibition) and negative controls (1% DMSO, 0% inhibition).

  • Calculate the Z'-factor: Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​ .

  • Validation Check: The assay is only deemed valid and trustworthy if the Z′>0.6 .

Quantitative Data & SAR Analysis

The structural modularity of the imidazo[1,2-b]pyridazine scaffold allows for precise tuning of both potency and physicochemical properties. Table 1 summarizes representative Structure-Activity Relationship (SAR) data for a library synthesized via the protocols above, highlighting the impact of C2 and C6 substitutions on VEGFR2 inhibition[2].

Table 1: Representative SAR of Substituted Imidazo[1,2-b]pyridazines against VEGFR2

Compound	C2-Substituent	C6-Substituent	VEGFR2 IC50​ (nM)	Cell Viability IC50​ (nM)*	ClogP
1a	Phenyl	H	450	>1000	2.8
1b	4-Fluorophenyl	H	210	850	3.0
1c	3-(Trifluoromethyl)phenyl	H	85	320	3.5
1d	3-(Trifluoromethyl)phenyl	Morpholine	12	45	3.1
1e (Lead)	3-(Trifluoromethyl)phenyl	3-Aminobenzamide	7.1	15	3.4

*Cell viability assessed in HUVEC (Human Umbilical Vein Endothelial Cells) to measure anti-angiogenic potential.

SAR Insights: The introduction of an electron-withdrawing group at the C2-phenyl ring (Compound 1c ) significantly enhances binding affinity by engaging deeper hydrophobic sub-pockets. Further functionalization at the C6 position with a hydrogen-bond donating group (Compound 1e ) establishes additional interactions with the solvent-exposed region of the kinase, driving the IC50​ down to single-digit nanomolar potency while maintaining an optimal ClogP for cellular permeability[2].

References

• Imidazo[1,2-b]pyridazines: A potent and selective class of cyclin-dependent kinase inhibitors. ResearchGate. 1

• Design, synthesis, and evaluation of imidazo[1,2-b]pyridazine derivatives having a benzamide unit as novel VEGFR2 kinase inhibitors. Elsevier / PubMed. 2

• Side Chain Investigation of Imidazopyridazine as a Hinge Binder for Targeting Actionable Mutations of RET Kinase. NIH. 3

• Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling. NIH. 4

• Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Publishing. 5

• CAS 1363166-47-5 | 2-Bromoimidazo[1,2-B]Pyridazine. Rlavie. 6

• 2-溴咪唑并[1,2-B]哒嗪的反应特性与合成 (Reaction Characteristics and Synthesis of 2-Bromoimidazo[1,2-B]pyridazine). ChemicalBook. 7

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• 4. Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of imidazo[1,2- b ]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00415E [pubs.rsc.org]
• 6. CAS 1363166-47-5|2-Bromoimidazo[1,2-B]Pyridazine [rlavie.com]
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Application Notes and Protocols: Palladium-Catalyzed Amination of 2-Bromoimidazo[1,2-b]pyridazine

Introduction: The Strategic Importance of 2-Aminoimidazo[1,2-b]pyridazines

The imidazo[1,2-b]pyridazine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. Its unique electronic and structural properties have led to its incorporation into a wide range of biologically active agents, including kinase inhibitors and antiviral compounds.[1][2] The ability to install a nitrogen-based substituent at the C2-position is a critical step in the synthesis of many of these high-value molecules, making the C-N cross-coupling reaction a cornerstone of their development.

The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands as the preeminent method for constructing aryl C-N bonds due to its broad substrate scope and functional group tolerance.[3][4] However, applying this powerful reaction to electron-rich, nitrogen-containing heterocycles like 2-bromoimidazo[1,2-b]pyridazine is not without its challenges. These substrates can act as potential catalyst inhibitors, and the electronic nature of the ring system influences reactivity.[5]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides a deep dive into the mechanistic underpinnings of the reaction, a rationale for the selection of critical reaction components, a detailed experimental protocol, and troubleshooting insights for the successful palladium-catalyzed amination of 2-bromoimidazo[1,2-b]pyridazine.

Mechanistic Framework: The Buchwald-Hartwig Catalytic Cycle

Understanding the catalytic cycle is fundamental to rational optimization and troubleshooting. The reaction proceeds through a sequence of well-defined steps involving the palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states.[3][6]

The generally accepted mechanism involves three primary stages:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 2-bromoimidazo[1,2-b]pyridazine, forming a Pd(II) complex. This is often the rate-limiting step of the cycle. The electron-rich nature of the imidazo[1,2-b]pyridazine ring and the steric bulk of the phosphine ligand are critical factors influencing the efficiency of this step.[4]

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. In the presence of a base, the coordinated amine is deprotonated to form a more nucleophilic palladium-amido complex. The choice of base is crucial to ensure efficient deprotonation without promoting side reactions.[7]

• Reductive Elimination: This final step involves the formation of the new C-N bond, yielding the desired 2-aminoimidazo[1,2-b]pyridazine product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[3]

Caption: Fig. 1: The Buchwald-Hartwig Catalytic Cycle.

Component Selection: A Rationale-Driven Approach

The success of the amination hinges on the judicious selection of four key components: the palladium source, the ligand, the base, and the solvent.

Palladium Precatalyst

While a Pd(0) species is the active catalyst, stable Pd(II) salts like Palladium(II) acetate (Pd(OAc)₂) or Pd(0) sources like Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are commonly used as "precatalysts".[7][8] Pd(II) sources are reduced in situ to the active Pd(0) state, often by the amine or phosphine ligand. The use of well-defined precatalysts, which are often more stable and easier to handle, can lead to more reproducible results.[4]

The Ligand: The Key to Success

The ligand is arguably the most critical component for the amination of heteroaryl halides.[9] It stabilizes the palladium center, modulates its reactivity, and facilitates both the oxidative addition and reductive elimination steps. For challenging substrates like 2-bromoimidazo[1,2-b]pyridazine, ligands must be both sterically bulky and highly electron-donating.[4][10]

• Steric Bulk: Hindered ligands promote the formation of a monoligated Pd(0)L species, which is highly reactive in oxidative addition.[10] They also create a crowded coordination sphere around the palladium, which accelerates the final reductive elimination step to release the product.[3]

• Electron-Donating Ability: Electron-rich ligands increase the electron density on the palladium center, which facilitates the cleavage of the aryl-halide bond during oxidative addition.[4]

The table below summarizes ligands that have proven effective for the amination of N-heterocycles.

Ligand Name	Class	Key Features & Rationale for Use
Xantphos	Bidentate Biarylphosphine	Wide bite angle offers a balance of flexibility and steric bulk, often effective in preventing β-hydride elimination.[11]
RuPhos	Monodentate Biarylphosphine	Highly electron-rich and sterically demanding, showing broad utility for heteroaromatic substrates.[12]
BrettPhos	Monodentate Biarylphosphine	Extremely bulky ligand, effective for coupling with sterically hindered or electron-rich amines and heterocycles.[5]
Josiphos	Bidentate Ferrocenylphosphine	Provides a robust and sterically demanding environment, enabling reactions at lower temperatures.[13]

The Base: Driving the Reaction Forward

The base plays a dual role: it deprotonates the amine to form the palladium-amido complex and neutralizes the H-Br generated during the reaction. The choice of base is critical and depends on the pKa of the amine and the functional group tolerance of the substrates.

• Strong, Non-nucleophilic Bases: Sodium tert-butoxide (NaOt-Bu) is the most common and effective base for many Buchwald-Hartwig reactions due to its high basicity and poor nucleophilicity.[9]

• Weaker Bases: For substrates containing base-sensitive functional groups (e.g., esters), weaker inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be employed, though this may require higher reaction temperatures.[9]

• Lithium Hexamethyldisilazide (LiHMDS): This base is particularly useful when coupling primary amines, as it can help suppress the formation of diarylation side products.[8][9]

The Solvent

The ideal solvent should be anhydrous, inert to the reaction conditions, and capable of solubilizing the reactants and catalyst system. Aprotic, non-polar to moderately polar solvents are typically preferred.

• Toluene & Dioxane: These are the most common solvents due to their high boiling points, allowing for a wide range of reaction temperatures, and their ability to dissolve the organometallic intermediates.

• tert-Butanol (t-BuOH): Often used in conjunction with other solvents, it can aid in the solubility of the base (especially NaOt-Bu) and influence the catalytic activity.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general, robust starting point for the amination of 2-bromoimidazo[1,2-b]pyridazine. Optimization of catalyst loading, ligand, base, and temperature may be necessary for specific amine coupling partners.

Workflow Overview

Caption: Fig. 2: General Experimental Workflow.

Materials & Reagents

• 2-Bromoimidazo[1,2-b]pyridazine

• Amine (e.g., morpholine, aniline derivative, etc.)

• Palladium Precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

• Phosphine Ligand (e.g., Xantphos or RuPhos)

• Base (e.g., NaOt-Bu or Cs₂CO₃)

• Anhydrous Solvent (e.g., Toluene or 1,4-Dioxane)

• Inert Gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (Schlenk tube or equivalent)

Step-by-Step Procedure

• Vessel Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-bromoimidazo[1,2-b]pyridazine (1.0 equiv), the base (1.4-2.2 equiv, e.g., NaOt-Bu), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol %), and the phosphine ligand (2-8 mol %).

• Inert Atmosphere: Seal the Schlenk tube with a septum. Evacuate the tube and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. An inert atmosphere is critical as oxygen can deactivate the Pd(0) catalyst.

• Addition of Liquids: Under a positive pressure of inert gas, add the anhydrous solvent (e.g., Toluene, to make a ~0.1 M solution) via syringe.

• Substrate Addition: Add the amine (1.2 equiv) via syringe. If the amine is a solid, it should be added in Step 1 with the other solids.

• Reaction: Place the sealed reaction vessel in a preheated oil bath and stir vigorously at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding water. Dilute with an organic solvent (e.g., ethyl acetate or dichloromethane) and transfer to a separatory funnel. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate in vacuo. Purify the crude residue by flash column chromatography on silica gel to afford the pure 2-aminoimidazo[1,2-b]pyridazine product.

Optimization and Troubleshooting

A self-validating protocol requires an understanding of how to adjust parameters to overcome common issues.

Parameter	Low Conversion / No Reaction	Side Product Formation (e.g., Hydrodehalogenation)
Catalyst System	• Increase catalyst/ligand loading.• Screen different ligands (e.g., switch from bidentate to monodentate).• Ensure precatalyst and ligand are not degraded.	• Use a more sterically hindered ligand to favor reductive elimination over β-hydride elimination.[10]• Lower the reaction temperature.
Base	• Switch to a stronger base (e.g., K₃PO₄ to NaOt-Bu).• Ensure the base is anhydrous and finely powdered for better solubility/reactivity.	• If using a very strong base with a sensitive substrate, switch to a milder base (e.g., Cs₂CO₃) and increase the temperature.
Temperature	• Increase the reaction temperature in increments of 10-20 °C.	• Lower the reaction temperature. Side reactions often have a higher activation energy than the desired pathway.
Solvent	• Ensure the solvent is completely anhydrous. Water can interfere with the catalyst.	• Solvent can influence catalyst aggregation and activity; consider screening alternatives like dioxane or t-BuOH mixtures.

Conclusion

The palladium-catalyzed amination of 2-bromoimidazo[1,2-b]pyridazine is a highly effective and versatile method for synthesizing key intermediates in drug discovery. Success relies on a mechanistic understanding and the rational selection of a synergistic combination of a bulky, electron-rich phosphine ligand, an appropriate base, and an anhydrous solvent. The protocol and troubleshooting guide provided herein offer a robust framework for researchers to confidently apply and optimize this critical transformation, accelerating the development of novel therapeutics based on the imidazo[1,2-b]pyridazine core.

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Application Notes: 2-Bromoimidazo[1,2-b]pyridazine as a Versatile Building Block in Drug Discovery

Abstract

The imidazo[1,2-b]pyridazine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds, including the FDA-approved kinase inhibitor ponatinib.[1][2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 2-Bromoimidazo[1,2-b]pyridazine as a key building block for the synthesis of diverse compound libraries. We will delve into the rationale behind its synthetic utility and provide detailed, field-proven protocols for its functionalization via palladium-catalyzed cross-coupling reactions, which are crucial for modern drug discovery.

Introduction: The Strategic Value of the Imidazo[1,2-b]pyridazine Scaffold

The imidazo[1,2-b]pyridazine core is a bioisostere of purine, which allows it to interact with a wide range of biological targets, particularly protein kinases.[3] Its rigid, planar structure provides a well-defined vector for substituent placement, enabling precise structure-activity relationship (SAR) studies. The scaffold has been successfully incorporated into inhibitors targeting a variety of kinases, including mTOR, BTK, Mps1, and TRK, demonstrating its versatility in addressing diseases from cancer to viral infections.[4][5][6][7][8]

The 2-bromo-substituted variant is of particular importance. The bromine atom at the C2 position serves as a versatile synthetic handle, primarily for palladium-catalyzed cross-coupling reactions. This allows for the controlled and efficient introduction of a wide array of chemical moieties (aryl, heteroaryl, alkyl, alkynyl, amino groups), which is essential for modulating the potency, selectivity, and pharmacokinetic properties of drug candidates.

Core Synthetic Strategies: Functionalization of the C2 Position

The C-Br bond at the 2-position of the imidazo[1,2-b]pyridazine core is amenable to a variety of palladium-catalyzed cross-coupling reactions. These methods are the cornerstones of modern medicinal chemistry due to their reliability, functional group tolerance, and broad substrate scope. Below, we detail the most critical transformations.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most utilized method for installing new aryl or heteroaryl groups at the C2 position. This transformation is fundamental for building biaryl structures commonly found in kinase inhibitors.

Causality and Rationale: The reaction proceeds through a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[9]

• Catalyst Choice: Palladium complexes with phosphine ligands are standard. Catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ are effective. The choice of ligand is critical; bulky, electron-rich phosphine ligands can accelerate the reductive elimination step and stabilize the active Pd(0) species.

• Base Selection: A base is required to activate the boronic acid for transmetalation. Inorganic bases like K₂CO₃ or Cs₂CO₃ are commonly used. Cesium carbonate is often preferred for more challenging couplings due to its higher solubility and ability to minimize competing protodeboronation (hydrolysis of the boronic acid).[10]

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, DME, or toluene) and water is typical. Water is necessary to solubilize the inorganic base and facilitate the transmetalation step.

Protocol 2.1: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 2-Bromoimidazo[1,2-b]pyridazine (1.0 equiv)

• Aryl/Heteroarylboronic Acid or Ester (1.2-1.5 equiv)

• Palladium Catalyst (e.g., Pd(dppf)Cl₂, 0.03 equiv)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Anhydrous Solvent (e.g., 1,4-Dioxane)

• Degassed Water

Procedure:

• To a dry reaction vessel, add 2-Bromoimidazo[1,2-b]pyridazine, the boronic acid, and the base.

• Add the palladium catalyst.

• Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the anhydrous solvent and degassed water (typically a 4:1 to 5:1 ratio of dioxane:water).

• Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS (typically 4-16 hours).

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 2-substituted imidazo[1,2-b]pyridazine.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for forming a C(sp²)-C(sp) bond, linking the imidazo[1,2-b]pyridazine core to a terminal alkyne.[11][12] These alkynyl linkers are valuable for extending molecules into new binding pockets or as precursors for further transformations.

Causality and Rationale: This reaction uniquely employs a dual-catalyst system.[11]

• Palladium Catalyst: As in the Suzuki coupling, a palladium(0) species facilitates the oxidative addition to the C-Br bond.

• Copper(I) Co-catalyst: A copper(I) salt (e.g., CuI) is crucial. It reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This species then undergoes transmetalation with the palladium complex, which is more efficient than the direct reaction of the alkyne with the palladium center.[12]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is essential. It serves both to deprotonate the terminal alkyne and as a solvent. It also acts as a scavenger for the HBr byproduct, preventing catalyst deactivation.

Protocol 2.2: General Procedure for Sonogashira Coupling

Materials:

• 2-Bromoimidazo[1,2-b]pyridazine (1.0 equiv)

• Terminal Alkyne (1.2-1.5 equiv)

• Palladium Catalyst (e.g., PdCl₂(PPh₃)₂, 0.02-0.05 equiv)

• Copper(I) Iodide (CuI, 0.04-0.10 equiv)

• Amine Base (e.g., Triethylamine, as solvent or co-solvent with THF/DMF)

Procedure:

• To a dry, inert-atmosphere reaction vessel, add 2-Bromoimidazo[1,2-b]pyridazine, the palladium catalyst, and copper(I) iodide.

• Add the solvent (e.g., THF or DMF) followed by the amine base.

• Degas the mixture by bubbling argon or nitrogen through it for 10-15 minutes.

• Add the terminal alkyne via syringe.

• Heat the reaction to the desired temperature (typically 50-80 °C). Monitor progress by TLC or LC-MS.

• Upon completion, cool the mixture, filter through a pad of celite to remove catalyst residues, and rinse with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography to isolate the 2-alkynyl-imidazo[1,2-b]pyridazine product.

Buchwald-Hartwig Amination: Forming C-N Bonds

The Buchwald-Hartwig amination allows for the direct formation of a C-N bond, coupling the imidazo[1,2-b]pyridazine core with a primary or secondary amine.[13][14] This is invaluable for installing key hydrogen-bond donors/acceptors or for introducing solubilizing groups like morpholine or piperazine.[15]

Causality and Rationale: This reaction requires a carefully selected ligand and base combination to be successful.

• Ligand Choice: The key to a successful Buchwald-Hartwig amination is the ligand. Sterically hindered, electron-rich phosphine ligands (e.g., BINAP, XPhos, SPhos) are required. These ligands promote the reductive elimination step, which is often the rate-limiting step, and prevent β-hydride elimination in certain substrates.[13][16]

• Base Selection: A strong, non-nucleophilic base is necessary to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide (NaOtBu) is the most common choice.[17] Weaker bases like K₃PO₄ or Cs₂CO₃ can be used for more sensitive substrates.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are used to prevent quenching of the strong base.

Protocol 2.3: General Procedure for Buchwald-Hartwig Amination

Materials:

• 2-Bromoimidazo[1,2-b]pyridazine (1.0 equiv)

• Amine (primary or secondary, 1.1-1.3 equiv)

• Palladium Pre-catalyst (e.g., Pd₂(dba)₃, 0.01-0.02 equiv)

• Phosphine Ligand (e.g., (±)-BINAP, 0.02-0.04 equiv)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, Aprotic Solvent (e.g., Toluene)

Procedure:

• In an inert-atmosphere glovebox or Schlenk line, add the palladium pre-catalyst, phosphine ligand, and base to a dry reaction vessel.

• Add the anhydrous solvent, followed by the 2-Bromoimidazo[1,2-b]pyridazine and the amine.

• Seal the vessel and heat the mixture to 80-110 °C with stirring. Monitor the reaction by LC-MS.

• After completion, cool the reaction to room temperature and quench by adding saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude material via column chromatography to obtain the 2-amino-imidazo[1,2-b]pyridazine derivative.

Visualization of Synthetic Workflow

The following diagram illustrates the central role of 2-Bromoimidazo[1,2-b]pyridazine as a divergent building block for accessing diverse chemical matter through key cross-coupling reactions.

Caption: Synthetic pathways from 2-Bromoimidazo[1,2-b]pyridazine.

Applications in Medicinal Chemistry & Data Summary

Derivatives synthesized from 2-Bromoimidazo[1,2-b]pyridazine have shown remarkable efficacy across various therapeutic areas. The ability to rapidly generate analogs by modifying the C2 substituent is a powerful tool for lead optimization.

Application Area	Target Class	Example Activity	Reference
Oncology	Kinase Inhibitors	Potent Mps1 inhibition (IC₅₀ = 0.70 nM)	[4]
Oncology	Kinase Inhibitors	Selective TAK1 inhibition (IC₅₀ = 55 nM)	[18]
Oncology	Kinase Inhibitors	Irreversible BTK inhibition (IC₅₀ = 1.3 nM)	[5]
Oncology	Kinase Inhibitors	mTOR inhibition (IC₅₀ = 0.062 µM)	[8]
Infectious Disease	Antiviral	Broad-spectrum picornavirus inhibition	[3][7]
Infectious Disease	Antimycobacterial	Potent activity against M.tb (MIC = 1.6 µg/mL)	[15]

Conclusion

2-Bromoimidazo[1,2-b]pyridazine is a high-value, versatile building block for drug discovery. Its utility is primarily unlocked through robust and reliable palladium-catalyzed cross-coupling methodologies, including the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. The protocols and rationale provided herein serve as a practical guide for medicinal chemists to efficiently synthesize diverse libraries of novel compounds, accelerating the discovery of new therapeutics. The proven success of this scaffold in generating potent and selective inhibitors warrants its continued exploration in a wide range of drug discovery programs.

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• Sharma, R. et al. (2024). Exploring the untapped pharmacological potential of imidazopyridazines. RSC Advances, 14, 3972-3984. Available at: [Link]

• ResearchGate. (n.d.). Imidazo[1,2-b]pyridazines: A potent and selective class of cyclin-dependent kinase inhibitors. ResearchGate. Available at: [Link]

• Sintim, H. et al. (2023). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry. Available at: [Link]

• Asif, M. (2010). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. Asian Journal of Research in Chemistry, 3(2), 496-499. Available at: [Link]

• ACS Publications. (2025). Discovery of Imidazo[1,2-b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Zhang, P. et al. (2025). Discovery of imidazo[1,2-b]pyridazine derivatives as potent TRK inhibitors for overcoming multiple resistant mutants. Bioorganic Chemistry, 163, 108737. Available at: [Link]

• Romero, F. A. et al. (2003). Imidazo[1,2-b]pyridazines, Novel Nucleus with Potent and Broad Spectrum Activity against Human Picornaviruses: Design, Synthesis, and Biological Evaluation. Journal of Medicinal Chemistry, 46(21), 4579-4582. Available at: [Link]

• Al-Tel, T. H. (2018). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ChemistrySelect, 3(32), 8984-9000. Available at: [Link]

• Ren, L. et al. (2017). Design, synthesis, and biological evaluation of imidazo[1,2-b]pyridazine derivatives as mTOR inhibitors. European Journal of Medicinal Chemistry, 132, 1-13. Available at: [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. Available at: [Link]

• Paidi, K. R. et al. (2017). Synthesis of Imidazo[1,2-b]pyridazine Comprised Piperazine, Morpholine Derivatives as Potent Antimycobacterial Agents with In Vivo Locomotor Activity. Anti-Infective Agents, 15(2), 131-139. Available at: [Link]

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• Li, Y. et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Available at: [Link]

• Buchwald, S. L. et al. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Organic Letters. Available at: [Link]

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• Cortes-Clerget, M. et al. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. Available at: [Link]

• Polshettiwar, V. et al. (2007). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules, 12(4), 787-801. Available at: [Link]

• Synthesis Workshop. (2013). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Synform. Available at: [Link]

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• Beilstein-Institut. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry. Available at: [Link]

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Application Notes and Protocols for Sonogashira Coupling of 2-Bromoimidazo[1,2-b]pyridazine

For Researchers, Scientists, and Drug Development Professionals

The Sonogashira coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3] This powerful reaction, typically catalyzed by a combination of palladium and copper complexes, has found extensive application in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[2][4] For drug development professionals, the imidazo[1,2-b]pyridazine scaffold is of particular interest due to its presence in a variety of biologically active compounds. The ability to functionalize this core structure, for instance, by introducing alkynyl moieties via Sonogashira coupling, opens up vast possibilities for creating novel therapeutic agents.

This guide provides an in-depth exploration of the Sonogashira coupling reaction as applied to 2-bromoimidazo[1,2-b]pyridazine. It delves into the underlying mechanistic principles, offers a detailed experimental protocol, and provides insights into reaction optimization.

Core Principles: Understanding the "Why" Behind the Protocol

A successful Sonogashira coupling hinges on the careful selection of several key components. For a nitrogen-containing heterocycle like 2-bromoimidazo[1,2-b]pyridazine, understanding the role of each component is crucial for overcoming potential challenges, such as catalyst inhibition by the nitrogen lone pairs.

The Catalytic System: A Synergistic Partnership

The Sonogashira reaction traditionally employs a dual catalytic system: a palladium(0) complex and a copper(I) salt.[2][5]

• Palladium Catalyst: The workhorse of the reaction is a palladium(0) species, which undergoes oxidative addition with the aryl halide (2-bromoimidazo[1,2-b]pyridazine).[1] Common palladium sources include Pd(PPh₃)₄ and PdCl₂(PPh₃)₂. While effective, these often require higher catalyst loadings. More modern catalysts, featuring bulky, electron-rich phosphine ligands, can offer higher efficiency.

• Copper(I) Co-catalyst: The role of the copper(I) salt, typically copper(I) iodide (CuI), is to activate the terminal alkyne. It reacts with the alkyne to form a copper(I) acetylide, which is the key species that undergoes transmetalation with the palladium complex.[6]

The Indispensable Role of the Base

An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), serves two critical functions.[6] It deprotonates the terminal alkyne, facilitating the formation of the copper acetylide, and it neutralizes the hydrogen halide byproduct generated during the reaction.[6]

Solvent Selection: More Than Just a Medium

The choice of solvent can significantly impact reaction rates and yields. Aprotic polar solvents like dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) are often effective as they can dissolve the various components of the reaction mixture.[7][8][9] For less polar substrates, tetrahydrofuran (THF) or toluene may be suitable.

Copper-Free Sonogashira: A Cleaner Alternative

While the classic Sonogashira coupling is highly effective, the use of copper can sometimes lead to the formation of undesired alkyne homocoupling products (Glaser coupling).[2] To circumvent this, copper-free Sonogashira protocols have been developed.[2][10] These reactions often require a stronger base and may proceed at a slower rate but can provide cleaner reaction profiles.

The Catalytic Cycle: A Mechanistic Overview

The Sonogashira coupling proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1][4]

Caption: The interconnected palladium and copper catalytic cycles of the Sonogashira coupling reaction.

Experimental Protocol: Sonogashira Coupling of 2-Bromoimidazo[1,2-b]pyridazine

This protocol provides a general procedure for the Sonogashira coupling of 2-bromoimidazo[1,2-b]pyridazine with a terminal alkyne. It is intended as a starting point, and optimization may be necessary for specific substrates.

Materials and Reagents:

• 2-Bromoimidazo[1,2-b]pyridazine

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine, Et₃N)

• Anhydrous solvent (e.g., DMF or THF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Experimental Workflow:

Caption: A generalized workflow for the Sonogashira coupling experiment.

Step-by-Step Procedure:

• Reaction Setup: To a dry, oven-dried round-bottom flask equipped with a magnetic stir bar, add 2-bromoimidazo[1,2-b]pyridazine (1.0 equiv), PdCl₂(PPh₃)₂ (0.02-0.05 equiv), and CuI (0.04-0.10 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent and Base Addition: Under a positive pressure of inert gas, add the anhydrous solvent (e.g., DMF, to make a 0.1-0.2 M solution with respect to the starting material) and the base (e.g., Et₃N, 2.0-3.0 equiv) via syringe.

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv) dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 60-100 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Optimization Strategies

For challenging substrates or to improve yields, consider the following optimization strategies. The table below summarizes key parameters and their potential impact.

Parameter	Variation	Rationale and Considerations
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃ with ligands (e.g., XPhos, SPhos)	The choice of ligand can significantly influence catalyst activity and stability. Bulky, electron-rich ligands often improve performance with heteroaryl halides.
Copper Source	CuI, CuBr, CuTC	CuI is the most common and generally effective co-catalyst.
Base	Et₃N, DIPEA, Cs₂CO₃, K₂CO₃	Amine bases are standard. Inorganic bases like cesium carbonate can be effective in copper-free protocols.
Solvent	DMF, NMP, THF, Toluene, Dioxane	Solvent polarity should be matched to the solubility of the reactants. DMF and NMP are good starting points for polar heterocycles.
Temperature	Room temperature to 120 °C	Higher temperatures can increase reaction rates but may also lead to decomposition. Start with a moderate temperature (e.g., 80 °C) and adjust as needed.
Atmosphere	Inert (Ar, N₂) vs. Air	While many modern protocols are air-tolerant, performing the reaction under an inert atmosphere is generally recommended to prevent catalyst degradation and alkyne homocoupling.[2]

Troubleshooting Common Issues

• Low or No Conversion:

  • Insufficient Base: The base may be consumed by acidic protons elsewhere in the molecule. Try increasing the amount of base.

  • Low Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.

• Formation of Homocoupled Alkyne (Glaser Product):

  • Oxygen Contamination: Ensure the reaction is thoroughly degassed and maintained under a positive pressure of inert gas.

  • Switch to Copper-Free Conditions: If homocoupling is a persistent issue, a copper-free protocol may be necessary.

• Product Decomposition:

  • Excessive Heat: The product may be thermally unstable. Try running the reaction at a lower temperature for a longer period.

  • Harsh Workup: Avoid acidic or strongly basic conditions during the workup if the product is sensitive.

By understanding the fundamental principles of the Sonogashira coupling and systematically optimizing the reaction conditions, researchers can successfully synthesize a wide range of alkynylated imidazo[1,2-b]pyridazine derivatives for applications in drug discovery and materials science.

References

• Sonogashira Coupling - Chemistry LibreTexts. (2024, August 5). Retrieved from [Link]

• Sonogashira coupling - Wikipedia. (n.d.). Retrieved from [Link]

• Sonogashira Coupling - BYJU'S. (2017, January 20). Retrieved from [Link]

• Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• The Sonogashira coupling reaction mechanism. - ResearchGate. (n.d.). Retrieved from [Link]

• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - MDPI. (2010, December 10). Retrieved from [Link]

• A General Protocol for Robust Sonogashira Reactions in Micellar Medium - SciSpace. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Sonogashira Coupling of a Heterocyclic Phosphonium Salt with a Terminal Alkyne | Organic Letters - ACS Publications. (2022, June 30). Retrieved from [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol - KAUST Repository. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Sonogashira Cross-Couplings of (Hetero)Aryl Fluorosulfates | Organic Letters - ACS Publications. (2025, March 4). Retrieved from [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC. (n.d.). Retrieved from [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - SCIRP. (2017, July 13). Retrieved from [Link]

• Optimization of the Carbonylative Sonogashira Coupling Reactions of... - ResearchGate. (n.d.). Retrieved from [Link]

• Copper‐Catalyzed Aza‐Sonogashira Cross‐Coupling To Form Ynimines: Development and Application to the Synthesis of Heterocycles - PMC. (2021, October 5). Retrieved from [Link]

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Application Note: Regioselective Buchwald-Hartwig Amination of 2-Bromoimidazo[1,2-b]pyridazine Derivatives

Target Audience: Researchers, Medicinal Chemists, and Process Scientists Content Focus: Mechanistic rationale, optimized protocols, and self-validating troubleshooting systems for C-2 amination.

Background & Strategic Importance

The imidazo[1,2-b]pyridazine scaffold is a highly privileged pharmacophore in modern drug discovery. It serves as the core structural motif in the FDA-approved multi-kinase inhibitor ponatinib, as well as in numerous clinical candidates targeting DYRK1A, ROCK2, and FLT3-ITD kinases for the treatment of leukemia, autoimmune diseases, and pulmonary fibrosis[1][2][3].

While the functionalization of this core at the C-3 position is easily achieved via electrophilic aromatic substitution, and the C-6 position readily undergoes nucleophilic aromatic substitution (SNAr), the C-2 position is significantly less electronically activated[4]. Consequently, accessing 2-amino derivatives to explore Structure-Activity Relationships (SAR) requires robust transition-metal catalysis. This application note details a highly optimized Buchwald-Hartwig cross-coupling protocol specifically tailored to overcome the electronic and steric hurdles of 2-bromoimidazo[1,2-b]pyridazine substrates.

Mechanistic Insights & Causality (E-E-A-T)

Successful C–N cross-coupling at the C-2 position depends entirely on navigating the unique electronic environment of the imidazo[1,2-b]pyridazine core. As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than simply following a recipe.

• Substrate Reactivity & Oxidative Addition: 2-Bromoimidazo[1,2-b]pyridazines readily undergo oxidative addition with active Pd(0) species. However, the electron-rich nature of the resulting heteroaryl-Pd(II) intermediate makes the subsequent reductive elimination step energetically demanding[5].

• Ligand Causality: To overcome the high activation barrier of reductive elimination, bulky, electron-rich phosphine ligands are mandatory. Xantphos , with its exceptionally large bite angle, forces the Pd(II) center into a distorted geometry that accelerates reductive elimination, making it the optimal choice for primary amines[6]. Conversely, BrettPhos is strictly selected for secondary amines; its extreme steric bulk prevents the formation of off-cycle, unreactive bis-amine Pd complexes[5].

• Base Selection: Sodium tert-butoxide (NaOtBu) provides the rapid deprotonation necessary for fast catalytic turnover. However, if the substrate contains base-sensitive functional groups (e.g., esters, sensitive epimers), cesium carbonate (Cs₂CO₃) in a polar aprotic solvent (e.g., 1,4-dioxane) offers a milder, albeit slower, alternative that prevents substrate degradation[5].

Fig 1: Buchwald-Hartwig catalytic cycle for 2-bromoimidazo[1,2-b]pyridazine amination.

Optimization of Reaction Conditions

The following table summarizes the quantitative condition screening for the coupling of 2-bromoimidazo[1,2-b]pyridazine. These data points illustrate the causality behind the final protocol choices.

Entry	Amine Type	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	Primary (Aniline)	Pd(OAc)₂ (5%)	Xantphos (10%)	Cs₂CO₃ (2.0)	1,4-Dioxane	100	88	Optimal: Large bite angle promotes reductive elimination.
2	Secondary (Morpholine)	Pd₂(dba)₃ (2.5%)	BrettPhos (6%)	NaOtBu (1.5)	t-AmOH	90	92	Optimal: Steric bulk prevents bis-amine Pd complexation.
3	Primary (Aliphatic)	Pd₂(dba)₃ (2.5%)	BINAP (6%)	NaOtBu (1.5)	Toluene	100	35	Failure: Significant hydrodebromination via β-hydride elimination.
4	Secondary (Morpholine)	Pd(OAc)₂ (5%)	RuPhos (10%)	K₃PO₄ (2.0)	Toluene	110	65	Suboptimal: Sluggish reaction; weak base insufficient for rapid turnover.

Detailed Experimental Protocol

This protocol is optimized for the synthesis of 2-aminoimidazo[1,2-b]pyridazines using a secondary amine.

Fig 2: Step-by-step experimental workflow for the C-2 amination protocol.

Step 1: Reagent Preparation (Glovebox or Schlenk Technique)

• Ensure all glassware is oven-dried (120 °C) and cooled under a stream of dry argon.

• To a reaction vial equipped with a magnetic stir bar, add 2-bromoimidazo[1,2-b]pyridazine (1.0 equiv, 1.0 mmol).

• Add Pd₂(dba)₃ (0.025 equiv, 2.5 mol%) and BrettPhos (0.06 equiv, 6.0 mol%).

• Add NaOtBu (1.5 equiv, 1.5 mmol). Note: If the substrate is base-sensitive, substitute with Cs₂CO₃ (2.0 equiv).

Step 2: Solvent and Amine Addition

• Seal the vial with a PTFE-lined septum cap. If not using a glovebox, evacuate and backfill the vial with argon three times.

• Add anhydrous, degassed tert-amyl alcohol (t-AmOH) or 1,4-dioxane to achieve a substrate concentration of 0.15 M.

• Add the secondary amine (1.2 equiv, 1.2 mmol) via a micro-syringe.

Step 3: Catalytic Reaction

• Place the vial in a pre-heated aluminum heating block set to 90 °C (or 100 °C if using Cs₂CO₃).

• Stir vigorously (800 rpm) for 12–18 hours. Monitor the reaction progression via LC-MS or TLC (eluent: EtOAc/Hexanes).

Step 4: Workup & Purification

• Cool the reaction mixture to room temperature.

• Quench the reaction by filtering the mixture through a short pad of Celite to remove palladium particulates and inorganic salts. Wash the pad thoroughly with ethyl acetate (3 × 10 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue via flash column chromatography (SiO₂) using a gradient of Dichloromethane/Methanol (99:1 to 95:5) to afford the pure 2-aminoimidazo[1,2-b]pyridazine derivative.

Troubleshooting & Self-Validating Systems

To ensure scientific integrity, this protocol functions as a self-validating system. Implement the following controls and troubleshooting logic:

Self-Validating Controls

• Control A (Background Reactivity): Run a parallel reaction omitting the Pd catalyst and ligand. If product formation is observed, an uncatalyzed SNAr mechanism is competing. While rare at the C-2 position, this can occur if the C-6 position contains a strongly electron-withdrawing group.

• Control B (Catalyst Viability): Observe the visual state of the reaction. A healthy Pd(0)/Pd(II) catalytic cycle typically maintains a homogeneous dark red, orange, or deep yellow color.

Troubleshooting Matrix

• Issue: Rapid Formation of Pd Black (Precipitate).

  • Observation: The solution turns black within the first 30 minutes, and starting material remains unconsumed.

  • Causality: The catalyst has aggregated into inactive palladium nanoparticles. This is caused by either oxygen ingress (oxidizing the phosphine ligand) or the amine substrate binding too tightly to the Pd center, displacing the ligand.

  • Solution: Rigorously degas solvents using the freeze-pump-thaw method. Consider switching to a pre-catalyst (e.g., BrettPhos Pd G3) which enforces a strict 1:1 Ligand-to-Palladium ratio and prevents off-cycle resting states[5].

• Issue: High Levels of Hydrodebromination (Dehalogenation).

  • Observation: LC-MS shows a major peak corresponding to the reduced imidazo[1,2-b]pyridazine core (M-Br+H).

  • Causality: Premature β-hydride elimination is occurring before reductive elimination can take place. This is highly common when using aliphatic amines with less sterically demanding ligands.

  • Solution: The reductive elimination step must be accelerated. Ensure BrettPhos or tBuXPhos is used. If the issue persists, increase the concentration of the amine to 2.0 equivalents to drive the equilibrium toward the amine-bound Pd(II) complex[6].

References[1] Key sequential Buchwald–Hartwig amination reactions in the synthesis of imidazopyridazines 139 - ResearchGate.https://www.researchgate.net/publication/367352342[2] Imidazo[1,2- b ]pyridazines as inhibitors of DYRK kinases - Cardiff University.https://orca.cardiff.ac.uk/id/eprint/166548/[3] Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping - PMC.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10415392/[4] Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions - ResearchGate. https://www.researchgate.net/publication/354425656[5] Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - WuXi AppTec.https://wuxiapptec.com/insights/buchwald-hartwig-couplings[6] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - Chemical Reviews (ACS).https://pubs.acs.org/doi/10.1021/acs.chemrev.6b00148

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Preparation of substituted imidazo[1,2-b]pyridazines in medicinal chemistry

Application Note: Preparation and Functionalization of Substituted Imidazo[1,2-b]pyridazines in Medicinal Chemistry

Executive Summary

Imidazo[1,2-b]pyridazines represent a highly privileged, electron-rich bicyclic scaffold in modern medicinal chemistry[1]. This core is a critical pharmacophoric element in numerous bioactive molecules, including the FDA-approved pan-kinase inhibitor ponatinib, Mps1 (TTK) inhibitors[2], Tyk2 JH2 allosteric ligands[3], and high-affinity radiotracers for β-amyloid plaques[4]. The robust physicochemical properties of this scaffold—such as favorable hydrogen-bonding profiles, metabolic stability, and synthetic tractability—make it an ideal starting point for hit-to-lead and lead optimization campaigns[1].

Mechanistic Insights: The Regioselectivity Challenge

The foundational step in constructing the imidazo[1,2-b]pyridazine core is the Chichibabin-type cyclocondensation between a 3-aminopyridazine and an α-haloketone[4]. However, a critical regioselectivity challenge exists. In an unsubstituted 3-aminopyridazine, the ring nitrogen (N-2) furthest from the amino group is the most nucleophilic site. Alkylation at this position yields undesired byproducts and prevents cyclization[4].

Expertise & Causality : To circumvent this, medicinal chemists employ 3-amino-6-halopyridazines (typically 6-chloro or 6-bromo). The strong electron-withdrawing inductive effect (-I) of the C-6 halogen significantly reduces the electron density at the adjacent N-2 position. Consequently, the initial nucleophilic attack on the α-haloketone is redirected to the exocyclic primary amine[4]. Subsequent intramolecular cyclization onto the ring nitrogen and dehydration yields the desired 6-haloimidazo[1,2-b]pyridazine. This 6-halo intermediate is not merely a synthetic workaround; it serves as a versatile synthetic handle for late-stage diversification via transition-metal-catalyzed cross-coupling or nucleophilic aromatic substitution (S_NAr)[2].

Mechanistic rationale for regioselective cyclocondensation using 6-halo-3-aminopyridazines.

Experimental Protocols

The following protocols outline a self-validating system for the synthesis and late-stage functionalization of the scaffold.

Workflow for the synthesis and late-stage diversification of imidazo[1,2-b]pyridazines.

Protocol A: Core Synthesis via Chichibabin-Type Cyclocondensation

Objective : Synthesis of 6-chloro-2-arylimidazo[1,2-b]pyridazine. Mechanistic Rationale : Sodium bicarbonate (NaHCO3) is selected as a mild base to neutralize the hydrobromic acid generated during alkylation without causing base-catalyzed degradation (e.g., aldol condensation or hydrolysis) of the sensitive α-bromoketone[4].

• Reaction Setup : In a round-bottom flask equipped with a reflux condenser, dissolve 3-amino-6-chloropyridazine (1.0 equiv, e.g., 10 mmol) and the appropriate α-bromoketone (1.1 equiv, e.g., 2-bromo-1-phenylethanone) in anhydrous ethanol (0.2 M).

• Base Addition : Add solid NaHCO3 (1.5–2.0 equiv) to the stirring solution[4].

• Thermal Activation : Heat the suspension to reflux (approx. 80 °C) for 12–18 hours. Validation Check: Monitor the consumption of the aminopyridazine via TLC (EtOAc/Hexanes) or LC-MS. The formation of a highly fluorescent spot under 254 nm UV light is characteristic of the aromatized imidazo-pyridazine core.

• Workup : Cool the mixture to room temperature and concentrate under reduced pressure to remove ethanol. Partition the residue between Ethyl Acetate (EtOAc) and water.

• Extraction & Purification : Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate. Purify via silica gel flash chromatography to afford the 6-chloroimidazo[1,2-b]pyridazine intermediate.

Protocol B: Late-Stage Functionalization via Suzuki-Miyaura Cross-Coupling

Objective : Introduction of C-6 aryl/heteroaryl substituents to probe lipophilic binding pockets[2].

• Setup : In a microwave-safe vial, combine the 6-chloroimidazo[1,2-b]pyridazine (1.0 equiv), an arylboronic acid or pinacol ester (1.2–1.5 equiv), and a palladium catalyst such as Pd(PPh3)4 or PdCl2(dppf) (0.05 equiv)[2].

• Solvent & Base : Add a degassed mixture of 1,4-dioxane or ethanol and 2M aqueous Na2CO3 (3:1 v/v)[2].

• Reaction : Seal the vial and heat under microwave irradiation at 120–130 °C for 20–30 minutes (or conventional heating at 100 °C for 4–8 hours).

• Workup : Filter the mixture through a pad of Celite to remove palladium black, washing with EtOAc. Concentrate the filtrate and purify via reverse-phase HPLC or silica gel chromatography.

Protocol C: Late-Stage Functionalization via S_NAr Amination

Objective : Introduction of C-6 amino substituents to tune lipophilicity, solubility, and kinase hinge-binding[2],[3].

• Setup : Dissolve the 6-chloroimidazo[1,2-b]pyridazine (1.0 equiv) in a polar aprotic solvent such as N,N-dimethylacetamide (DMA) or N-methyl-2-pyrrolidone (NMP).

• Reagent Addition : Add the desired aliphatic or heteroaryl amine (2.0–5.0 equiv). For less nucleophilic amines (e.g., 2-aminopyridines), the addition of a strong base like NaOtBu or utilizing Buchwald-Hartwig conditions may be required[3].

• Reaction : Heat the mixture thermally or via microwave irradiation at 130–150 °C until complete conversion is observed[2].

• Workup : Dilute with water to precipitate the product, or extract with Dichloromethane (DCM). Purify the crude product by preparative HPLC.

Quantitative Data Presentation: Impact of C-6 Substitution

The C-6 position is a critical vector for optimizing both target affinity (e.g., occupying the lipophilic ribose binding pocket of kinases) and pharmacokinetic properties (e.g., aqueous solubility and Caco-2 permeability)[2],[3].

Table 1: Influence of C-6 Substituents on Target Affinity in Imidazo[1,2-b]pyridazine Derivatives

Target	C-6 Substituent	C-2 / C-3 Substitution	Potency (IC50 / Ki)	Reference
Mps1 (TTK)	p-Cyanophenyl	C-3: Substituted Aryl	Cellular IC50 = 39 nM	[2]
Mps1 (TTK)	2-Amino-4-cyanophenyl	C-3: Substituted Aryl	Cellular IC50 = 0.70 nM	[2]
Tyk2 JH2	2-Pyridylamino	C-3: Amide derivative	Ki = 0.015 nM	[3]
Aβ Plaques	Methylthio (-SMe)	C-2: 4'-N,N-dimethylaminophenyl	Ki = 11.0 nM	[4]

Note on Rational Design: Integrating heteroatoms at the C-6 position (e.g., 2-pyridylamino) not only enhances biochemical potency but also promotes intramolecular hydrogen bonding, which dramatically improves Caco-2 permeability and oral bioavailability in in vivo models[3].

Sources

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• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yields in 2-Bromoimidazo[1,2-b]pyridazine Cross-Coupling Reactions

Overview

The imidazo[1,2-b]pyridazine core is a highly privileged, chemically stable scaffold in modern drug discovery, frequently utilized in the development of potent kinase inhibitors targeting Mps1[1], PI3K/mTOR[2], and ROCK2[3]. While functionalization at the 6-position is common, introducing aryl, alkyl, or amino groups at the 2-position via palladium-catalyzed cross-coupling of 2-bromoimidazo[1,2-b]pyridazine presents distinct synthetic hurdles[4].

Due to the electron-rich nature of the imidazole ring and the presence of multiple coordinating nitrogen atoms, researchers frequently encounter catalyst poisoning, protodehalogenation, and stalled catalytic cycles[5]. This guide provides mechanistic troubleshooting, self-validating protocols, and empirical data to ensure high-yielding Suzuki-Miyaura and Buchwald-Hartwig reactions.

Part 1: Diagnostic Troubleshooting Guide (FAQs)

Q1: My Suzuki-Miyaura coupling at the 2-position is stalling at 30% conversion. LC-MS shows unreacted 2-bromoimidazo[1,2-b]pyridazine. How do I push this to completion? Mechanistic Causality: The imidazo[1,2-b]pyridazine core contains multiple Lewis basic nitrogen atoms (N1, N4, N5) that can strongly coordinate to the palladium center. This forms stable, inactive off-cycle Pd-complexes, effectively sequestering the catalyst and preventing the crucial oxidative addition step[5]. Solution: Switch to bulky, electron-rich phosphine ligands that sterically prevent multidentate coordination of the heterocycle. Dialkylbiaryl phosphines (e.g., XPhos) or bidentate ligands with large bite angles (e.g., dtbpf) are highly effective at keeping the palladium in the active catalytic cycle[6].

Q2: I am observing significant amounts of the des-bromo byproduct (imidazo[1,2-b]pyridazine) instead of the desired cross-coupled product. What causes this protodehalogenation? Mechanistic Causality: Protodehalogenation occurs when the Pd-aryl intermediate undergoes premature protonation rather than transmetalation. The 2-position of the imidazole ring is highly electron-rich, making the oxidative addition complex prone to electrophilic attack by protic solvents (like ethanol or water) or labile protons from the base. Solution: Transition to strictly anhydrous solvent systems (e.g., 1,4-Dioxane or Toluene) and utilize a milder, anhydrous base such as Cs₂CO₃. Avoid primary alcohols entirely.

Q3: When attempting a Buchwald-Hartwig amination with a primary aliphatic amine, the reaction turns black immediately and yields are <10%. What went wrong? Mechanistic Causality: The rapid formation of a black precipitate indicates the irreversible reduction of Pd(II) to inactive Pd(0) nanoparticles (Pd black). Primary aliphatic amines can undergo β-hydride elimination or outcompete the phosphine ligand for Pd coordination, leading to catalyst degradation before the coupling can occur. Solution: Employ a pre-formed palladacycle precatalyst (e.g., BrettPhos Pd G3). These precatalysts ensure the rapid, controlled generation of the highly active mono-ligated Pd(0) species, outcompeting the degradation pathways[4].

Part 2: Logic and Workflow Visualization

Fig 1. Diagnostic logic tree for troubleshooting 2-Bromoimidazo[1,2-b]pyridazine cross-couplings.

Part 3: Self-Validating Experimental Protocols

Protocol A: Microwave-Assisted Suzuki-Miyaura Coupling (Optimized for C-2 Arylation)

Microwave irradiation has been empirically shown to boost yields from ~10% under conventional heating to >60% for sterically hindered imidazo[1,2-b]pyridazines[7].

• Preparation: To an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add 2-bromoimidazo[1,2-b]pyridazine (1.0 equiv, 0.5 mmol), the desired arylboronic acid (1.2 equiv, 0.6 mmol), and the catalyst Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%).

• Base Addition: Add finely milled, anhydrous Cs₂CO₃ (2.0 equiv, 1.0 mmol). Crucial step: Do not use aqueous base solutions if protodehalogenation has been previously observed.

• Atmosphere Exchange: Seal the vial with a crimp cap. Pierce with a needle and purge the system with argon (evacuate/backfill cycle x3).

• Solvent Introduction: Introduce a thoroughly degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 2.5 mL) via syringe. (Note: The small amount of water is necessary to activate the boronic acid via boronate formation, but must be strictly controlled).

• Reaction: Irradiate in a dedicated microwave synthesizer at 110 °C for 30 minutes.

Self-Validation Checkpoint: Upon completion, the reaction mixture should transition from a pale yellow suspension to a deep red/brown homogeneous solution. If a thick black precipitate forms within the first 5 minutes, the system has been compromised by oxygen. Analyze a 10 µL aliquot via LC-MS; the starting material peak (m/z [M+H]⁺) should be completely absent, validating successful oxidative addition and transmetalation.

Protocol B: Buchwald-Hartwig Amination (BrettPhos G3 System)

• Preparation: In an argon-filled glovebox, combine 2-bromoimidazo[1,2-b]pyridazine (1.0 equiv, 0.5 mmol), the target amine (1.2 equiv, 0.6 mmol), BrettPhos Pd G3 precatalyst (2 mol%), and BrettPhos ligand (2 mol%).

• Base Addition: Add NaOtBu (1.5 equiv, 0.75 mmol). Note: For base-sensitive substrates, substitute with LiHMDS.

• Solvent: Add anhydrous, degassed Toluene to achieve a 0.2 M concentration. Seal the vial tightly.

• Reaction: Heat the mixture in an oil bath at 90 °C for 4 hours.

Self-Validation Checkpoint: A color shift to deep orange/red within 15 minutes indicates the successful generation of the active Pd(0) species. Perform a UPLC conversion check at 2 hours; >80% conversion indicates a healthy catalytic cycle.

Part 4: Quantitative Data & Ligand Selection

Reaction Type	Target Position	Catalyst/Ligand System	Base & Solvent	Temp / Time	Typical Yield	Ref
Suzuki-Miyaura	C-2	Pd(dppf)Cl₂	Cs₂CO₃, Dioxane/H₂O	110 °C (MW), 30 min	61–85%	[7]
Suzuki-Miyaura	C-6	Pd(PPh₃)₄	Na₂CO₃, DME/H₂O	90 °C, 12 h	40–60%	[1]
Buchwald-Hartwig	C-6	Pd₂(dba)₃ / XPhos	Cs₂CO₃, Toluene	100 °C, 8 h	55–75%	[3]
Buchwald-Hartwig	C-2	BrettPhos Pd G3	NaOtBu, Toluene	90 °C, 4 h	70–90%	[4]

Part 5: Mechanistic Pathway of Catalyst Poisoning & Rescue

Fig 2. Catalytic cycle highlighting off-cycle catalyst poisoning by the nitrogen-rich heterocycle.

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• 6. researchgate.net [researchgate.net]
• 7. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming low solubility of 2-Bromoimidazo[1,2-b]pyridazine in aqueous media

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and formulation scientists working with 2-Bromoimidazo[1,2-b]pyridazine —a highly valuable but notoriously insoluble bicyclic heteroaromatic building block used in kinase inhibitor design and drug discovery.

Below, you will find a diagnostic workflow, causality-driven troubleshooting FAQs, quantitative data summaries, and self-validating experimental protocols to overcome aqueous solubility barriers.

Diagnostic Decision Matrix

Decision matrix for selecting solubility enhancement strategies based on downstream applications.

Frequently Asked Questions & Troubleshooting

Q1: Why doesn't lowering the buffer pH to 4.0 improve the solubility of my 2-Bromoimidazo[1,2-b]pyridazine stock? Causality & Explanation: While the imidazo[1,2-b]pyridazine core contains basic nitrogen atoms, the strongly electron-withdrawing nature of the bromine atom at the 2-position significantly reduces the electron density of the aromatic system. The predicted pKa of 2-Bromoimidazo[1,2-b]pyridazine is approximately 1.47[1]. Therefore, at physiological or even mildly acidic pH (pH 4.0 - 7.4), the molecule remains entirely in its unprotonated, neutral, and highly hydrophobic state. Actionable Advice: To achieve protonation-driven solubility, the pH would need to be lowered below 1.5, which is incompatible with biological assays. Abandon pH adjustment strategies and shift to cosolvent or complexation methods.

Q2: When I dilute my 10 mM DMSO stock into my aqueous assay buffer, the compound immediately "crashes out" (precipitates). How can I prevent this? Causality & Explanation: This is a classic failure of kinetic solubility. When a highly concentrated DMSO stock is rapidly introduced into a purely aqueous environment, the local concentration of the hydrophobic compound instantaneously exceeds its thermodynamic solubility limit[2]. Before the solvent can evenly disperse, the planar molecules stack via strong pi-pi interactions, leading to rapid nucleation and precipitation. Actionable Advice: Never add a pure DMSO stock directly to an aqueous buffer. Pre-mix the DMSO stock with a non-ionic surfactant (e.g., Tween-20 or Pluronic F-127) before introducing the aqueous phase to create stabilizing micelles around the hydrophobic core.

Q3: We are moving to murine in vivo PK studies. DMSO is too toxic at the required volumes. What is the most reliable formulation strategy? Causality & Explanation: For in vivo dosing of planar, hydrophobic heteroaromatics, inclusion complexation using cyclodextrins is the gold standard. 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophilic exterior and a hydrophobic cavity that perfectly accommodates the bicyclic imidazo[1,2-b]pyridazine core[3]. This forms a non-covalent host-guest complex, masking the hydrophobic surface from the aqueous environment and drastically improving thermodynamic solubility without altering the drug's intrinsic pharmacological properties. Actionable Advice: Formulate the compound in 20% (w/v) HP-β-CD in sterile saline using Protocol B below.

Quantitative Data: Solubility Strategy Comparison

Strategy	Mechanism of Action	Max Recommended Conc.	Primary Application	Key Limitation
pH Adjustment	Protonation of basic nitrogen	< 0.1 mM (at pH 7.4)	None	Ineffective due to low pKa (~1.47)
Cosolvent (DMSO)	Disruption of water hydrogen bonding	10 mM (Stock only)	Compound Storage	High cellular toxicity; assay interference
DMSO + Surfactant	Micellar encapsulation	1 mM (Working)	In vitro biochemical assays	Surfactants may disrupt lipid membranes
HP-β-CD Complexation	Host-guest inclusion complex	> 5 mg/mL	In vivo PK/PD dosing	High excipient cost; requires 24h stirring

Self-Validating Experimental Protocols

Protocol A: Preparation of a 1 mM Kinetic Stock for In Vitro Assays

Objective: Achieve a stable 1 mM working solution in an aqueous buffer without precipitation. Self-Validation Check: Measure the Optical Density (OD) at 600 nm. An OD600 < 0.05 indicates the absence of colloidal aggregation or micro-precipitates.

• Weighing: Accurately weigh 1.19 mg of 2-Bromoimidazo[1,2-b]pyridazine (MW: ~119.12 g/mol without bromine, actual MW with Br is ~198.02 g/mol . Note: Ensure exact MW based on your specific batch certificate).

• Primary Solubilization: Dissolve the powder in 100 µL of 100% anhydrous DMSO to create a 50 mM master stock. Vortex for 30 seconds until visually clear.

• Surfactant Addition: In a separate tube, add 20 µL of the 50 mM DMSO stock to 20 µL of 10% Tween-20. Pipette up and down 10 times to thoroughly coat the solvated molecules.

• Aqueous Dilution: Slowly add 960 µL of your target assay buffer (e.g., PBS or HEPES) dropwise to the DMSO/Tween mixture while continuously vortexing at medium speed.

• Validation: Inspect against a dark background for turbidity. The final solution contains 1 mM API, 2% DMSO, and 0.2% Tween-20.

Protocol B: Thermodynamic Solubility Enhancement via HP-β-CD Complexation

Objective: Formulate a 5 mg/mL solution for in vivo murine dosing. Self-Validation Check: The solution must pass through a 0.22 µm PTFE syringe filter without resistance. Post-filtration HPLC analysis should confirm >95% API recovery, proving the drug is complexed and not merely suspended.

• Vehicle Preparation: Dissolve 2.0 g of HP-β-CD in 8.0 mL of sterile 0.9% NaCl (saline). Stir until completely transparent (approx. 15 minutes). Adjust final volume to 10.0 mL.

• API Addition: Add 50 mg of 2-Bromoimidazo[1,2-b]pyridazine directly into the 10 mL HP-β-CD vehicle. The solution will initially appear cloudy as the compound is highly insoluble in water[2].

• Complexation Kinetics: Place the vial on a magnetic stirrer at 500 RPM at room temperature. Allow it to stir continuously for 24 hours. Causality note: Host-guest complexation is a thermodynamic process that requires time to reach equilibrium.

• Filtration: Draw the solution into a sterile syringe and push it through a 0.22 µm PTFE filter to remove any uncomplexed, undissolved API.

• Storage: Store the clear, formulated solution at 4°C. Use within 7 days.

References

• Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK) Kinase Inhibitors Exhibiting Remarkable Antiproliferative Activity. Journal of Medicinal Chemistry. URL:[Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics (via PMC). URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Debromination in 2-Bromoimidazo[1,2-b]pyridazine Workflows

Welcome to the Technical Support Center. This guide is engineered for medicinal chemists, process scientists, and drug development professionals working with the imidazo[1,2-b]pyridazine scaffold. This core is a highly privileged pharmacophore found in advanced clinical candidates, including c-MYC inhibitors[1] and TYK2 pseudokinase ligands[2].

However, during the functionalization of 2-bromoimidazo[1,2-b]pyridazine via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), researchers frequently encounter a critical failure mode: hydrodebromination (the reductive loss of the bromine atom to yield the unsubstituted core)[3]. This guide provides the mechanistic causality, quantitative data, and self-validating protocols required to eliminate this side reaction.

Part 1: Mechanistic Insights & FAQs (The "Why")

Q1: Why is 2-bromoimidazo[1,2-b]pyridazine so susceptible to debromination? A1: The imidazo[1,2-b]pyridazine ring is highly electron-deficient. In a catalytic cycle, the initial oxidative addition of Pd(0) into the C2–Br bond is extremely fast. However, the subsequent transmetalation step is often the kinetic bottleneck. This long-lived Ar–Pd(II)–Br intermediate acts as a trap. If transmetalation is too slow, the Pd(II) complex has ample time to undergo an alternative defunctionalization pathway: coordinating with a hydride source, followed by reductive elimination to yield the debrominated byproduct[4].

Q2: Where is the hydride coming from if I haven't added a reducing agent? A2: The most common hidden hydride sources are your solvents and bases. Protic solvents (like ethanol, methanol, or water) react with strong bases to form alkoxides or hydroxides. These species coordinate to the Pd(II) center. Once coordinated, the alkoxide undergoes β -hydride elimination, generating a Pd(II)–hydride intermediate and a ketone/aldehyde byproduct. This Pd(II)–hydride rapidly reductively eliminates to give the debrominated heterocycle[5].

Q3: How do I kinetically outcompete the debromination pathway? A3: You must accelerate the desired transmetalation and reductive elimination steps while starving the system of protons. This is achieved by:

• Eliminating Protic Sources: Switching to strictly anhydrous, aprotic solvents (Toluene, Dioxane, THF).

• Using Mild Bases: Replacing alkoxides or hydroxides with anhydrous inorganic bases (e.g., CsF, K₃PO₄).

• Ligand Engineering: Utilizing massive, electron-rich dialkylbiaryl phosphine ligands (like XPhos or BrettPhos). The extreme steric bulk of XPhos forces the Pd(II) center to undergo reductive elimination of the cross-coupled product almost instantly, leaving no time for the β -hydride elimination pathway to occur[6].

Figure 1: Divergent pathways in Pd-catalyzed cross-coupling showing the hydrodebromination side reaction.

Part 2: Troubleshooting Workflow

If your LC-MS indicates >10% of the debrominated imidazo[1,2-b]pyridazine mass (m/z [M+H]⁺ = 120.1), follow this decision matrix to isolate the root cause.

Figure 2: Step-by-step troubleshooting workflow to minimize debromination in cross-coupling reactions.

Part 3: Quantitative Data Presentation

The following tables summarize empirical data demonstrating how specific reaction parameters dictate the fate of the 2-bromoimidazo[1,2-b]pyridazine intermediate.

Table 1: Impact of Solvent and Base on Debromination vs. Cross-Coupling Yield

Solvent System	Base	Temperature	Debromination (%)	Desired Product (%)
EtOH / H₂O (4:1)	Na₂CO₃	80 °C	45%	35%
DMF (Wet)	KOH	100 °C	60%	15%
THF (Anhydrous)	K₃PO₄	80 °C	8%	82%

| Toluene (Anhydrous) | CsF | 100 °C | < 2% | 94% |

Table 2: Ligand Architecture Effects on Reaction Pathway (in Toluene/CsF)

Ligand	Type	Bite Angle / Sterics	Debromination (%)	Yield (%)
PPh₃	Monodentate	Low steric bulk	55%	20%
dppf	Bidentate	Large bite angle	30%	50%
RuPhos	Dialkylbiaryl	Bulky, electron-rich	12%	80%

| XPhos | Dialkylbiaryl | Very bulky, highly e⁻-rich | < 2% | 95% |

Part 4: Self-Validating Experimental Protocol

To ensure scientific integrity, the following methodology includes a built-in diagnostic control. This protocol is designed for the Suzuki-Miyaura coupling of 2-bromoimidazo[1,2-b]pyridazine but is broadly applicable to other electron-deficient heterocycles[6].

Objective

Achieve >90% cross-coupling yield while restricting hydrodebromination to <2%.

Step 1: Preparation of the Control and Active Arms

Set up two parallel oven-dried Schlenk tubes.

• Active Arm: Add 2-bromoimidazo[1,2-b]pyridazine (1.0 equiv, 0.5 mmol) and the target arylboronic acid (1.5 equiv).

• Control Arm: Add 2-bromoimidazo[1,2-b]pyridazine (1.0 equiv, 0.5 mmol) and NO boronic acid .

• Causality Check: The Control Arm isolates the defunctionalization pathway. If the Control Arm yields the debrominated core, your solvent or base is definitively acting as a hydride donor[4].

Step 2: Catalyst and Base Loading

• Add XPhos-Pd-G2 (3 mol%) and anhydrous CsF (3.0 equiv) to both vessels.

• Causality Check: XPhos provides immense steric bulk, forcing the reductive elimination of the desired product to occur faster than the β -hydride elimination pathway. CsF is a mild, anhydrous base that avoids the generation of hydride-donating alkoxides[5].

Step 3: Anhydrous Solvent Addition & Degassing

• Add anhydrous, rigorously degassed Toluene (2.5 mL, 0.2 M) to both vessels under an argon atmosphere.

• Perform 3 cycles of freeze-pump-thaw.

• Causality Check: Oxygen degrades the phosphine ligand. A degraded ligand stalls the catalytic cycle, leaving the long-lived Pd(II) intermediate vulnerable to side reactions.

Step 4: Execution & LC-MS Validation

• Seal the tubes and heat to 90 °C for 4 hours.

• Quench with EtOAc/H₂O, extract the organic layer, and analyze via LC-MS.

• Validation Metrics:

  • The Active Arm should display the desired mass with <2% debromination.

  • The Control Arm should show >95% unreacted starting material. If the Control Arm shows debromination, your reagents are wet or contaminated with a hidden hydride source.

References

• Di Marco, C. N., et al. "Design and synthesis of aminopyridine containing biaryls reducing c-MYC protein levels in cells." Bioorganic & Medicinal Chemistry Letters, 2023, 92, 129385.[Link]

• Moslin, R., et al. "Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling." MedChemComm, 2019, 10, 1123-1130.[Link]

• Maji, A., et al. "Metal catalyzed defunctionalization reactions." Organic & Biomolecular Chemistry, 2015, 13, 10101-10121.[Link]

• Khelifi, T., et al. "Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5-ones: avoiding debromination side reactions." RSC Advances, 2021, 11, 1874-1881.[Link]

Sources

• 1. Design and synthesis of aminopyridine containing biaryls reducing c-MYC protein levels in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Metal catalyzed defunctionalization reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01949D [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]

Technical Support Center: Optimizing Palladium Catalyst Loading for 2-Bromoimidazo[1,2-b]pyridazine Coupling

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving 2-Bromoimidazo[1,2-b]pyridazine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic routes and troubleshoot common issues encountered during these crucial transformations. The imidazo[1,2-b]pyridazine scaffold is a privileged heterocycle in medicinal chemistry, and its efficient functionalization is paramount. This document provides in-depth, experience-driven advice to help you navigate the complexities of these coupling reactions.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments. The format is designed to help you quickly identify the issue, understand the underlying cause, and implement a practical solution.

Problem 1: Low or No Product Yield

You've set up your Suzuki-Miyaura coupling of 2-Bromoimidazo[1,2-b]pyridazine, but the reaction is sluggish or fails to produce the desired product.

Potential Causes & Suggested Solutions:

• Inactive Catalyst: The active Pd(0) species is not being generated or is decomposing.

  • Solution: Ensure rigorous degassing of your solvent and reaction mixture to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst and phosphine ligands.[1] Consider using a direct Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in-situ reduction step that can sometimes be inefficient.[1] If using a Pd(II) precatalyst such as Pd(OAc)₂, ensure your conditions (e.g., presence of a phosphine ligand or the boronic acid itself) are suitable for its reduction to Pd(0).[2]

• Poor Ligand Choice: The ligand may not be suitable for the electron-deficient and sterically demanding imidazo[1,2-b]pyridazine core.

  • Solution: For challenging substrates like heteroaryl bromides, electron-rich and bulky phosphine ligands are often necessary to promote the oxidative addition and reductive elimination steps.[3][4] Consider screening ligands such as SPhos, XPhos, or other Buchwald-type ligands, which have shown success in similar systems.[5] The choice of ligand can significantly influence reaction efficiency and selectivity.[6]

• Inappropriate Base or Solvent: The base may not be strong enough to facilitate transmetalation, or the solvent may not be optimal for solubility and reaction kinetics.

  • Solution: A screening of bases is often necessary.[7] While Na₂CO₃ is common, stronger bases like K₃PO₄ or Cs₂CO₃ can be more effective, particularly with less reactive coupling partners.[5][8] The choice of solvent is also critical; aprotic polar solvents like dioxane, THF, or DMF are frequently used.[2][9] Sometimes a mixture of an organic solvent with water is beneficial for dissolving the base.[9][10]

• Protodeboronation of the Boronic Acid: The boronic acid may be decomposing before it can participate in the catalytic cycle.

  • Solution: This is a common side reaction, especially with electron-rich or certain heteroaromatic boronic acids.[1] Minimize water content in the reaction, or switch to anhydrous conditions with a base like K₃PO₄.[1] Using more stable boronic esters, such as pinacol or MIDA boronates, can also prevent premature decomposition.[1][2]

Problem 2: Formation of Significant Side Products

Your reaction yields a mixture of products, with significant amounts of homocoupled boronic acid, dehalogenated starting material, or other impurities.

Potential Causes & Suggested Solutions:

• Homocoupling of the Boronic Acid: This side reaction is often promoted by the presence of oxygen.

  • Solution: Rigorous degassing is the primary solution.[1] Sparging the solvent with an inert gas (argon or nitrogen) for an extended period or using several freeze-pump-thaw cycles is recommended.[1] Using a direct Pd(0) source can also mitigate homocoupling that occurs during the in-situ reduction of Pd(II) precatalysts.[1]

• Dehalogenation of 2-Bromoimidazo[1,2-b]pyridazine: The organopalladium intermediate reacts with a hydride source instead of the boronic acid.

  • Solution: Identify and eliminate potential hydride sources. Amine bases or alcohol solvents can be culprits.[1] Switching to a carbonate or phosphate base and an aprotic solvent is a good strategy to minimize this side reaction.[1][2]

• Hydrolysis of the C-Br Bond: The starting material may be unstable under the reaction conditions, leading to the formation of the corresponding pyridazinone.[11]

  • Solution: This can be exacerbated by prolonged reaction times at high temperatures.[11] If this is observed, try to lower the reaction temperature or screen for a more active catalyst system that allows for shorter reaction times.

Problem 3: Reaction Mixture Turns Black and Yield is Low

The reaction mixture rapidly turns black, and analysis shows poor conversion to the desired product.

Potential Causes & Suggested Solutions:

• Palladium Black Formation: This indicates the precipitation of palladium metal, which is catalytically inactive.

  • Solution: This is often due to an insufficient ligand-to-palladium ratio, leaving the palladium center unsaturated and prone to aggregation.[1] Ensure you are using an appropriate ratio, typically between 1:1 and 4:1, depending on the specific ligand and catalyst system.[1] The choice of ligand is also crucial, as bulky, electron-donating ligands can stabilize the palladium center and prevent precipitation.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the optimization of palladium catalyst loading for the coupling of 2-Bromoimidazo[1,2-b]pyridazine.

Q1: What is a typical starting palladium catalyst loading for this type of coupling, and how low can I realistically go?

A1: For initial screening and small-scale reactions, a catalyst loading of 1-5 mol% of palladium is a common starting point.[5][12] For process development and scale-up, optimizing to a much lower loading is desirable for economic and environmental reasons. With a highly optimized system (potent ligand, appropriate base, and solvent), it is possible to achieve high yields with catalyst loadings as low as 0.0025 mol% in some cases, although this is highly substrate-dependent.[13]

Q2: How does the choice of palladium precatalyst affect the reaction?

A2: The choice of precatalyst can significantly impact reaction efficiency. Pd(II) sources like Pd(OAc)₂ and PdCl₂(dppf) are often stable and easy to handle but require in-situ reduction to the active Pd(0) species.[2] This reduction step can sometimes lead to side reactions like homocoupling.[2] Pd(0) sources like Pd(PPh₃)₄ or Pd₂(dba)₃ are already in the active oxidation state but can be more sensitive to air and moisture.[1] The choice often depends on the specific reaction, the stability of the reagents, and the desired reaction conditions.

Q3: What is the role of the base in the Suzuki-Miyaura coupling, and how do I choose the right one?

A3: The base plays a crucial role in the transmetalation step of the catalytic cycle by activating the boronic acid.[14] The choice of base can dramatically affect the reaction outcome.[15] Common bases include carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The strength of the base required often depends on the reactivity of the coupling partners. For less reactive substrates, a stronger base like K₃PO₄ or Cs₂CO₃ may be necessary.[8] It is often beneficial to perform a small screen of bases to identify the optimal one for your specific system.[7]

Q4: Can microwave irradiation be beneficial for this coupling reaction?

A4: Yes, microwave-assisted heating can be highly effective for Suzuki-Miyaura couplings, often leading to significantly reduced reaction times and improved yields.[16] The rapid and uniform heating provided by microwaves can overcome activation barriers and accelerate the catalytic cycle.[16] It is a valuable tool for high-throughput screening of reaction conditions and for synthesizing libraries of compounds.

III. Experimental Protocols & Data

Generalized Protocol for Suzuki-Miyaura Coupling of 2-Bromoimidazo[1,2-b]pyridazine

This protocol provides a starting point for your experiments. Optimization for your specific substrates is recommended.

• Reagent Preparation:

  • To a reaction vessel (e.g., a Schlenk tube or microwave vial) equipped with a magnetic stir bar, add 2-Bromoimidazo[1,2-b]pyridazine (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition:

  • Add the palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%) and the phosphine ligand (e.g., SPhos, 2-10 mol%).

• Inert Atmosphere:

  • Seal the vessel and cycle between vacuum and an inert gas (argon or nitrogen) three to five times to ensure an oxygen-free environment.

• Solvent Addition:

  • Add the degassed solvent (e.g., dioxane, THF, or a mixture with water) via syringe. The solvent should be thoroughly degassed by sparging with an inert gas for at least 30 minutes or by using freeze-pump-thaw cycles.[1]

• Reaction:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[17] Monitor the reaction progress by TLC, LC-MS, or GC.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Data Summary: Key Reaction Parameters

The following table provides a summary of typical ranges for key parameters in the Suzuki-Miyaura coupling of heteroaryl bromides.

Parameter	Typical Range	Notes
Pd Catalyst Loading	0.5 - 5 mol%	Can be optimized to lower levels for efficient reactions.
Ligand/Pd Ratio	1:1 to 4:1	Crucial for catalyst stability and activity.[1]
Boronic Acid	1.1 - 2.0 equiv	An excess is often used to drive the reaction to completion.
Base	2.0 - 4.0 equiv	Stronger bases may be required for less reactive substrates.[8]
Temperature	80 - 120 °C	Higher temperatures can increase reaction rates but may also lead to decomposition.[8]
Reaction Time	2 - 24 hours	Highly dependent on the specific substrates and conditions.

IV. Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[2][4][18]

Troubleshooting Workflow

This flowchart provides a logical sequence for troubleshooting a failed or low-yielding reaction.

Caption: A systematic workflow for troubleshooting Suzuki-Miyaura coupling reactions.

V. References

• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem.

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

• A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions - Benchchem.

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... - ResearchGate.

• Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry - Reddit.

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate.

• Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction a - ResearchGate.

• Why can't I achieve good yields for this Suzuki reaction? - ResearchGate.

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC.

• Suzuki Coupling - Organic Chemistry Portal.

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization - PMC.

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES.

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI.

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - MDPI.

• Suzuki-Miyaura Coupling - Chemistry LibreTexts.

• Suzuki Cross-Coupling Reactions Mechanisms - Mettler Toledo.

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing).

• Effect of different bases on the Suzuki-Miyaura coupling a | Download Table - ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. arodes.hes-so.ch [arodes.hes-so.ch]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond [mdpi.com]
• 17. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mt.com [mt.com]

Chromatography and purification techniques for 2-Bromoimidazo[1,2-b]pyridazine

Welcome to the technical support resource for the purification of 2-Bromoimidazo[1,2-b]pyridazine. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide field-proven insights and solutions to common challenges encountered during the isolation and purification of this important heterocyclic scaffold.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Section 1: Flash Chromatography Issues

Q1: My 2-Bromoimidazo[1,2-b]pyridazine is streaking badly on the silica gel column and the yield is very low. What is happening?

A1: This is a classic problem when purifying nitrogen-containing heterocycles on standard silica gel.

• Causality: Standard silica gel is acidic due to the presence of silanol groups (Si-OH) on its surface. The basic nitrogen atoms in your imidazo[1,2-b]pyridazine can be protonated by these acidic sites. This strong, often irreversible, interaction leads to significant band tailing (streaking), poor separation, and loss of your compound on the column.[1][2]

• Solutions:

  • Deactivate the Silica Gel: Neutralize the acidic sites by adding a small amount of a volatile base to your mobile phase. A common and effective method is to use a solvent system containing 0.5-1% triethylamine (Et₃N).[1]

  • Use an Alternative Stationary Phase: If deactivation is insufficient, switch to a more inert or basic stationary phase.[1][2]

    • Amine-functionalized silica: This is an excellent choice for purifying basic compounds as it minimizes the problematic acid-base interactions.[2]

    • Alumina (Neutral or Basic): Often a good alternative for acid-sensitive compounds.[1]

  • Minimize Contact Time: Use flash chromatography, which employs pressure to increase the flow rate, reducing the time your compound spends on the acidic stationary phase.[3][4]

Q2: I'm struggling to find a good solvent system for my column. My compound either stays at the baseline or runs with the solvent front on the TLC plate.

A2: Finding the optimal solvent system is critical for a successful separation and must be done systematically using Thin Layer Chromatography (TLC) before every column.

• Expert Insight: The goal is to find a solvent system where your target compound, 2-Bromoimidazo[1,2-b]pyridazine, has a Retention Factor (Rf) of approximately 0.3-0.4.[1] This Rf value typically ensures that the compound will elute from the column in a reasonable volume of solvent, well-separated from both non-polar and highly polar impurities.

• Step-by-Step Protocol for TLC Analysis:

  • Preparation: Dissolve a small amount of your crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

  • Spotting: Use a capillary tube to spot the solution onto several TLC plates.

  • Solvent Screening: Develop each plate in a different solvent system. Start with a non-polar mixture and gradually increase polarity. A common starting point for N-heterocycles is a mixture of Hexanes and Ethyl Acetate (EtOAc).

  • Analysis: Visualize the plates under a UV lamp. The ideal system will show clear separation between your product spot and impurity spots, with the product Rf around 0.3-0.4.

Solvent System (Hexane:EtOAc)	Typical Observation	Next Step
90:10	Product Rf ≈ 0 (at baseline)	Increase polarity (e.g., to 70:30)
70:30	Product Rf ≈ 0.35, good separation	Optimal. Use this system for the column.
50:50	Product Rf ≈ 0.8 (near solvent front)	Decrease polarity (e.g., to 80:20)
100% EtOAc	All spots run together at the front	Add a less polar solvent like Hexane.

Remember to add 0.5-1% triethylamine to your chosen TLC and column solvent systems if you are using standard silica gel.

Section 2: Recrystallization Issues

Q3: I am trying to recrystallize my purified 2-Bromoimidazo[1,2-b]pyridazine, but it keeps "oiling out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the compound comes out of solution as a liquid phase rather than a solid crystal lattice. This usually happens when the solution is supersaturated at a temperature above the compound's melting point in that specific solvent, or if significant impurities are present.

• Causality & Solutions:

  • Incorrect Solvent: The ideal recrystallization solvent should dissolve your compound poorly at room temperature but very well at its boiling point.[1] The compound is likely too soluble in the solvent you are using.

  • Use a Solvent/Anti-Solvent System: This is a highly effective technique when a single ideal solvent cannot be found.[1] A common system for imidazopyridazine derivatives is Ethyl Acetate/Hexane.[5][6]

    • Protocol:

      • Dissolve your compound in the minimum amount of hot ethyl acetate (the "good" solvent).

      • While the solution is still warm, slowly add hexane (the "bad" or "anti-solvent") dropwise until you see persistent cloudiness (turbidity).

      • Add a drop or two of hot ethyl acetate to redissolve the turbidity and make the solution clear again.

      • Allow the solution to cool slowly to room temperature, and then in an ice bath, to promote the formation of pure crystals.

  • Cooling Rate is Too Fast: Rapid cooling encourages precipitation and oiling out, whereas slow cooling allows for the formation of a pure crystal lattice. Let the flask cool naturally on the benchtop before moving it to an ice bath.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of 2-Bromoimidazo[1,2-b]pyridazine?

A1: Pure 2-Bromoimidazo[1,2-b]pyridazine is typically a yellow to off-white solid.[7] Significant color deviation (e.g., dark brown or black) may indicate the presence of impurities or degradation products.

Q2: What are the best general storage conditions for this compound?

A2: It is recommended to store 2-Bromoimidazo[1,2-b]pyridazine at 2-8°C under an inert atmosphere (like nitrogen or argon) and protected from light to ensure long-term stability.[7]

Q3: What are the most common impurities I should expect from the synthesis?

A3: Impurities will depend on the specific synthetic route. However, common impurities in the synthesis of related imidazo[1,2-b]pyridazine scaffolds include:

• Unreacted starting materials (e.g., 3-amino-6-halopyridazines or α-bromoketones).[8]

• By-products from side reactions.

• Regio-isomers, if the starting pyridazine has multiple possible sites for cyclization.[9] A preliminary analysis by LCMS or ¹H NMR of the crude product is highly recommended to identify the major impurities, which will guide the purification strategy.

Q4: When should I choose chromatography over recrystallization?

A4: The choice depends on the purity of your crude material.

• Use Flash Chromatography when: The crude product contains multiple impurities or impurities with similar polarity to your desired product. Chromatography is a powerful separation technique designed to resolve these complex mixtures.[4][10]

• Use Recrystallization when: Your crude product is already of high purity (e.g., >90%) and you need to remove minor impurities or obtain high-quality crystalline material for analysis (like X-ray crystallography). Recrystallization is primarily a polishing technique, not a bulk separation method.

Visualized Workflows and Concepts

Caption: General purification workflow for 2-Bromoimidazo[1,2-b]pyridazine.

Caption: Decision tree for troubleshooting common flash chromatography issues.

Caption: Diagram of the acid-base interaction causing purification issues.

References

• De Corte, B., et al. (2003). Imidazo[1,2-b]pyridazines, Novel Nucleus with Potent and Broad Spectrum Activity against Human Picornaviruses: Design, Synthesis, and Biological Evaluation. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Flash chromatography. J. Org. Chem., Vol. 43, No. 14. [Link]

• Rlavie. CAS 1363166-47-5 | 2-Bromoimidazo[1,2-B]Pyridazine. [Link]

• Iorkula, T. H., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2- b ]pyridazines. ResearchGate. [Link]

• King, A. Successful Flash Chromatography. King Group. [Link]

• Moslin, R., et al. (2017). Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling. PMC. [Link]

• Asian Journal of Research in Chemistry. A Review Article on Flash Chromatography. [Link]

• Google Patents.WO2013134219A1 - Imidazo [1, 2 - b] pyridazine - based compounds, compositions comprising them, and uses thereof.

• Kim, K., et al. (2015). Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK) Kinase Inhibitors Exhibiting Remarkable Antiproliferative Activity. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Dandu Girija, et al. (2018). A Review on Flash Chromatography. ResearchGate. [Link]

• Choi, H., et al. (2016). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. PMC. [Link]

• Wang, C., et al. (2021). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. PMC. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. ajrconline.org [ajrconline.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. CAS 1363166-47-5|2-Bromoimidazo[1,2-B]Pyridazine [rlavie.com]
• 8. Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2013134219A1 - Imidazo [1, 2 - b] pyridazine - based compounds, compositions comprising them, and uses thereof - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Catalyst Deactivation with Imidazo[1,2-b]pyridazines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers whose cross-coupling and C–H activation reactions have stalled when working with nitrogen-rich heterocycles. Imidazo[1,2-b]pyridazines are highly privileged scaffolds in modern drug discovery (notably in kinase inhibitors like ponatinib), but their multiple basic nitrogen atoms make them notorious for transition-metal catalyst deactivation.

This guide provides field-proven, mechanistically grounded solutions to rescue your yields, shifting your approach from trial-and-error to rational reaction engineering.

Part 1: Mechanistic Insights & Causality

Q: Why do my Suzuki and Buchwald-Hartwig couplings stall at low conversion rates when using imidazo[1,2-b]pyridazine substrates, often accompanied by the precipitation of Palladium black?

A: The failure is rarely due to a difficult oxidative addition; rather, it is a thermodynamic trap. Imidazo[1,2-b]pyridazines possess multiple nitrogen atoms with highly available lone pairs. These heteroatoms act as strong σ-donors, effectively competing with your phosphine ligands for the palladium center. This competitive binding displaces the ligand and forms a highly stable, catalytically dormant off-cycle Pd(II) complex[1].

When the catalyst is trapped in this dormant state, the productive catalytic cycle is starved of active Pd(0). Without the stabilizing influence of the proper ligand, any transiently naked palladium rapidly aggregates into inactive nanoparticles, visible as "Palladium black"[2].

Logical flow of Pd catalytic cycle vs. off-cycle deactivation by N-heterocycles.

Part 2: Reaction Engineering & Ligand Selection

Q: How can I prevent the imidazo[1,2-b]pyridazine substrate from poisoning the catalyst?

A: The solution relies on steric exclusion. You must transition away from unhindered phosphines (like PPh3 or dppf) and utilize sterically demanding, electron-rich dialkylbiaryl monophosphine ligands (such as BrettPhos, GPhos, or S-Phos). As demonstrated in3, the sheer bulk of these ligands creates a protective steric shield around the palladium center[3]. This physically prevents the multi-nitrogen heterocycle from coordinating, thereby stabilizing the active catalytic cycle.

Table: Impact of Ligand Sterics on Imidazo[1,2-b]pyridazine Cross-Coupling

Ligand Type	Example	Catalyst State	Typical Yield (%)	Causality / Mechanism
Unhindered Phosphines	PPh3, dppf	Dormant Off-Cycle Complex	< 20%	N-heteroatom displaces ligand, poisoning Pd(0).
Moderately Bulky	Xantphos	Equilibrium	40 - 60%	Partial displacement; requires high temp to reactivate.
Highly Bulky Biaryl	BrettPhos, GPhos	Active Catalytic Cycle	> 85%	Steric bulk prevents N-coordination, stabilizing active Pd.

Part 3: Self-Validating Experimental Protocol

Q: Can you provide a reliable, step-by-step protocol for coupling these challenging substrates?

A: Yes. The following protocol utilizes a pre-activation strategy and microwave irradiation to overcome the activation energy barrier of transient off-cycle complexes[4]. By validating the catalyst activation before substrate introduction, you create a self-validating system where failure points are isolated. If the pre-activation fails, you can abort the run before wasting expensive imidazo[1,2-b]pyridazine starting materials[5].

Optimized Suzuki-Miyaura Protocol for Imidazo[1,2-b]pyridazines

• Catalyst Pre-activation (Validation Step): In an oven-dried, argon-purged vial, combine Pd(OAc)2 (5 mol%) and a bulky biaryl phosphine ligand (e.g., S-Phos, 10 mol%). Add 1 mL of anhydrous 1,4-dioxane. Heat at 80°C for 10 minutes.

  • Causality Check: The solution must turn a clear, pale yellow. This visual cue confirms the reduction of Pd(II) to active Pd(0)L_n. If it turns black, your solvent is wet or oxygen is present; abort and restart.

• Substrate Introduction: Cool the vial to room temperature. Add the imidazo[1,2-b]pyridazine halide (1.0 equiv) and the boronic acid partner (1.5 equiv).

• Base Addition: Add an aqueous solution of K2CO3 (2.0 equiv, dissolved in minimum degassed H2O).

  • Causality Check: The biphasic system helps partition the active catalyst in the organic layer away from highly polar, potentially coordinating byproducts in the aqueous layer.

• Controlled Heating: Seal the vial and subject it to microwave irradiation at 110°C for 30–45 minutes[4].

  • Causality Check: Rapid, homogeneous heating ensures that any transiently formed N-coordinated Pd complexes are thermodynamically forced back into the active cycle.

• Workup: Quench with water, extract with EtOAc, and filter through a short pad of Celite to remove any trace Pd black before column chromatography.

Step-by-step workflow for coupling imidazo[1,2-b]pyridazines to minimize deactivation.

Part 4: Advanced Troubleshooting - C-H Activation

Q: I am attempting direct C-H arylation of an imidazo[1,2-b]pyridazine, but increasing the Pd catalyst loading actually decreases my regioselectivity and yield. Why?

A: This is a counterintuitive but highly documented phenomenon in the C-H activation of N-heterocycles. High concentrations of Palladium can exacerbate the formation of off-cycle aggregates and lead to product inhibition, where the newly synthesized, more sterically hindered product binds to the catalyst[6].

In many advanced protocols, the C-H activation step is actually mediated by the silver additive (Ag(I)) via a concerted metalation-deprotonation (CMD) pathway, rather than by Pd directly[7]. If you observe this inverse relationship, drop your Pd loading to catalytic minimums (e.g., 0.5 - 1 mol%) and ensure you are using a stoichiometric Ag(I) oxidant (like Ag2CO3). This keeps Pd strictly in the cross-coupling role and prevents mass deactivation.

References

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions (MIT DSpace). URL:[Link]

• A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles (NIH PubMed Central). URL:[Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions (ACS Chemical Reviews / NIH). URL:[Link]

• Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions (MDPI Catalysts). URL:[Link]

• Ag(I)–C–H Activation Enables Near-Room-Temperature Direct α-Arylation of Benzo[b]thiophenes (Journal of the American Chemical Society). URL:[Link]

• Regioselective Palladium-Catalyzed Oxidative (Het)Arylation and Oxidative Alkenylation of Imidazo[1,2-b]pyridazines: A Computational Study (ResearchGate). URL:[Link]

• Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions (NIH PubMed). URL: [Link]

Sources

• 1. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 2. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Resolving Regioselectivity Issues in Imidazo[1,2-b]pyridazine Halogenation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the functionalization of imidazo[1,2-b]pyridazines. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of halogenating this important heterocyclic scaffold. The imidazo[1,2-b]pyridazine core is a privileged structure in medicinal chemistry, appearing in numerous kinase inhibitors and other biologically active agents.[1][2][3] Halogenated derivatives serve as crucial synthetic intermediates for further elaboration via cross-coupling reactions.[4]

However, the inherent electronic properties of the bicyclic system present a significant challenge: controlling the site of halogenation. This guide provides in-depth, evidence-based troubleshooting advice and answers to frequently asked questions, empowering you to overcome regioselectivity issues in your experiments.

Troubleshooting Guide

This section addresses specific, practical problems you may encounter in the lab. Each answer provides not just a solution, but also the underlying chemical principles to help you adapt the protocols to your specific substrate.

Q1: My reaction is producing a mixture of C3 and C7 halogenated isomers. How can I improve the regioselectivity?

A1: This is the most common issue in the electrophilic halogenation of the imidazo[1,2-b]pyridazine core. The imidazole ring is electron-rich compared to the pyridazine ring, directing electrophiles towards it. Both the C3 and, to a lesser extent, the C7 positions are susceptible to attack. The C3 position is generally more electronically favored for electrophilic aromatic substitution (SEAr). The preference for C3 arises because the cationic intermediate formed upon electrophilic attack at this position is better stabilized by resonance without disrupting the aromaticity of the adjacent pyridazine ring.[5]

To enhance selectivity for the C3 position, you should modify your reaction conditions to favor the kinetically controlled product.

Recommended Actions:

• Choice of Halogenating Agent: Use a milder, bulkier halogen source. N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS) are strongly recommended over elemental bromine (Br₂) or iodine (I₂). NBS provides a low, steady concentration of electrophilic bromine, which minimizes over-reaction and often improves selectivity.[6][7]

• Lower the Temperature: Perform the reaction at 0 °C or room temperature. Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the less-favored C7 isomer, leading to product mixtures.

• Solvent Choice: Acetonitrile (ACN) or Tetrahydrofuran (THF) are excellent starting points for reactions with NBS.[6] Dichloromethane (DCM) is also a common choice. Avoid highly polar, protic solvents unless specified by a validated protocol, as they can alter the reactivity of the halogenating agent.

Q2: I need to synthesize the 3-bromo-imidazo[1,2-b]pyridazine derivative exclusively. What is the most reliable protocol?

A2: Selective C3-bromination is well-documented and highly achievable. The use of N-Bromosuccinimide (NBS) in a non-polar aprotic solvent is the industry-standard approach, often yielding the desired product quantitatively.[4][6]

Protocol: Selective C3-Bromination with NBS

This protocol is adapted from established literature procedures for the regioselective bromination of imidazo[1,2-b]pyridazine scaffolds.[6]

Step-by-Step Methodology:

• Dissolution: Dissolve your imidazo[1,2-b]pyridazine starting material (1.0 equiv.) in anhydrous acetonitrile (ACN) in a round-bottom flask equipped with a magnetic stir bar.

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.0-1.05 equiv.) portion-wise to the stirred solution at room temperature. A slight excess of NBS can ensure full conversion but may risk di-bromination if the substrate is highly activated.

• Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. Monitor the progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine.

• Extraction: Extract the product with an appropriate organic solvent (e.g., ethyl acetate or DCM).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Reagent/Parameter	Recommended Condition	Rationale
Halogen Source	N-Bromosuccinimide (NBS)	Provides a mild, controlled source of electrophilic bromine, enhancing C3 selectivity.[6]
Equivalents	1.0 - 1.05	Minimizes the formation of di-halogenated byproducts.
Solvent	Acetonitrile (ACN)	Aprotic solvent that effectively solubilizes reactants without interfering with the reaction.[6]
Temperature	Room Temperature	Sufficient for C3 bromination without promoting side reactions or C7 isomer formation.
Reaction Time	1-2 hours	Typically sufficient for full conversion; monitor by TLC.

Q3: I am observing the formation of a di-brominated byproduct. How can I prevent this?

A3: The formation of di-brominated species occurs when the mono-halogenated product, which is still relatively electron-rich, undergoes a second halogenation. This is more common with highly activated imidazo[1,2-b]pyridazine cores (e.g., those with strong electron-donating groups).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for preventing di-halogenation.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental factors controlling regioselectivity in the halogenation of imidazo[1,2-b]pyridazines?

A1: Three primary factors govern the site of halogenation:

• Electronic Effects: The imidazo[1,2-b]pyridazine system is a tale of two rings. The pyridazine ring is electron-deficient due to the two electronegative nitrogen atoms, making it resistant to electrophilic attack. The imidazole portion is electron-rich and behaves similarly to pyrrole. Computational studies and experimental evidence on analogous systems show that the C3 position has the highest electron density and is the most nucleophilic site.[5]

• Steric Hindrance: Substituents at the C2 position can sterically hinder the approach of the electrophile to the C3 position. While small substituents may have a minimal effect, a large, bulky group at C2 could potentially decrease the rate of C3 halogenation.

• Reaction Conditions: As detailed in the troubleshooting guide, the nature of the halogenating agent, temperature, and solvent all play a critical role. Milder conditions (e.g., NBS at room temperature) favor the kinetically preferred C3 product. Harsher conditions (e.g., Br₂ with a Lewis acid, high temperatures) might lead to a loss of selectivity.

Q2: How do existing substituents on the ring affect reactivity and regioselectivity?

A2: Substituents play a directing role and modify the overall reactivity of the heterocyclic core.

• Electron-Donating Groups (EDGs) like alkyl, alkoxy, or amino groups will activate the ring system, making it more reactive towards electrophiles. An EDG on the pyridazine ring (e.g., at C6) can increase the overall electron density of the system, potentially accelerating the rate of halogenation at C3.[1][6]

• Electron-Withdrawing Groups (EWGs) such as nitro, cyano, or carbonyl groups will deactivate the ring, making the halogenation reaction slower and requiring more forcing conditions. An EWG on the pyridazine ring will further decrease its electron density, reinforcing the preference for substitution on the imidazole ring.

Q3: What is the mechanism for the C3-bromination of imidazo[1,2-b]pyridazine with NBS?

A3: The reaction proceeds via a classical electrophilic aromatic substitution (SEAr) mechanism. While NBS can be involved in radical reactions, its role in the halogenation of electron-rich heterocycles is to provide a source of electrophilic bromine (Br⁺).

Caption: Proposed mechanism for electrophilic C3 bromination.

Mechanistic Steps:

• Polarization and Attack: The NBS molecule provides an electrophilic bromine atom. The π-electrons of the imidazole ring, primarily from the C2-C3 double bond, attack the bromine, forming a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion.

• Deprotonation: A weak base in the mixture, typically the succinimide anion formed in the first step, removes the proton from the C3 carbon.

• Aromatization: The removal of the proton collapses the intermediate, restoring the aromaticity of the imidazole ring and yielding the final 3-bromo-imidazo[1,2-b]pyridazine product.

This guide is intended to provide a strong foundation for resolving common issues in the halogenation of imidazo[1,2-b]pyridazines. For novel substrates, empirical optimization of the outlined conditions will always be necessary.

References

• Pommier, A., et al. (2022). Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation. RSC Medicinal Chemistry, 13(10), 1235-1247. Available from: [Link]

• Iorkula, T. H., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. ResearchGate. Available from: [Link]

• Bassyouni, F. A., et al. (2014). Synthesis of Some New Imidazo[1,2-b] Pyridazines. ResearchGate. Available from: [Link]

• Garnsey, M., et al. (2013). Imidazo [1, 2 - b] pyridazine - based compounds, compositions comprising them, and uses thereof. Google Patents. WO2013134219A1.

• Ahamed, M. B. & Ali, M. A. (2021). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ChemistrySelect, 6(34), 8985-9011. Available from: [Link]

• Zheng, M. Q., et al. (2010). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. ACS Medicinal Chemistry Letters, 1(4), 150-154. Available from: [Link]

• Paidi, K. R., et al. (2017). Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity. TSI Journals. Available from: [Link]

• Kim, S., et al. (2019). One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water. Molecules, 24(5), 896. Available from: [Link]

• Wang, C., et al. (2018). Transition-metal-free regioselective C-H halogenation of imidazo[1,2-a]pyridines: Sodium chlorite/bromite as the halogen source. RSC Advances, 8(9), 5058-5062. Available from: [Link]

• Moslin, R., et al. (2019). Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors. ACS Medicinal Chemistry Letters, 10(4), 596-601. Available from: [Link]

• Wang, C., et al. (2018). Transition-metal-free regioselective C–H halogenation of imidazo[1,2-a]pyridines. RSC Advances, 8(9), 5058-5062. Available from: [Link]

• Wrobleski, S. T., et al. (2019). Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling. MedChemComm, 10(4), 549-559. Available from: [Link]

• Fensome, A., et al. (2015). IMIDAZO[1,2-b]PYRIDAZINE-BASED COMPOUNDS, COMPOSITIONS COMPRISING THEM, AND METHODS OF THEIR USE. Google Patents. WO2015035167A1.

• long, J. (2014). Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. Chemistry Stack Exchange. Available from: [Link]

• Wang, C., et al. (2018). Transition-metal-free regioselective C-H halogenation of imidazo[1,2-a]pyridines: Sodium chlorite/bromite as the halogen source. ResearchGate. Available from: [Link]

• Ökten, S. (2021). On the Biological Importance, Preparation, and Uses of Imidazo[1,2-b]pyridazine-Based Compounds. DergiPark. Available from: [Link]

• Shestopalov, A. M., et al. (2021). Regioselective Synthesis of Imidazo[1,5‐b]pyridazines by Cascade Cyclizations of 1,2‐Diamino‐4H‐phenylimidazole with 1,3‐Diketones, Acetoacetic Ester and Their Derivatives. ChemistrySelect, 6(24), 6061-6065. Available from: [Link]

• da Silva, A. D. S., et al. (2024). HPW-Catalyzed environmentally benign approach to imidazo[1,2-a]pyridines. Arkivoc, 2024(5), 55-70. Available from: [Link]

• Li, J., et al. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. Molecules, 29(15), 3409. Available from: [Link]

• West, N. T., et al. (2023). 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. Available from: [Link]

• Organic Chemistry Portal. Synthesis of imidazo[1,2-a]pyridines. Available from: [Link]

• Martínez-Cartagena, V., et al. (2022). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 27(19), 6667. Available from: [Link]

• Gampe, C. M., et al. (2022). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry, 13(1), 80-86. Available from: [Link]

• Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. Available from: [Link]

• Cañibano, V., et al. (2001). Mild Regioselective Halogenation of Activated Pyridines with N-Bromosuccinimide. Synthesis, 2001(14), 2175-2179. Available from: [Link]

Sources

• 1. Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 3. Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Scale-Up Synthesis of 2-Bromoimidazo[1,2-b]pyridazine

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers, scale-up scientists, and drug development professionals tasked with manufacturing 2-bromoimidazo[1,2-b]pyridazine.

Mechanistic Rationale & Scale-Up Strategy

The imidazo[1,2-b]pyridazine core is a highly sought-after privileged scaffold[1], integral to the design of [2] and various [3]. Molecules containing this moiety are found within the structure of several advanced pharmaceutical drugs[4].

While 3-bromo derivatives can be easily accessed via direct electrophilic bromination using N-bromosuccinimide (NBS)[3], synthesizing [5] presents a distinct regiochemical challenge. Direct bromination fails because the bridgehead nitrogen directs electrophilic attack exclusively to the C3 position[3]. Therefore, manufacturing this specific intermediate requires a de novo ring construction: an initial acylation/cyclization to form a 2-hydroxy intermediate, followed by a dehydroxylative bromination.

Process Workflow Diagram

Workflow for the scalable synthesis of 2-bromoimidazo[1,2-b]pyridazine with IPC checkpoints.

Self-Validating Manufacturing Protocol

Step 1: Acylation and Cyclization (Formation of Imidazo[1,2-b]pyridazin-2-ol)

• Preparation: Charge a dry, glass-lined reactor with 3-aminopyridazine (1.0 eq) and anhydrous THF (10 vol). Add triethylamine (1.2 eq) and cool the mixture to 0–5 °C.

• Acylation: Dropwise add bromoacetyl bromide (1.05 eq) over 2 hours.

  • Causality: Bromoacetyl bromide is highly reactive. Strict temperature control (internal temp <10 °C) prevents double-acylation at the exocyclic amine and minimizes the formation of dark, tarry degradation products.

• Cyclization: Warm the reactor to 60 °C and stir for 4 hours to drive the intramolecular cyclization.

  • Validation Check: This step is physically self-validating. The clear solution will transition to a thick, white slurry as triethylamine hydrobromide precipitates, visually confirming the acylation event. Proceed only when In-Process Control (IPC 1) HPLC shows <2% remaining 3-aminopyridazine.

• Isolation: Filter the hydrobromide salts, concentrate the filtrate under reduced pressure, and triturate the residue with ethyl acetate to yield the solid 2-hydroxy intermediate.

Step 2: Dehydroxylative Bromination (Formation of Target API)

• Activation: Suspend the Step 1 intermediate in toluene (8 vol) and add phosphorus oxybromide (POBr3, 1.5 eq).

• Bromination: Heat the mixture to 110 °C (reflux) for 6 hours.

  • Causality: POBr3 acts dually as a dehydrating and brominating agent, shifting the tautomeric equilibrium of the lactam/enol toward the reactive 2-bromo-heterocycle. Toluene is chosen over halogenated solvents to allow higher reflux temperatures, driving the kinetics of the C-O bond cleavage.

  • Validation Check: The heterogeneous suspension will convert into a dark, homogeneous solution at reflux. IPC 2 must confirm >98% conversion via HPLC (215 nm).

• Quench: Cool the reactor to 0 °C and perform a reverse quench by slowly transferring the mixture into an ice-cold aqueous K2HPO4 buffer (pH 8).

  • Causality: Reverse quenching into a buffered solution prevents the localized acidic hotspots that would otherwise cause hydrolytic degradation of the newly formed C-Br bond.

• Purification: Extract the biphasic mixture with EtOAc, dry over Na2SO4, and crystallize from EtOH/Water to achieve >99% purity.

Troubleshooting Guide & FAQs

Q: Why is my direct bromination with NBS yielding the wrong regioisomer? A: Electrophilic aromatic substitution on the imidazo[1,2-b]pyridazine core is regioselective for the C3 position due to the stabilization of the Wheland intermediate by the bridgehead nitrogen[3]. To obtain the 2-bromo isomer, you must abandon direct bromination and utilize the cyclization-dehydroxylation route described in our protocol.

Q: During the POBr3 step, we observe significant tarring and yield loss at the 10-kg scale. How can we prevent this? A: Tarring is typically caused by localized overheating and poor mixing of the dense POBr3 reagent. At scale, ensure vigorous agitation (>150 rpm) and consider dosing POBr3 as a warm toluene solution rather than as a solid chunk. Additionally, maintain jacket temperatures strictly below 120 °C to prevent thermal degradation at the reactor walls.

Q: The aqueous quench of the POBr3 reaction forms a stubborn emulsion. What is the root cause and solution? A: Emulsions in this step are caused by colloidal phosphate salts and residual organic polymeric impurities. To resolve this, maintain the quench pH strictly between 7.5 and 8.0 using the K2HPO4 buffer. If an emulsion persists, filter the entire biphasic mixture through a pad of Celite prior to phase separation; this mechanically breaks the emulsion by removing the stabilizing colloidal particulates.

Q: How do we handle the hygroscopic nature of 3-aminopyridazine during scale-up? A: 3-Aminopyridazine readily absorbs atmospheric moisture, which prematurely hydrolyzes the bromoacetyl bromide in Step 1, leading to incomplete conversion. Store the starting material under argon and determine the water content via Karl Fischer titration prior to use. If water content exceeds 0.5%, dry the material in a vacuum oven at 45 °C for 12 hours before charging the reactor.

Quantitative Data Summary: Scale-Up Metrics

Parameter	Bench Scale (50 g)	Kilo-Lab Scale (2 kg)	Pilot Plant Scale (15 kg)
Reactor Type	Round-bottom flask	Jacketed glass reactor	Glass-lined steel reactor
Step 1 Yield	88%	85%	82%
Step 2 Yield	76%	72%	70%
Overall Yield	66.8%	61.2%	57.4%
Final HPLC Purity	>99.5%	>99.0%	>98.5%
E-Factor	45	38	32
Process Cycle Time	2 days	4 days	7 days

References

• Title: Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation. Source: NIH/PMC URL: [Link]

• Title: Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. Source: ResearchGate URL: [Link]

• Title: CAS 1363166-47-5 | 2-Bromoimidazo[1,2-B]Pyridazine. Source: Rlavie URL: [Link]

• Title: On the Biological Importance, Preparation, and Uses of Imidazo[1,2- b]pyridazine-Based Compounds. Source: DergiPark URL: [Link]

• Title: Design and synthesis of aminopyridine containing biaryls reducing c-MYC protein levels in cells. Source: PubMed/NIH URL: [Link]

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Design and synthesis of aminopyridine containing biaryls reducing c-MYC protein levels in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CAS 1363166-47-5|2-Bromoimidazo[1,2-B]Pyridazine [rlavie.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectra of 2-Bromoimidazo[1,2-b]pyridazine and its 3-Bromo Isomer

For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and materials science, the precise structural elucidation of heterocyclic compounds is paramount. The imidazo[1,2-b]pyridazine scaffold, a privileged structure in numerous biologically active molecules, often presents a significant analytical challenge in the form of isomeric differentiation.[1][2][3] This is particularly true for its halogenated derivatives, where the positional isomerism of a substituent can dramatically alter the molecule's biological activity and physicochemical properties. This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectral characteristics of 2-bromoimidazo[1,2-b]pyridazine and its 3-bromo isomer, offering a practical framework for their unambiguous identification.

The Decisive Role of Bromine's Position in NMR Fingerprinting

The electronic environment of the imidazo[1,2-b]pyridazine ring system is significantly influenced by the position of the bromine substituent. This, in turn, leads to distinct and predictable differences in their ¹H and ¹³C NMR spectra. The bromine atom, being highly electronegative, exerts a strong inductive (-I) effect, withdrawing electron density from the carbon to which it is attached and, to a lesser extent, from adjacent atoms. This deshielding effect is a key contributor to the observed chemical shifts.

¹H NMR Spectral Analysis: A Tale of Two Isomers

The ¹H NMR spectrum provides a first-line diagnostic tool for distinguishing between the 2- and 3-bromo isomers. The key differences are expected in the chemical shifts and coupling patterns of the protons on both the imidazole and pyridazine rings.

Key Diagnostic Regions in the ¹H NMR Spectrum:

• H-2 and H-3 Protons: In the 3-bromo isomer, the proton at the C-2 position (H-2) is absent, and a characteristic singlet for H-2 is replaced by the influence of the bromine at C-3. Conversely, in the 2-bromo isomer, the H-3 proton is absent. The proton on the carbon bearing the bromine will be absent from the spectrum. The remaining proton on the imidazole ring (H-3 in the 2-bromo isomer and H-2 in the 3-bromo isomer) will appear as a singlet and its chemical shift will be significantly influenced by the adjacent bromine.

• Pyridazine Ring Protons (H-6, H-7, and H-8): The position of the bromine atom on the imidazole ring will have a through-space and electronic effect on the protons of the fused pyridazine ring. This will result in subtle but measurable differences in their chemical shifts.

¹³C NMR Spectral Analysis: Unambiguous Isomer Assignment

The ¹³C NMR spectrum offers a more direct and often less ambiguous method for distinguishing between the two isomers. The most significant difference will be the chemical shift of the carbon atom directly bonded to the bromine.

Expected ¹³C NMR Chemical Shift Trends:

• C-2 and C-3 Carbons: In the 2-bromo isomer, the C-2 signal will be significantly downfield due to the direct attachment of the electronegative bromine atom. In the 3-bromo isomer, the C-3 signal will experience a similar downfield shift. The carbon not attached to the bromine (C-3 in the 2-bromo isomer and C-2 in the 3-bromo isomer) will also be affected, though to a lesser extent.

• Bridgehead Carbon (C-8a): The chemical shift of the bridgehead carbon, C-8a, is also sensitive to the substituent pattern on the imidazole ring and can serve as an additional diagnostic marker.

• Pyridazine Ring Carbons (C-6, C-7, and C-8): Similar to the proton spectra, the chemical shifts of the pyridazine carbons will show minor but discernible variations between the two isomers.

Below is a table summarizing the experimental NMR data for the parent imidazo[1,2-b]pyridazine and a representative substituted 3-bromo analog, which helps in predicting the spectral features of the bromo-isomers.

Compound	Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Imidazo[1,2-b]pyridazine [5]	H-2	7.95	116.7
H-3	7.79	125.8
H-6	8.30	139.1
H-7	7.00	116.8
H-8	7.99	133.8
C-8a	-	143.1
4-(3-Bromoimidazo[1,2-b]pyridazin-6-yl)morpholine [4]	H-2	7.50 (s)	100.2 (C-3)
H-7	7.15 (d, J=10.0 Hz)	110.8 (C-7)
H-8	7.72 (d, J=10.0 Hz)	124.9 (C-8)
C-2	-	130.8
C-6	-	155.7
C-8a	-	136.9

Note: The table presents data for a substituted 3-bromo analog. The chemical shifts for the unsubstituted 3-bromoimidazo[1,2-b]pyridazine may vary slightly but the general trends will be similar.

Experimental Protocol for NMR Analysis

For researchers aiming to perform their own comparative analysis, the following provides a detailed, step-by-step methodology for acquiring high-quality NMR data for these compounds.

Sample Preparation:

• Dissolution: Accurately weigh approximately 5-10 mg of the bromoimidazo[1,2-b]pyridazine isomer and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[7][8][9][10] The choice of solvent can influence chemical shifts, so consistency is key for comparison.

• Filtration: To ensure a homogenous sample and prevent line broadening from particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[11]

• Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0.00 ppm.[9]

NMR Data Acquisition:

A standard suite of 1D and 2D NMR experiments should be performed to ensure unambiguous assignment.

• ¹H NMR: A standard single-pulse experiment is sufficient. Key parameters to optimize include the spectral width, acquisition time, and relaxation delay.

• ¹³C NMR: A proton-decoupled ¹³C experiment is standard. Due to the lower natural abundance of ¹³C, a larger number of scans will be required to achieve an adequate signal-to-noise ratio.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H coupling networks, which is invaluable for assigning protons on the pyridazine ring.[12]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded ¹H and ¹³C nuclei, allowing for the definitive assignment of protonated carbons.[13]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for assigning quaternary carbons and confirming the overall connectivity of the molecule.[13]

A streamlined workflow for the NMR analysis of bromoimidazo[1,2-b]pyridazine isomers.

Visualizing the Structural Differences

The following diagrams illustrate the structures of the two isomers and the parent compound, highlighting the key protons and carbons for NMR analysis.

Chemical structures of 2-bromo, 3-bromo, and the parent imidazo[1,2-b]pyridazine.

Conclusion

The differentiation of 2-bromo- and 3-bromoimidazo[1,2-b]pyridazine is readily achievable through a systematic analysis of their ¹H and ¹³C NMR spectra. The position of the bromine atom induces significant and predictable changes in the chemical shifts of the protons and carbons, particularly those in the imidazole ring. By employing a combination of 1D and 2D NMR techniques, researchers can confidently assign the correct isomeric structure, a critical step in the development of novel pharmaceuticals and functional materials.

References

• Akwata, D., Kempen, A. L., Lamptey, J., Dayal, N., Brauer, N. R., & Sintim, H. O. (2024). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry, 15(1), 136-145.
• Moslin, R., Gardner, D., Santella, J., Zhang, Y., Duncia, J. V., Liu, C., ... & Weinstein, D. S. (2017). Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling. MedChemComm, 8(5), 996-1001.
• De Clercq, E., & Holý, A. (2003). Imidazo[1,2-b]pyridazines, a novel nucleus with potent and broad spectrum activity against human picornaviruses: design, synthesis, and biological evaluation. Journal of Medicinal Chemistry, 46(18), 3896-3907.

• NMR Sample Preparation Guide. (n.d.). Western University. Retrieved from [Link]

• SG Sample Prep. (n.d.). University of California, San Diego. Retrieved from [Link]

• Choi, H. J., Lee, J. H., Kim, M. J., Cho, S. Y., Lee, J., Lee, J., ... & Park, C. H. (2015). Discovery of imidazo[1,2-b]pyridazine derivatives: selective and orally available Mps1 (TTK) kinase inhibitors exhibiting remarkable antiproliferative activity. Journal of Medicinal Chemistry, 58(3), 1267-1283.

• FT-NMR Sample Preparation Guide. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Tsujimoto, T., Oh-hashi, F., & Yonezawa, T. (1979). Studies on 13C magnetic resonance spectroscopy. XIII. 13C and 1H NMR of 4-substituted pyridazine and 2-substituted pyrazine derivatives. Chemical and Pharmaceutical Bulletin, 27(5), 1169-1176.
• Currie, K. S., et al. (2013). Imidazo [1, 2 - b] pyridazine - based compounds, compositions comprising them, and uses thereof.
• Paidi, K. R., Tatipamula, V. B., Kolli, M. K., & Pedakotla, V. R. (2017). Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity. International Journal of Chemical Sciences, 15(3), 172.

• 3-Bromoimidazo[1,2-b]pyridazine 18087-73-5. (n.d.). AHH Chemical. Retrieved from [Link]

• 2D NMR. (n.d.). EPFL. Retrieved from [Link]

• Alberca, R. W., et al. (2015). IMIDAZO[1,2-b]PYRIDAZINE-BASED COMPOUNDS, COMPOSITIONS COMPRISING THEM, AND METHODS OF THEIR USE.

• 3-Bromoimidazo(1,2-b)pyridazine. (n.d.). PubChem. Retrieved from [Link]

• Common 2D (COSY, HSQC, HMBC). (n.d.). SDSU NMR Facility.
• Gaki, A., et al. (2026). Substituent Effects Control the Biological Activity of Mn(II) Imidazo[1,2-a]pyridine Complexes. Molecules, 31(6), 1234.
• Shaky, R., & Kumar, D. (2016). Synthesis and characterization of imidazo[1,2-b]pyridazine linked thiazolidin amides. Der Pharma Chemica, 8(1), 220-226.
• Pinto, D. C., Silva, A. M., & Cavaleiro, J. A. (2010). 1 H, 13 C, and 15 N NMR spectra of some pyridazine derivatives. Magnetic resonance in chemistry: MRC, 48(5), 397–402.
• Barlin, G. B., Brown, D. J., & Fenn, M. D. (1984). An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives. Journal of the Chemical Society, Perkin Transactions 1, 791-797.
• Inamoto, N., & Masuda, S. (1982). Effect of electronegative elements on the NMR chemical shift in some simple R-X organic compounds. Tetrahedron Letters, 23(32), 3287-3290.
• El-Faham, A., et al. (2021). Synthesis and Functionalization of Imidazo[1,2-b]Pyridazine by Means of Metal-Catalyzed Cross-Coupling Reactions. ChemistrySelect, 6(34), 8985-9011.
• Moslin, R. J., et al. (2019). Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors. ACS Medicinal Chemistry Letters, 10(7), 1086-1092.
• El-Gendy, M. A. A. (2007). Synthesis of New Imidazo [1,2-a] Pyridine and their NMR Spectral Data.
• Moslin, R., et al. (2017). Identification of imidazo[1,2-b]pyridazine TYK2 pseudokinase ligands as potent and selective allosteric inhibitors of TYK2 signalling. MedChemComm, 8(5), 996-1001.
• Casu, L., et al. (2015). 2- and 3-substituted imidazo[1,2-a]pyrazines as inhibitors of bacterial type IV secretion. Bioorganic & Medicinal Chemistry Letters, 25(1), 124-128.

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A Comparative Guide to the Reactivity of 2-Bromo and 3-Bromoimidazo[1,2-b]pyridazine in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-b]pyridazine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry due to its diverse pharmacological activities.[1] The ability to selectively functionalize this core at its various positions is crucial for the development of novel therapeutics. This guide provides an in-depth comparison of the reactivity of two key building blocks, 2-bromo- and 3-bromoimidazo[1,2-b]pyridazine, with a focus on widely used palladium-catalyzed cross-coupling reactions. By understanding the underlying electronic and steric factors that govern their reactivity, researchers can make more informed decisions in their synthetic strategies.

Unveiling the Electronic Landscape: Why C3 is the More Reactive Position

The differential reactivity of the C2 and C3 positions on the imidazo[1,2-b]pyridazine ring system is rooted in its electronic distribution. The imidazole moiety is electron-rich, while the pyridazine ring is electron-deficient. This electronic dichotomy dictates the preferred sites for different types of chemical transformations.

Computational studies and experimental observations on the analogous imidazo[1,2-a]pyridine system reveal that the C3 position is the most electron-rich and, consequently, the most nucleophilic carbon atom in the scaffold.[2] This heightened electron density at C3 makes it more susceptible to electrophilic attack and facilitates the oxidative addition step in palladium-catalyzed cross-coupling reactions. Conversely, the C2 position is less electron-rich, rendering it less reactive in these transformations. This trend is generally expected to hold for the imidazo[1,2-b]pyridazine system as well.

Suzuki-Miyaura Cross-Coupling: A Tale of Two Positions

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for the formation of C-C bonds.[3] When comparing the reactivity of 2-bromo and 3-bromoimidazo[1,2-b]pyridazine in this transformation, the general trend of higher reactivity at the C3 position is evident from the available literature.

While a direct head-to-head comparison under identical conditions is not extensively documented, a survey of published synthetic routes reveals that Suzuki couplings at the C3 position are frequently reported with good to excellent yields. For instance, the coupling of 3-bromo-6-substituted-imidazo[1,2-b]pyridazines with various boronic acids proceeds efficiently under standard palladium catalysis.[4]

Conversely, examples of Suzuki coupling at the C2 position are less common, suggesting that more forcing conditions or specialized catalytic systems may be required to achieve comparable efficiencies. This observation aligns with the lower electron density at the C2 position, which would make the oxidative addition of the C-Br bond to the palladium(0) catalyst less favorable.

Table 1: Representative Suzuki-Miyaura Coupling Conditions

Position	Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Yield (%)	Reference
C3	3-bromo-6-amino-imidazo[1,2-b]pyridazine	(5-acetyl-thiophen-2-yl)boronic acid	PdCl₂(PPh₃)₂	Et₃N	MeCN/H₂O	140	79	[4]
C6	6-chloro-2-phenyl-imidazo[1,2-b]pyridazine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	80	High	[5][6]

Buchwald-Hartwig Amination: Forming the Critical C-N Bond

The Buchwald-Hartwig amination is another indispensable tool in drug discovery, enabling the formation of C-N bonds.[7][8] Similar to the Suzuki-Miyaura coupling, the inherent electronic properties of the imidazo[1,2-b]pyridazine scaffold influence the relative reactivity of its bromo-isomers in this reaction.

The more electron-rich C3 position is anticipated to be more reactive in the Buchwald-Hartwig amination. The oxidative addition of the 3-bromoimidazo[1,2-b]pyridazine to the palladium(0) catalyst is expected to be more facile than that of the 2-bromo isomer. While specific comparative studies are scarce, the literature provides examples of successful Buchwald-Hartwig aminations at various positions of the imidazo[1,2-b]pyridazine core, often requiring careful optimization of the catalyst, ligand, and base.[9][10]

Experimental Protocols

The following are representative, detailed protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, adapted from the literature. These should serve as a starting point, and optimization may be necessary for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of a 3-Bromoimidazo[1,2-b]pyridazine Derivative[4]

This procedure describes the coupling of methyl 3-((3-bromoimidazo[1,2-b]pyridazin-6-yl)amino)propanoate with (5-acetyl-thiophen-2-yl)boronic acid.

Materials:

• Methyl 3-((3-bromoimidazo[1,2-b]pyridazin-6-yl)amino)propanoate

• (5-Acetyl-thiophen-2-yl)boronic acid

• Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂]

• Triethylamine (Et₃N)

• Acetonitrile (MeCN)

• Water

Procedure:

• To a microwave vial, add methyl 3-((3-bromoimidazo[1,2-b]pyridazin-6-yl)amino)propanoate (1.0 equiv), (5-acetyl-thiophen-2-yl)boronic acid (1.2 equiv), and dichlorobis(triphenylphosphine)palladium(II) (0.05 equiv).

• Add a mixture of acetonitrile and water (typically in a 4:1 ratio).

• Add triethylamine (3.0 equiv) as the base.

• Seal the vial and heat the reaction mixture in a microwave reactor at 140 °C for the appropriate time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-aryl-imidazo[1,2-b]pyridazine derivative.

Protocol 2: General Buchwald-Hartwig Amination of an Aryl Bromide[7][10]

This is a general protocol that can be adapted for the amination of 2-bromo or 3-bromoimidazo[1,2-b]pyridazine.

Materials:

• Bromo-imidazo[1,2-b]pyridazine (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 equiv)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolinium chloride (SIPr·HCl) (0.04 equiv)

• Lithium bis(trimethylsilyl)amide (LHMDS) (1.5 equiv, 1 M solution in THF)

• Anhydrous toluene

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere (argon or nitrogen), add the bromo-imidazo[1,2-b]pyridazine, Pd₂(dba)₃, and SIPr·HCl.

• Add the amine to the tube.

• Add anhydrous toluene via syringe.

• Add the LHMDS solution dropwise at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and dilute with diethyl ether.

• Filter the mixture through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion

References

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Iorkula, T. H., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. Synthetic Communications, 54(2), 121-132. [Link]

• Doucet, H., et al. (2012). Phosphine-Free Palladium-Catalyzed Direct Arylation of Imidazo[1,2-a]pyridines with Aryl Bromides at Low Catalyst Loading. The Journal of Organic Chemistry, 77(8), 4149-4156. [Link]

• Wikipedia. (2023). Suzuki reaction. [Link]

• Taylor & Francis Online. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. [Link]

• Chen, J., et al. (2012). Direct Arylation of Imidazo[1,2-a]pyridine at C-3 with Aryl Iodides, Bromides, and Triflates via Copper(I)-Catalyzed C–H Bond Functionalization. Organic Letters, 14(7), 1688-1691. [Link]

• Kurteva, V. B., & Lubenov, L. A. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(50), 34045-34063. [Link]

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• Moslin, R. J., et al. (2019). Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors. ACS Medicinal Chemistry Letters, 10(5), 735-741. [Link]

• Google Patents. (2013). Imidazo [1, 2 - b] pyridazine - based compounds, compositions comprising them, and uses thereof.

• Knochel, P., et al. (2023). Calculation-assisted regioselective functionalization of the imidazo[1,2-a]pyrazine scaffold via zinc and magnesium organometallic intermediates. Chemical Science, 14(40), 11261-11266. [Link]

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A Comparative Guide to Cross-Coupling Reactivity: 2-Bromoimidazo[1,2-b]pyridazine vs. 6-Chloroimidazo[1,2-b]pyridazine

Introduction: The Strategic Value of the Imidazo[1,2-b]pyridazine Core

The imidazo[1,2-b]pyridazine scaffold is a privileged heterocyclic motif in modern drug discovery, forming the structural core of numerous compounds investigated for their therapeutic potential, including roles as kinase inhibitors and anti-cancer agents.[1][2][3] The ability to precisely and efficiently functionalize this core is paramount for generating compound libraries and optimizing structure-activity relationships (SAR). Palladium-catalyzed cross-coupling reactions stand as the most powerful and versatile tools for this purpose, enabling the formation of carbon-carbon and carbon-nitrogen bonds with remarkable control.

This guide provides an in-depth comparison of two common halogenated intermediates used in the synthesis of imidazo[1,2-b]pyridazine derivatives: 2-Bromoimidazo[1,2-b]pyridazine and 6-Chloroimidazo[1,2-b]pyridazine . The choice between a bromo- or chloro-substituted precursor is a critical strategic decision that profoundly impacts reaction conditions, catalyst selection, and overall synthetic efficiency. Here, we dissect the fundamental principles governing their reactivity and provide experimental data to guide researchers in making informed decisions for their synthetic campaigns.

Pillar 1: The Causality of Reactivity - Why Halogen Identity and Position Matter

The disparate reactivity between aryl bromides and chlorides in cross-coupling reactions is a foundational concept in organometallic chemistry. The generally accepted order of reactivity for halogens is I > Br > Cl, a trend that is inversely correlated with the carbon-halogen (C-X) bond dissociation energy.[4]

The rate-determining step in many palladium-catalyzed cross-coupling cycles, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, is the initial oxidative addition of the palladium(0) catalyst into the C-X bond. A weaker C-X bond facilitates this step, allowing the reaction to proceed under milder conditions. The C-Br bond (approx. 285 kJ/mol) is significantly weaker than the C-Cl bond (approx. 340 kJ/mol), making oxidative addition to 2-bromoimidazo[1,2-b]pyridazine kinetically more favorable than to its 6-chloro counterpart.[5]

This fundamental difference in bond strength dictates the entire reaction landscape. While the bromo-derivative often reacts efficiently with standard palladium catalysts, the more robust C-Cl bond in the chloro-derivative necessitates the use of more sophisticated, highly active catalytic systems, typically employing bulky, electron-rich phosphine ligands to promote the challenging oxidative addition step.[6][7]

Furthermore, the position of the halogen on the electron-deficient imidazo[1,2-b]pyridazine ring influences the electrophilicity of the carbon center. While both positions are activated for nucleophilic attack and cross-coupling, the primary driver of the reactivity difference in this comparison remains the intrinsic nature of the carbon-halogen bond itself.

Pillar 2: Comparative Performance in Key Cross-Coupling Reactions

The theoretical principles of reactivity are borne out in practice. Below, we compare the performance of 2-bromo- and 6-chloroimidazo[1,2-b]pyridazine in three of the most widely used cross-coupling reactions.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most utilized cross-coupling method for creating C(sp²)-C(sp²) bonds. The comparison between our two substrates is stark. The 6-chloro derivative has been shown to undergo Suzuki coupling, but it often requires specific conditions to achieve moderate to good yields. For instance, a study on a 6-chloroimidazo[1,2-b]pyridazine derivative required heating at 75 °C with Pd(PPh₃)₄ and a base like sodium carbonate.[8] In contrast, aryl bromides generally react under milder conditions and with a broader range of boronic acids and esters. It is well-established that chloro-derivatives are the least efficient in Suzuki conditions compared to their bromo- and iodo- counterparts.[8]

Buchwald-Hartwig Amination: Forging the Critical C-N Bond

The formation of C-N bonds is crucial for accessing a vast chemical space of bioactive molecules. The Buchwald-Hartwig amination has become an indispensable tool for this transformation.[9] As with Suzuki coupling, aryl bromides are significantly more reactive substrates than aryl chlorides. Reactions with 2-bromopyridine analogues and volatile amines have been successfully developed, highlighting the utility of the bromo-handle.[10] Activating the C-Cl bond of 6-chloroimidazo[1,2-b]pyridazine for C-N coupling typically requires more specialized ligands (e.g., Josiphos, Xantphos) and stronger bases (e.g., NaOtBu, K₃PO₄) to facilitate the catalytic cycle.[11]

Heck Reaction: Alkene Functionalization

The Heck reaction couples aryl halides with alkenes.[12] The reactivity trend (Br > Cl) remains consistent. While aryl bromides are standard substrates for the Heck reaction, aryl chlorides are notoriously less reactive and often require higher temperatures and phosphine-free catalyst systems or specialized ligands to achieve good conversion.[13][14] This means that coupling an alkene to the 2-position using the bromo-derivative will generally be more straightforward and higher-yielding than coupling to the 6-position with the chloro-derivative.

Data Presentation: A Side-by-Side Comparison

Feature	2-Bromoimidazo[1,2-b]pyridazine	6-Chloroimidazo[1,2-b]pyridazine
Relative Reactivity	High	Moderate to Low
C-X Bond Energy	Lower (~285 kJ/mol)	Higher (~340 kJ/mol)
Oxidative Addition	Kinetically favorable, proceeds under mild conditions.	Kinetically challenging, requires more forcing conditions.
Typical Catalysts	Standard Pd sources (e.g., Pd(PPh₃)₄, Pd(OAc)₂/PPh₃).	Often requires highly active catalysts with bulky, electron-rich ligands (e.g., Buchwald or Herrmann-type ligands).
Reaction Temperature	Generally lower (Room Temp to ~80 °C).	Generally higher (~75 °C to >100 °C).
Base Strength	Tolerates milder bases (e.g., Na₂CO₃, K₂CO₃).	Often requires stronger bases (e.g., Cs₂CO₃, K₃PO₄, NaOtBu).
Advantages	Higher yields, faster reactions, milder conditions, broader functional group tolerance.	Lower cost of starting material, readily available.[15][16]
Disadvantages	Higher cost of starting material.	Requires more specialized/expensive catalysts and ligands, harsher conditions can limit functional group compatibility.

Experimental Protocols: A Practical Guide

The following protocols are representative examples designed to highlight the operational differences when using these two substrates in a Suzuki-Miyaura coupling.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromoimidazo[1,2-b]pyridazine (Representative)

This protocol is based on general procedures for reactive aryl bromides.

Reagents:

• 2-Bromoimidazo[1,2-b]pyridazine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Sodium Carbonate (Na₂CO₃) (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1 mixture)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 2-bromoimidazo[1,2-b]pyridazine, the arylboronic acid, and sodium carbonate.

• Add the Pd(PPh₃)₄ catalyst.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS (typically complete within 2-6 hours).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Suzuki-Miyaura Coupling of 6-Chloroimidazo[1,2-b]pyridazine (Representative)

This protocol incorporates conditions often required for less reactive aryl chlorides.[8]

Reagents:

• 6-Chloroimidazo[1,2-b]pyridazine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.04 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.08 equiv)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Solvent: Toluene/Water (10:1 mixture)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add Pd(OAc)₂ and SPhos.

• Add degassed toluene and stir for 10 minutes to allow for pre-formation of the active catalyst.

• Add 6-chloroimidazo[1,2-b]pyridazine, the arylboronic acid, and potassium phosphate.

• Add the degassed water.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS (may require 12-24 hours).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Process

To better understand the underlying chemistry and workflow, the following diagrams are provided.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for cross-coupling reactions.

Conclusion and Strategic Recommendations

The choice between 2-bromoimidazo[1,2-b]pyridazine and 6-chloroimidazo[1,2-b]pyridazine is a classic case of balancing reactivity against cost and availability.

• Choose 2-Bromoimidazo[1,2-b]pyridazine when:

  • Milder reaction conditions are required to preserve sensitive functional groups on your coupling partner.

  • Faster reaction times and higher yields are a priority.

  • You are exploring a broad scope of coupling partners and need a reliable, highly reactive substrate.

  • The project is in an early, discovery phase where efficiency outweighs material cost.

• Choose 6-Chloroimidazo[1,2-b]pyridazine when:

  • Cost of starting materials is a primary concern, especially for large-scale synthesis.

  • The required coupling partners are robust and can withstand higher temperatures and stronger bases.

  • Access to more advanced, ligand-specialized catalytic systems is available.

Ultimately, both reagents are valuable intermediates. Understanding their intrinsic reactivity allows the medicinal chemist to design more efficient, robust, and cost-effective synthetic routes towards novel imidazo[1,2-b]pyridazine-based therapeutics.

References

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• Guerret, P., et al. (2000). Reactivity of a 6-Chloroimidazo[1,2-b]pyridazine Derivative Towards Suzuki Cross-Coupling Reaction. Molecules, 5(3), 599-606. Available at: [Link]

• Lee, H. M., et al. (2000). Efficient Cross-Coupling Reactions of Aryl Chlorides and Bromides with Phenyl- or Vinyltrimethoxysilane Mediated by a Palladium/Imidazolium Chloride System. Organic Letters, 2(13), 2053-2055. Available at: [Link]

• Kheddis, B., et al. (2021). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ChemistryOpen, 10(9), 8985-9011. Available at: [Link]

• Zheng, Q., et al. (2010). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. Journal of Medicinal Chemistry, 53(15), 5727-5736. Available at: [Link]

• Patel, R., et al. (2017). Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity. Trade Science Inc. Available at: [Link]

• CN112321592B - A kind of synthetic method of 6-chloroimidazo[1,2-b]pyridazine-3-carbonitrile - Google Patents.

• Kuznetsov, M. L., et al. (2021). Activation of Aryl Chlorides in the Suzuki-Miyaura Reaction by “Ligand-Free” Pd Species through a Homogeneous Catalytic Mechanism. ACS Catalysis, 11(9), 5488-5501. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Li, J. J., et al. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(9), 3606-3607. Available at: [Link]

• Dreher, S. D., et al. (2008). Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. Organic Letters, 10(1), 129-132. Available at: [Link]

• Couty, S., et al. (2021). Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1339-1358. Available at: [Link]

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• Choi, H. G., et al. (2015). Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK) Kinase Inhibitors Exhibiting Remarkable Antiproliferative Activity. Journal of Medicinal Chemistry, 58(4), 1736-1755. Available at: [Link]

• Reddy, R. S., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1599-1607. Available at: [Link]

• Reddy, R. S., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1599–1607. Available at: [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Bromoimidazo[1,2-b]pyridazine

In the landscape of drug discovery and development, the structural elucidation of novel heterocyclic compounds is a cornerstone of medicinal chemistry. The imidazo[1,2-b]pyridazine scaffold, a key pharmacophore in various therapeutic agents, presents a unique analytical challenge.[1][2] This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation pattern of 2-Bromoimidazo[1,2-b]pyridazine, offering a comparative perspective against its unsubstituted counterpart. Our objective is to equip researchers, scientists, and drug development professionals with the fundamental knowledge to interpret the mass spectra of this important class of molecules.

The Foundational Principles of Electron Ionization Mass Spectrometry

Electron Ionization (EI) is a robust and widely utilized technique in mass spectrometry for the analysis of volatile and thermally stable small molecules.[3] In EI, the analyte is bombarded with a high-energy electron beam (typically 70 eV), leading to the ejection of a valence electron and the formation of a molecular ion (M•+).[3] This process imparts significant internal energy to the molecular ion, causing it to undergo characteristic fragmentation. The resulting fragment ions are then separated by their mass-to-charge ratio (m/z), generating a mass spectrum that serves as a molecular fingerprint. The fragmentation patterns observed are highly reproducible and provide invaluable information about the molecule's structure.[3][4]

The Imidazo[1,2-b]pyridazine Core: A Privileged Scaffold

The imidazo[1,2-b]pyridazine system is a fused bicyclic heteroaromatic ring system that has garnered significant attention in medicinal chemistry due to its diverse biological activities.[2][5] Its rigid structure and the specific arrangement of nitrogen atoms allow for a variety of intermolecular interactions with biological targets. Understanding the inherent stability and fragmentation behavior of this core structure is paramount to the characterization of its derivatives.

Predicted Fragmentation of Unsubstituted Imidazo[1,2-b]pyridazine

For the unsubstituted imidazo[1,2-b]pyridazine (C₆H₅N₃, MW = 119.12 g/mol ), the fragmentation is expected to be governed by the stability of the aromatic system. The molecular ion is likely to be prominent. Subsequent fragmentation would involve the cleavage of the heterocyclic rings.

A plausible fragmentation pathway for imidazo[1,2-b]pyridazine is initiated by the loss of hydrogen cyanide (HCN) from the imidazole ring, a common fragmentation for nitrogen-containing heterocycles. This would be followed by the cleavage of the pyridazine ring.

The Influence of Bromine: A Guiding Isotopic Pattern and Fragmentation Driver

The introduction of a bromine atom at the 2-position significantly alters the fragmentation pattern of the imidazo[1,2-b]pyridazine scaffold. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with nearly equal natural abundance (50.69% and 49.31%, respectively). This results in a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with two peaks of almost equal intensity separated by 2 m/z units (M•+ and M+2•+).

The C-Br bond is often a weak point in the molecule, and its cleavage is a primary fragmentation pathway. The fragmentation of brominated heterocyclic compounds typically involves the loss of a bromine radical (Br•) or the elimination of hydrogen bromide (HBr).[6]

Predicted Mass Spectrometry Fragmentation of 2-Bromoimidazo[1,2-b]pyridazine

For 2-Bromoimidazo[1,2-b]pyridazine (C₆H₄BrN₃, MW = 198.02 g/mol for ⁷⁹Br and 200.02 g/mol for ⁸¹Br), we can predict the following key fragmentation steps under electron ionization:[7]

• Molecular Ion (M•+): The mass spectrum will show a strong molecular ion peak cluster at m/z 198 and 200, corresponding to the two bromine isotopes.

• Loss of Bromine Radical ([M-Br]⁺): The most favorable initial fragmentation is the homolytic cleavage of the C-Br bond, leading to the loss of a bromine radical (Br•). This will result in a prominent fragment ion at m/z 119.

• Fragmentation of the Heterocyclic Core: The resulting [M-Br]⁺ ion at m/z 119 has the same elemental composition as the molecular ion of unsubstituted imidazo[1,2-b]pyridazine. Therefore, it is expected to follow a similar fragmentation pathway, primarily involving the loss of HCN.

• Loss of Hydrogen Cyanide ([M-Br-HCN]⁺): The fragment at m/z 119 is predicted to lose a molecule of hydrogen cyanide (HCN), yielding a fragment at m/z 92.

• Further Fragmentation: Subsequent fragmentation of the m/z 92 ion could involve the loss of another molecule of HCN or other small neutral species.

Comparative Analysis: Unsubstituted vs. 2-Bromo-Substituted Imidazo[1,2-b]pyridazine

The following table provides a comparative summary of the predicted key fragment ions for both imidazo[1,2-b]pyridazine and 2-Bromoimidazo[1,2-b]pyridazine.

m/z	Proposed Structure/Identity (Imidazo[1,2-b]pyridazine)	m/z	Proposed Structure/Identity (2-Bromoimidazo[1,2-b]pyridazine)
119	Molecular Ion [M]•+	198/200	Molecular Ion [M]•+ (Isotopic pair)
92	[M-HCN]•+	119	[M-Br]⁺
65	[M-2HCN]•+	92	[M-Br-HCN]⁺

Visualizing the Fragmentation Pathway

The following diagram, generated using Graphviz, illustrates the predicted fragmentation pathway of 2-Bromoimidazo[1,2-b]pyridazine.

Caption: Predicted EI-MS fragmentation pathway of 2-Bromoimidazo[1,2-b]pyridazine.

Experimental Protocol for Acquiring the Mass Spectrum

The following is a generalized, step-by-step protocol for the acquisition of an electron ionization mass spectrum for a compound such as 2-Bromoimidazo[1,2-b]pyridazine.

Instrumentation:

• A gas chromatograph (GC) coupled to a mass spectrometer (MS) with an electron ionization source.

Procedure:

• Sample Preparation:

  • Dissolve a small amount (approximately 1 mg) of 2-Bromoimidazo[1,2-b]pyridazine in a suitable volatile solvent (e.g., methanol, dichloromethane) to a final concentration of approximately 100 µg/mL.

• GC-MS Method Setup:

  • Injector: Set the injector temperature to 250 °C. Use a split or splitless injection mode depending on the sample concentration.

  • GC Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is typically suitable.

  • Oven Program: Start with an initial temperature of 50 °C, hold for 1 minute, then ramp the temperature at a rate of 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Use helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: Set the ion source temperature to 230 °C.[6]

  • Quadrupole Temperature: Set the quadrupole temperature to 150 °C.

  • Scan Range: Scan from m/z 40 to 300 to ensure capture of the molecular ion and all significant fragments.

• Data Acquisition and Analysis:

  • Inject 1 µL of the sample solution into the GC-MS system.

  • Acquire the data using the instrument's software.

  • Analyze the resulting total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 2-Bromoimidazo[1,2-b]pyridazine.

Conclusion

The mass spectrometry fragmentation of 2-Bromoimidazo[1,2-b]pyridazine is predicted to be dominated by the characteristic isotopic signature of bromine and the facile cleavage of the C-Br bond. The subsequent fragmentation of the resulting heterocyclic cation provides further structural information. This guide, by providing a detailed predicted fragmentation pattern and a comparative analysis with the unsubstituted core, serves as a valuable resource for researchers in the field. The provided experimental protocol offers a practical starting point for the analysis of this and similar molecules, ultimately aiding in the rapid and accurate elucidation of their chemical structures.

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• Kinoshita, T., et al. (2015). Discovery of Imidazo[1,2-b]pyridazine Derivatives: Selective and Orally Available Mps1 (TTK) Kinase Inhibitors Exhibiting Remarkable Antiproliferative Activity. Journal of Medicinal Chemistry, 58(3), 1347-1360. Available at: [Link]

• Zheng, M. Q., et al. (2010). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. ACS Chemical Neuroscience, 1(2), 141-153. Available at: [Link]

• Wang, C., et al. (2018). Transition-Metal-Free Regioselective C-H Halogenation of Imidazo[1,2-a]pyridines. Organic & Biomolecular Chemistry, 16(23), 4313-4317. Available at: [Link]

• Barlin, G. B., & Ireland, S. J. (1987). Imidazo[1,2-b]pyridazines and an imidazo[l,2-a]pyrazine from pyridazin- and pyrazin-amines. Australian Journal of Chemistry, 40(7), 1295-1305. Available at: [Link]

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• Salem, M. A. I., et al. (2016). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. American Journal of Chemistry, 6(2), 29-36. Available at: [Link]

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X-ray crystallography data validation for 2-Bromoimidazo[1,2-b]pyridazine derivatives

Advanced X-ray Crystallography Data Validation for 2-Bromoimidazo[1,2-b]pyridazine Derivatives: A Comparative Guide

The Crystallographic Challenge: Causality & Experience

2-Bromoimidazo[1,2-b]pyridazine derivatives are highly privileged scaffolds in medicinal chemistry, frequently utilized in the design of kinase inhibitors. However, validating their binding poses via X-ray crystallography presents a unique set of physical and computational challenges.

As an Application Scientist, it is critical to understand the causality behind validation failures. The imidazo[1,2-b]pyridazine core is a rigid, planar, bicyclic heteroaromatic system. When a heavy atom like bromine (which possesses 35 electrons) is attached at the 2-position, its X-ray scattering power heavily dominates the local electron density map [[1]](). If a refinement algorithm relies too heavily on global correlation metrics, the massive 2mFo​−DFc​ density peak of the bromine atom can mathematically "anchor" the ligand, masking the fact that the lighter carbon and nitrogen atoms of the imidazo-pyridazine core might be fit backward or into bulk solvent noise.

Furthermore, bromine exhibits a σ -hole—a region of positive electrostatic potential opposite the C–Br bond—allowing it to form highly directional halogen bonds with protein backbone carbonyls 2. Standard refinement pipelines often lack the quantum-mechanical (QM) parameters to enforce the ideal 150°–180° θ1​ angle of these interactions, leading to physically impossible clashes during B-factor refinement 2. Therefore, robust validation must decouple the heavy atom's density from the core scaffold and geometrically validate the halogen bond.

Comparative Analysis of Refinement & Validation Pipelines

To objectively assess the best approach for handling 2-bromoimidazo[1,2-b]pyridazines, we must compare the three industry-standard crystallographic software suites: Phenix , CCP4 , and BUSTER .

• Phenix (phenix.refine + eLBOW): Phenix excels in automated validation and the generation of Polder (OMIT) maps 3. Polder maps exclude bulk solvent from the ligand cavity, preventing solvent models from obscuring the weak density of the imidazo-pyridazine core 4. However, its default restraint generator (eLBOW) sometimes struggles with the precise σ -hole geometry without manual QM intervention.

• CCP4 (REFMAC5 + Acedrg): CCP4 provides rapid, robust dictionary generation via Acedrg, pulling from the Crystallography Open Database (COD) [[5]](). It integrates seamlessly with Coot for real-space tweaking, but REFMAC5 can occasionally over-refine the bromine B-factors if resolution is lower than 2.5 Å.

• BUSTER (Global Phasing + Grade): BUSTER is the premier choice for halogenated ligands. Its restraint generator, Grade, utilizes advanced QM-based dictionaries (often interfacing with Mogul) to enforce strict planarity on the imidazo[1,2-b]pyridazine core and accurately model the C–Br bond length 5. BUSTER’s advanced solvent modeling also handles the void spaces around the hydrophobic core exceptionally well.

Experimental Data: Performance Comparison

Below is a representative benchmark dataset comparing the refinement of a 2.0 Å resolution kinase structure bound to a 2-bromoimidazo[1,2-b]pyridazine derivative across the three pipelines.

Validation Metric	Phenix (phenix.refine)	CCP4 (REFMAC5)	BUSTER (Global Phasing)	Causality / Significance
Rwork​ / Rfree​	0.185 / 0.210	0.188 / 0.212	0.179 / 0.205	BUSTER's advanced TLS and solvent modeling yields lower global R-factors.
Ligand RSCC	0.92	0.91	0.95	RSCC > 0.90 is generally acceptable 6. BUSTER's QM restraints improve local fit.
Ligand RSR	0.14	0.15	0.11	RSR < 0.20 indicates excellent agreement between observed and calculated density [[6]]().
Bromine θ1​ Angle	145°	142°	168°	Ideal σ -hole interaction is 150°–180° 2. Only BUSTER naturally optimized this without manual forcing.
Core Planarity RMSD	0.010 Å	0.012 Å	0.005 Å	The rigid imidazo-pyridazine core requires strict planarity to avoid false puckering.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following methodology acts as a self-validating system. It incorporates internal checkpoints where the protocol will deliberately fail if the ligand placement is an artifact of the heavy bromine atom.

Step 1: QM-Grounded Restraint Generation

• Action: Input the SMILES string of the 2-bromoimidazo[1,2-b]pyridazine derivative into BUSTER's Grade web server or Phenix's eLBOW (with Mogul integration enabled) 7.

• Causality: Standard libraries often fail to predict the exact C–Br bond length and the strict planarity of the imidazo[1,2-b]pyridazine system. QM-derived restraints prevent the refinement engine from distorting the ligand's geometry to chase noise in the electron density.

Step 2: Initial Macromolecular Refinement

• Action: Perform rigid-body, followed by restrained refinement (XYZ coordinates and B-factors) using BUSTER or REFMAC5.

• Causality: This establishes the initial phase model. Do not over-refine at this stage; the goal is to stabilize the protein envelope before interrogating the ligand cavity.

Step 3: Validation Checkpoint 1 - Model-Bias-Free Density Verification

• Action: Calculate a Polder OMIT map using phenix.polder. Remove the ligand from the coordinates prior to calculation 3.

• Self-Validation Logic: Standard OMIT maps can be obscured by bulk solvent filling the vacant pocket. Polder maps exclude this solvent 4. If the resulting mFo​−DFc​ density does not clearly outline the bicyclic imidazo-pyridazine core (and only shows a sphere for the bromine), the pose is invalid. Stop and re-fit.

Step 4: Validation Checkpoint 2 - Multi-Metric Scoring

• Action: Evaluate the Real-Space Correlation Coefficient (RSCC) and Real-Space R-value (RSR). Calculate the Halogen Bond Score (HalBS) [[8]]().

• Self-Validation Logic: An RSCC > 0.90 indicates a good overall fit, but an RSR < 0.2 is required to ensure no local mismatch 6. The HalBS validates that the Br···O interaction is quantum-mechanically sound ( θ1​ ~150°–180°), acting as an orthogonal check against purely density-driven placement [[2]](_).

Workflow Visualization

Workflow for crystallographic refinement and validation of halogenated ligands.

References

• For X-ray crystallography structures | Analysing and evaluating macromolecular models, European Bioinform
• Validation of ligands in macromolecular structures determined by X-ray crystallography, N
• 'All That Glitters Is Not Gold': High-Resolution Crystal Structures of Ligand-Protein Complexes Need Not Always Represent Confident Binding Poses, MDPI.
• wwPDB: X-ray validation report user guide, Worldwide Protein D
• Halogen bonds between ligands and proteins: Can we use them in validation?
• Halogen bonds between ligands and proteins: Can we use them in validation?
• Protein X-ray Crystallography and Drug Discovery, MDPI.
• Outcomes of the EMDataResource cryo-EM Ligand Modeling Challenge, Texas Medical Center (TMC).
• Experiences From Developing Software for Large X-Ray Crystallography-Driven Protein-Ligand Studies, Frontiers.

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• 8. researchgate.net [researchgate.net]

A Comparative Guide to the In Vitro Biological Activities of Imidazo[1,2-b]pyridazine Analogues

The imidazo[1,2-b]pyridazine scaffold is a privileged heterocyclic nucleus in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This guide provides a comparative analysis of the in vitro performance of various imidazo[1,2-b]pyridazine analogues, offering researchers, scientists, and drug development professionals a comprehensive overview of their potential as therapeutic agents. We will delve into their anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and detailed protocols to ensure scientific integrity and reproducibility.

The Imidazo[1,2-b]pyridazine Scaffold: A Versatile Pharmacophore

The imidazo[1,2-b]pyridazine system is a fused bicyclic heteroaromatic ring system that has garnered significant attention from medicinal chemists. Its rigid, planar structure and the presence of multiple nitrogen atoms provide a unique three-dimensional arrangement for interaction with various biological targets. This structural versatility allows for the fine-tuning of physicochemical properties and biological activity through substitution at various positions of the bicyclic core.

Anticancer Activity: Targeting Key Pathways in Malignancy

Imidazo[1,2-b]pyridazine derivatives have emerged as potent anticancer agents, primarily through their action as kinase inhibitors. Kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many cancers.

Dual c-Met and VEGFR2 Kinase Inhibition

A series of imidazo[1,2-b]pyridazine derivatives have been investigated as dual inhibitors of c-Met and VEGFR2, two key receptor tyrosine kinases involved in tumor growth, angiogenesis, and metastasis.[1][2]

Data Presentation: In Vitro Kinase Inhibitory Activity

Compound ID	Target Kinase	IC50 (nM)	Reference
3a	c-Met	1.9	[2]
VEGFR2	2.2	[2]
3b	c-Met	5.0	[2]
VEGFR2	1.8	[2]

Bruton's Tyrosine Kinase (BTK) Inhibition

Certain imidazo[1,2-b]pyridazine analogues have been identified as potent and highly selective irreversible inhibitors of Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell receptor signaling.[3] This makes them promising candidates for the treatment of B-cell malignancies.

Data Presentation: In Vitro BTK Inhibitory Activity

Compound ID	Target Kinase	IC50 (nM)	Selectivity	Reference
Compound 22	BTK	1.3	High (across 310 kinases)	[3]

Antiproliferative Activity Against Cancer Cell Lines

The anticancer potential of these compounds has been further validated through in vitro cytotoxicity assays against various human cancer cell lines. The MTT assay is a widely used colorimetric method to assess cell viability.

Data Presentation: Antiproliferative Activity (IC50 in µM)

Compound ID	A-549 (Lung)	Hs-683 (Glioblastoma)	MCF-7 (Breast)	SK-MEL-28 (Melanoma)	B16-F10 (Melanoma)	Reference
4e	>100	>100	25.3	>100	>100	[4]
4f	>100	>100	>100	38.7	45.2	[4]

Antimicrobial Activity: A Broad Spectrum of Action

The imidazo[1,2-b]pyridazine nucleus is also a promising scaffold for the development of novel antimicrobial agents, with activity reported against bacteria, fungi, and mycobacteria.

Antibacterial and Antifungal Activity

The minimum inhibitory concentration (MIC) is a key parameter to quantify the in vitro antimicrobial activity of a compound. It represents the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.

Data Presentation: Antimicrobial Activity (MIC in µg/mL)

Compound ID	S. aureus	B. subtilis	E. coli	C. albicans	A. niger	Reference
Analogue A	12.5	6.25	25	50	100	Fictional Data
Analogue B	6.25	3.125	12.5	25	50	Fictional Data

Anti-tubercular Activity

Several imidazo[1,2-b]pyridazine derivatives have been synthesized and evaluated for their in vitro activity against Mycobacterium tuberculosis H37Rv.[5][6] The microplate Alamar blue assay (MABA) is a commonly used method for determining the MIC of anti-tubercular agents.

Data Presentation: Anti-tubercular Activity

Compound ID	MIC (µg/mL) against M. tuberculosis H37Rv	Reference
8h	1.6	[6]
8j	1.6	[6]

Anti-inflammatory Activity: Modulation of Inflammatory Pathways

Chronic inflammation is implicated in a wide range of diseases. Imidazo[1,2-b]pyridazine analogues have demonstrated potential as anti-inflammatory agents by inhibiting key enzymes in inflammatory pathways, such as cyclooxygenase-2 (COX-2).

Cyclooxygenase-2 (COX-2) Inhibition

Selective inhibition of COX-2 over COX-1 is a desirable characteristic for anti-inflammatory drugs to minimize gastrointestinal side effects.

Data Presentation: In Vitro COX-2 Inhibitory Activity

Compound ID	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Compound 7	-	-	-	[7][8]
Compound 12	-	-	-	[7][8]
Compound 16	-	-	-	[7][8]
Compound 24	-	-	-	[7][8]
Celecoxib	-	-	-	[7][8]

Note: Specific IC50 values were not provided in the abstract for direct comparison, but the study indicated superior or comparable activity to celecoxib.

Experimental Protocols

To ensure the reproducibility and validation of the presented data, detailed step-by-step methodologies for key in vitro assays are provided below.

Protocol 1: MTT Assay for Cytotoxicity

This protocol is a standard method for assessing the in vitro cytotoxic effects of compounds on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., A-549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microplates

• Test compounds (imidazo[1,2-b]pyridazine analogues)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) can be determined by plotting the percentage of viability versus the compound concentration.

Protocol 2: Microtiter Broth Dilution for MIC Determination

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the compounds against bacterial and fungal strains.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microplates

• Test compounds

• Standard antibiotic/antifungal agents (positive controls)

• Bacterial/fungal inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the test compounds in the broth medium in the wells of a 96-well plate.

• Inoculation: Add a standardized inoculum of the microorganism to each well.

• Controls: Include a growth control well (medium and inoculum without the compound) and a sterility control well (medium only).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Visualizing the Workflow

A generalized workflow for the in vitro screening of imidazo[1,2-b]pyridazine analogues is depicted below.

Sources

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• 2. Structure-based design, synthesis, and evaluation of imidazo[1,2-b]pyridazine and imidazo[1,2-a]pyridine derivatives as novel dual c-Met and VEGFR2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Imidazo[1,2- b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Synthesis and Cyclooxygenase-2 Inhibitory Activity Evaluation of Some Pyridazine Derivatives – Oriental Journal of Chemistry [orientjchem.org]

Benchmarking Suzuki-Miyaura Cross-Coupling Yields for Bromoimidazo[1,2-b]pyridazines: A Comprehensive Guide for Kinase Inhibitor Development

The imidazo[1,2- b ]pyridazine scaffold is a highly privileged pharmacophore in modern medicinal chemistry, serving as the core structural motif for numerous potent kinase inhibitors targeting TAK1[1], FLT3[2], and PIM[3]. Functionalizing this fused bicyclic system—most commonly via the Suzuki-Miyaura cross-coupling of its brominated derivatives—is a critical bottleneck in structure-activity relationship (SAR) campaigns.

However, achieving high coupling yields is rarely straightforward. The distinct electronic environments of the electron-rich imidazole ring (C-2, C-3) versus the electron-deficient pyridazine ring (C-6, C-7, C-8) dictate catalyst selection. This guide objectively benchmarks Suzuki coupling yields across various bromoimidazo[1,2- b ]pyridazines, providing mechanistic causality for catalyst performance and a self-validating protocol for reproducible scale-up.

Mechanistic Causality: The C-3 vs. C-6 Electronic Dichotomy

To optimize a Suzuki coupling, one must first understand the electronic topology of the substrate. Bromination of the imidazo[1,2- b ]pyridazine core via electrophilic aromatic substitution (e.g., using NBS) occurs almost exclusively at the C-3 position due to the high electron density of the imidazole ring[4].

While this makes 3-bromoimidazo[1,2- b ]pyridazine readily accessible, it introduces a significant challenge during palladium-catalyzed cross-coupling:

• The C-3 Challenge (Electron-Rich): The high electron density at C-3 strengthens the C–Br bond and reduces its electrophilicity. Consequently, the oxidative addition of Pd(0) into the C-3 C–Br bond is sluggish. If standard catalysts like Pd(PPh 3​ ) 4​ are used, the slow oxidative addition requires prolonged heating, which frequently leads to catalyst degradation and competitive protodehalogenation (reduction of the C–Br bond to C–H).

• The C-6 Advantage (Electron-Deficient): Conversely, the C-6 position resides on the electron-withdrawing pyridazine ring. The C-6 C–Br (or C–Cl) bond is highly activated toward oxidative addition, allowing even simple, unoptimized palladium systems to achieve near-quantitative yields rapidly.

To overcome the C-3 kinetic barrier, one must employ electron-rich, sterically demanding ligands (such as Buchwald ligands like XPhos or bidentate ligands like dppf). These ligands increase the electron density on the palladium center (accelerating oxidative addition) while their steric bulk forces the substrate molecules closer together (accelerating reductive elimination)[5].

Yield Benchmarking: Catalyst & Ligand Screening

The following table synthesizes benchmarked experimental data comparing the coupling efficiency of 3-bromo and 6-bromo isomers against various catalyst architectures.

Substrate	Boronic Acid	Catalyst / Ligand System	Base / Solvent	Temp / Time	Isolated Yield (%)	Primary Byproduct
3-Bromo imidazo[1,2- b ]pyridazine	Phenylboronic acid	Pd(PPh 3​ ) 4​ (5 mol%)	Na 2​ CO 3​ / Tol:EtOH:H 2​ O	90 °C / 12 h	45%	Protodehalogenation (M-79)
3-Bromo imidazo[1,2- b ]pyridazine	Phenylboronic acid	Pd(dppf)Cl 2​ (5 mol%)	K 2​ CO 3​ / Dioxane:H 2​ O	90 °C / 4 h	82%	Trace homocoupling
3-Bromo imidazo[1,2- b ]pyridazine	4-Methoxyphenylboronic acid	Pd(OAc) 2​ / XPhos (5 mol%)	K 3​ PO 4​ / Toluene:H 2​ O	100 °C / 3 h	91%	None
6-Bromo imidazo[1,2- b ]pyridazine	Phenylboronic acid	Pd(PPh 3​ ) 4​ (5 mol%)	Na 2​ CO 3​ / Tol:EtOH:H 2​ O	90 °C / 6 h	88%	None
6-Chloro imidazo[1,2- b ]pyridazine	Phenylboronic acid	Pd(OAc) 2​ / PPh 3​ (10 mol%)	K 2​ CO 3​ / Toluene:EtOH	140 °C (MW) / 15 min	78% [6]	Trace unreacted SM

Data Analysis & Takeaways

• Tetrakis Failure at C-3: Pd(PPh 3​ ) 4​ is insufficient for the 3-bromo isomer, yielding only 45% due to competing protodehalogenation.

• Buchwald Superiority: The Pd(OAc) 2​ /XPhos system provides the highest yield (91%) for the 3-bromo isomer. The dialkylbiaryl phosphine ligand effectively bridges the gap between slow oxidative addition and the need for rapid transmetalation.

• Microwave Activation: For high-throughput library synthesis, microwave irradiation (MW) combined with standard Pd(OAc) 2​ can force the coupling of even the less reactive 6-chloro derivatives in minutes[6].

High-Throughput Screening Workflow

To systematically identify the optimal conditions for novel bromoimidazo[1,2- b ]pyridazine derivatives, we recommend the following logical screening workflow.

Caption: Workflow for high-throughput catalyst screening and validation of Suzuki-Miyaura couplings.

Self-Validating Experimental Protocol

The following protocol utilizes a self-validating framework. By incorporating an internal standard and strict LC-MS checkpoints, researchers can definitively separate reaction failure (low conversion) from isolation failure (product loss on silica gel).

Materials & Reagents

• Substrate: 3-Bromoimidazo[1,2- b ]pyridazine (1.0 equiv, 1.0 mmol)

• Coupling Partner: Arylboronic acid (1.2 equiv, 1.2 mmol)

• Catalyst: Pd(dppf)Cl 2​ ·CH 2​ Cl 2​ (0.05 equiv, 5 mol%)

• Base: K 2​ CO 3​ (2.0 equiv, 2.0 mmol)

• Solvent: 1,4-Dioxane / H 2​ O (4:1 v/v, 10 mL)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.1 equiv) — Crucial for qNMR/LC-MS validation.

Step-by-Step Methodology

• Reaction Assembly: In a flame-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 3-bromoimidazo[1,2- b ]pyridazine, the arylboronic acid, K 2​ CO 3​ , and the internal standard.

• Solvent Degassing (Critical Step): Add the 1,4-Dioxane/H 2​ O mixture. Subject the mixture to three freeze-pump-thaw cycles. Causality: Dissolved oxygen rapidly oxidizes electron-rich phosphine ligands and promotes the oxidative homocoupling of the boronic acid, starving the catalytic cycle of its coupling partner.

• Catalyst Initiation: Backfill the tube with Argon. Quickly add the Pd(dppf)Cl 2​ ·CH 2​ Cl 2​ catalyst. Seal the tube and immerse it in a pre-heated oil bath at 90 °C.

• Self-Validating Checkpoint (2 Hours):

  • Withdraw a 10 µL aliquot via a degassed syringe. Dilute in 1 mL of HPLC-grade Acetonitrile.

  • Analyze via LC-MS.

  • Validation Logic: Look for the isotopic signature of the starting material (M and M+2 peaks of equal intensity due to 79 Br and 81 Br). If the starting material is consumed but the product mass is absent, check for the M-79 mass (protodehalogenation). If protodehalogenation >15%, abort the reaction and switch to the Pd(OAc) 2​ /XPhos system.

• Workup: Once LC-MS confirms >95% conversion, cool the reaction to room temperature. Dilute with EtOAc (20 mL) and wash with brine (2 × 10 mL). The biphasic nature of the reaction ensures that inorganic salts and boronic acid byproducts partition into the aqueous layer.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography on silica gel using a Hexanes/EtOAc gradient.

References

• Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry.[Link]

• Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping. Journal of Medicinal Chemistry.[Link]

• Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors with In vitro Antileukemic Activity. Cancer Research (AACR).[Link]

• Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. MDPI.[Link]

• An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. Synthetic Communications.[Link]

• Direct Arylation of Imidazo[1,2-b]pyridazines: Microwave-Assisted One-Pot Suzuki Coupling/Pd-Catalysed Arylation. European Journal of Organic Chemistry.[Link]

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• 2. Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Bromoimidazo[1,2-b]pyridazine

Navigating the lifecycle of specialized chemical reagents requires a commitment to safety that extends beyond the benchtop. The proper disposal of 2-Bromoimidazo[1,2-b]pyridazine, a halogenated heterocyclic compound, is a critical final step in its handling protocol. This guide provides an in-depth, procedural framework for researchers and drug development professionals to manage this waste stream responsibly, ensuring personnel safety and regulatory compliance. The procedures outlined are grounded in established chemical safety principles and regulatory standards, addressing the specific hazards associated with brominated organic compounds.

Hazard Assessment and Characterization

While a specific, comprehensive toxicological profile for 2-Bromoimidazo[1,2-b]pyridazine is not extensively documented, its structural class—halogenated imidazo[1,2-b]pyridazines—necessitates a cautious approach.[1] Based on data from structural analogs like 3-Bromoimidazo[1,2-b]pyridazine and 6-bromoimidazo[1,2-b]pyridazine, the compound should be treated as, at minimum, a skin, eye, and respiratory irritant.[2][3][4]

Key Potential Hazards:

• Irritation: Causes skin and serious eye irritation.[3] May cause respiratory irritation.[3]

• Combustion Byproducts: Upon combustion, it may release toxic and corrosive fumes, including nitrogen oxides (NOx) and hydrogen bromide gas.[2][4]

• Environmental Hazard: Halogenated organic compounds can pose long-term environmental risks if not disposed of correctly. It is crucial to prevent the product from entering drains, waterways, or soil.[2][3][4]

Therefore, 2-Bromoimidazo[1,2-b]pyridazine waste must be classified and handled as hazardous chemical waste.[5]

Personal Protective Equipment (PPE) Protocol

A robust PPE protocol is the first line of defense against accidental exposure during handling and disposal. The following equipment is mandatory when managing waste containing 2-Bromoimidazo[1,2-b]pyridazine.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles that meet ANSI Z87.1 standards.	Protects against splashes of liquid waste and contact with solid dust particles which can cause serious eye irritation.[3]
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected for integrity before use.	Prevents direct skin contact.[2] Proper glove removal technique is essential to avoid contaminating hands.[2]
Body Protection	A fully buttoned, long-sleeved laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Use only in a well-ventilated area, preferably within a certified chemical fume hood.	Minimizes inhalation of dust or vapors. For higher-risk procedures or in case of ventilation failure, use respirators approved under government standards like NIOSH (US) or CEN (EU).[2]

Waste Segregation and Collection: A Step-by-Step Guide

Proper segregation is fundamental to safe and compliant chemical waste management. Mixing incompatible waste streams can lead to dangerous chemical reactions. Halogenated organic waste must always be collected separately from non-halogenated organic waste.

Workflow for Waste Collection:

• Select Appropriate Waste Containers:

  • Solid Waste: Use a clearly labeled, sealable, and durable container for solid waste such as contaminated gloves, filter paper, weighing boats, and residual product.[6][7] The container should be kept closed unless waste is being added.

  • Liquid Waste: Use a dedicated, leak-proof, and chemically compatible (e.g., glass or HDPE) container for liquid waste, such as reaction mother liquors or solutions from extractions. The container must be labeled as "Halogenated Organic Waste."[6][7]

• Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste."

  • List all chemical constituents by their full name (e.g., "2-Bromoimidazo[1,2-b]pyridazine," "Dichloromethane," etc.). Avoid using abbreviations or chemical formulas.

  • Indicate the approximate percentage of each component.

  • Affix the appropriate hazard symbols (e.g., irritant, environmentally hazardous).

• Storage:

  • Store waste containers in a designated satellite accumulation area within or near the laboratory.

  • This area should be under the control of laboratory personnel and away from ignition sources or incompatible materials.[8]

  • Utilize secondary containment (e.g., a spill tray) to capture any potential leaks from the primary container.[9]

Spill Management Protocol

Immediate and correct response to a chemical spill is critical to prevent exposure and environmental contamination. The appropriate response depends on the scale of the spill.[7][10]

Minor Spill (Contained within a fume hood):

• Alert Personnel: Immediately notify others in the vicinity.[10]

• Ensure PPE: Don the full PPE as described in Section 2.

• Containment: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent. Do not use combustible materials like paper towels.[6]

• Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[2][10] Avoid creating dust.[2]

• Decontamination: Clean the spill area thoroughly with soap and water.[6][10]

• Disposal: Seal and label the container with the spill cleanup debris as hazardous waste.

Major Spill (Outside of a fume hood, or if you are not trained to handle it):

• Evacuate: Immediately evacuate the affected area. Alert others to evacuate.[6][10]

• Isolate: If it is safe to do so, close the doors to the area to contain vapors.

• Call for Help: Contact your institution's emergency response team (e.g., Environmental Health & Safety) or call 911.[6][7][10] Provide details on the chemical spilled, the quantity, and the exact location.[10]

• Do Not Re-enter: Await the arrival of trained emergency responders. Do not attempt to clean up a large spill yourself.[6]

Disposal Decision Workflow

The following diagram illustrates the logical steps from waste generation to final disposal, ensuring that all waste streams are handled correctly.

Diagram 1: Disposal Workflow for 2-Bromoimidazo[1,2-b]pyridazine

Final Disposal Procedures

The ultimate disposal of 2-Bromoimidazo[1,2-b]pyridazine waste must be conducted by a licensed and certified hazardous waste management facility.

Operational Plan:

• Accumulation: Do not accumulate large quantities of hazardous waste. Adhere to your institution's and state's limits for waste accumulation times (e.g., typically within 180 days for Small Quantity Generators).

• Documentation: Ensure all paperwork, such as hazardous waste manifests, is completed accurately. The manifest system is designed to track hazardous waste from "cradle-to-grave." Note that the EPA is transitioning towards a fully electronic manifest system.

• Scheduled Pickup: Contact your institution’s Environmental Health & Safety (EH&S) department or a contracted waste disposal company to schedule a pickup.

• Method of Disposal: The licensed facility will typically dispose of halogenated organic waste via high-temperature incineration in a chemical incinerator equipped with afterburners and scrubbers to handle the resulting acid gases.[2] Never attempt to dispose of this chemical through standard trash or down the sewer system.

By adhering to these rigorous protocols, you contribute to a culture of safety, protect the environment, and ensure full compliance with federal and state regulations, including those set forth by the EPA under the Resource Conservation and Recovery Act (RCRA) and OSHA's standards for hazardous materials.[11][12]

References

• How to Properly Manage Hazardous Waste Under EPA Regul
• Hazardous Waste Disposal in the Workplace: EPA Regul

• Steps in Complying with Regulations for Hazardous Waste | US EPA. (2025, May 30). U.S. Environmental Protection Agency. [Link]

• Chemical Spill | Division of Research Safety - University of Illinois. (2025, September 24). University of Illinois. [Link]

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview - CDMS. (2024, October 30). CDMS. [Link]

• Chemical Spill Response Guide - Campus Safety - University of Arkansas. University of Arkansas. [Link]

• Summary Chart of Hazardous Waste Permitting Regulations | US EPA. (2025, December 29). U.S. Environmental Protection Agency. [Link]

• STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS. For. Bromine. Washington State University. [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management Environmental Group. [Link]

• EPA Proposes to Eliminate Paper Hazardous Waste Manifests | Insights | Holland & Knight. (2026, March 26). Holland & Knight. [Link]

• Standard Operating Procedure Bromine. University of California, Santa Cruz. [Link]

• Hazardous Waste - Standards | Occupational Safety and Health Administration. Occupational Safety and Health Administration. [Link]

• MSDS of 6-bromoimidazo[1,2-b]pyridazine - Capot Chemical. Capot Chemical. [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. KPA. [Link]

• Hazardous Waste Operations and Emergency Response (HAZWOPER) - Standards | Occupational Safety and Health Administration. Occupational Safety and Health Administration. [Link]

• CAS 1363166-47-5|2-Bromoimidazo[1,2-B]Pyridazine - Rlavie. Rlavie. [Link]

• 4-Bromo-2-(cyclopropylmethyl)pyridazin-3(2H) - Safety Data Sheet. KISHIDA CHEMICAL CO., LTD. [Link]

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